Abt-080

Core Science & Biosynthesis

An In-depth Technical Guide to Leukotriene Synthesis Inhibition via 5-Lipoxygenase-Activating Protein (FLAP)

Disclaimer: The specific compound "VML 530" could not be identified in publicly available scientific literature, clinical trial databases, or patent filings. It is possible that this is an internal development code, a discontinued (B1498344) project, or a misnomer. This guide will therefore focus on the core mechanism of leukotriene synthesis inhibition through the 5-lipoxygenase-activating protein (FLAP), a well-established therapeutic target. The principles, experimental protocols, and data presented are representative of the class of FLAP inhibitors.

Introduction to Leukotriene Synthesis and the Role of FLAP

Leukotrienes are potent pro-inflammatory lipid mediators derived from arachidonic acid (AA).[1] They are implicated in the pathophysiology of a range of inflammatory diseases, including asthma, chronic obstructive pulmonary disease (COPD), allergic rhinitis, and cardiovascular diseases.[2][3] The biosynthesis of leukotrienes is initiated by the enzyme 5-lipoxygenase (5-LO), which converts AA into leukotriene A4 (LTA4).[4] This crucial first step is facilitated by the 5-lipoxygenase-activating protein (FLAP), an integral membrane protein located in the nuclear envelope.[3]

FLAP functions as a scaffold or transfer protein, binding arachidonic acid and presenting it to 5-LO.[1][5] This interaction is essential for the efficient synthesis of LTA4, the precursor to all other leukotrienes, including the potent chemoattractant LTB4 and the cysteinyl-leukotrienes (LTC4, LTD4, and LTE4) which increase vascular permeability and cause bronchoconstriction.[3]

The Mechanism of FLAP Inhibition

FLAP inhibitors are a class of drugs designed to block the function of the 5-lipoxygenase-activating protein. By binding to FLAP, these inhibitors prevent the association of arachidonic acid with 5-lipoxygenase, thereby halting the synthesis of all downstream leukotrienes.[5] This upstream intervention provides a comprehensive blockade of the leukotriene pathway, in contrast to leukotriene receptor antagonists which only block the action of specific leukotrienes.

The specificity of FLAP inhibitors for this upstream step in the leukotriene cascade is a key advantage, potentially reducing the risk of off-target effects compared to broader anti-inflammatory agents.

Below is a diagram illustrating the leukotriene synthesis pathway and the point of inhibition by FLAP inhibitors.

Caption: Leukotriene synthesis pathway and FLAP inhibition.

Quantitative Data for Representative FLAP Inhibitors

While no data is available for "VML 530," the following table summarizes publicly available data for other well-characterized FLAP inhibitors to provide a comparative overview of their potency.

Compound	Target	Assay Type	IC50 (nM)	Reference
MK-886	FLAP	FLAP Binding	30	--INVALID-LINK--
Quiflapon (MK-0591)	FLAP	FLAP Binding	1.6	--INVALID-LINK--
Atuliflapon (AZD5718)	FLAP	FLAP Binding	6.3	--INVALID-LINK--
BI 665915	FLAP	FLAP Binding	1.7	--INVALID-LINK--
Fiboflapon (GSK2190915)	FLAP	FLAP Binding	2.6	--INVALID-LINK--

Experimental Protocols

The following are detailed methodologies for key experiments used to characterize FLAP inhibitors.

FLAP Binding Assay

This assay determines the affinity of a test compound for the FLAP protein.

• Objective: To quantify the binding affinity (IC50) of a test compound to FLAP.

• Materials:

  • Human peripheral blood mononuclear cells (PBMCs) or a cell line overexpressing FLAP.

  • Radio-labeled FLAP inhibitor (e.g., [³H]MK-886) as a tracer.

  • Test compound at various concentrations.

  • Phosphate-buffered saline (PBS).

  • Scintillation fluid and counter.

• Procedure:

  • Isolate cell membranes from PBMCs or FLAP-expressing cells.

  • Incubate the cell membranes with a fixed concentration of the radio-labeled tracer and varying concentrations of the test compound.

  • After incubation, separate the bound and free tracer by rapid filtration through a glass fiber filter.

  • Wash the filters with cold PBS to remove non-specific binding.

  • Measure the radioactivity retained on the filters using a scintillation counter.

  • Calculate the percentage of specific binding at each concentration of the test compound and determine the IC50 value.

Cellular Leukotriene Synthesis Assay

This assay measures the ability of a compound to inhibit leukotriene production in whole cells.

• Objective: To determine the functional potency (IC50) of a test compound in inhibiting cellular leukotriene synthesis.

• Materials:

  • Human whole blood or isolated neutrophils.

  • Calcium ionophore (e.g., A23187) to stimulate leukotriene synthesis.

  • Test compound at various concentrations.

  • Enzyme-linked immunosorbent assay (ELISA) kits for LTB4 or cysteinyl-leukotrienes.

  • Methanol (B129727) for cell lysis and protein precipitation.

• Procedure:

  • Pre-incubate human whole blood or isolated neutrophils with varying concentrations of the test compound or vehicle control.

  • Stimulate the cells with a calcium ionophore to induce arachidonic acid release and leukotriene synthesis.

  • Terminate the reaction by adding cold methanol to lyse the cells and precipitate proteins.

  • Centrifuge the samples to pellet the cell debris.

  • Collect the supernatant and measure the concentration of LTB4 or cysteinyl-leukotrienes using a specific ELISA kit.

  • Calculate the percentage of inhibition of leukotriene synthesis at each concentration of the test compound and determine the IC50 value.

Below is a diagram illustrating the general workflow for a cellular leukotriene synthesis assay.

Caption: Cellular leukotriene synthesis assay workflow.

Therapeutic Potential and Future Directions

FLAP inhibitors have demonstrated therapeutic potential in a variety of inflammatory conditions. Early clinical trials with compounds like MK-886 and veliflapon (B164845) showed promise in asthma.[3] More recently, the genetic association of the FLAP gene (ALOX5AP) with myocardial infarction and stroke has renewed interest in this target for cardiovascular diseases.

The development of new FLAP inhibitors is ongoing, with several compounds having entered Phase II clinical trials for inflammatory diseases. The elucidation of the 3D structure of FLAP has facilitated the design of novel chemical scaffolds with improved potency and pharmacokinetic properties. Future research will likely focus on developing FLAP inhibitors with enhanced tissue-specific targeting and exploring their utility in a broader range of inflammatory and cardiovascular disorders.

References

• 1. Polypharmacology of Small-Molecule Modulators of the 5-Lipoxygenase Activating Protein (FLAP) Observed via a High-throughput Lipidomics Platform - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Viamet Pharmaceuticals Corp. - Drug pipelines, Patents, Clinical trials - Synapse [synapse.patsnap.com]
• 3. What's all the FLAP about?: 5-lipoxygenase-activating protein inhibitors for inflammatory diseases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Inhibition of 5-lipoxygenase suppresses vascular endothelial growth factor-induced angiogenesis in endothelial cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. malinplc.com [malinplc.com]

Abt-080: A Technical Guide to its Target Validation in Asthma Research

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Abt-080, also known as VML-530, is a potent, orally active inhibitor of leukotriene biosynthesis that has been investigated for its potential therapeutic role in asthma. This technical guide provides a comprehensive overview of the target validation for Abt-080, with a focus on its mechanism of action, preclinical efficacy, and the experimental methodologies used in its evaluation. The data presented herein is primarily derived from the seminal publication by Kolasa et al. in the Journal of Medicinal Chemistry (2000), which laid the groundwork for understanding the pharmacological profile of this compound. While extensive clinical data in asthma for Abt-080 is not publicly available, the preclinical evidence strongly supports the rationale for its development as an anti-inflammatory agent in respiratory diseases.

Introduction: The Role of Leukotrienes in Asthma Pathophysiology

Asthma is a chronic inflammatory disease of the airways characterized by bronchial hyperresponsiveness, reversible airflow obstruction, and airway remodeling. A key family of inflammatory mediators implicated in the pathophysiology of asthma is the leukotrienes. These lipid mediators are synthesized from arachidonic acid via the 5-lipoxygenase (5-LO) pathway and are potent constrictors of bronchial smooth muscle, promoters of microvascular leakage, and chemoattractants for inflammatory cells, particularly eosinophils.

The leukotriene synthesis pathway is a critical target for anti-asthma therapies. Inhibition of this pathway can be achieved by targeting key enzymes such as 5-lipoxygenase (5-LO) or the 5-lipoxygenase-activating protein (FLAP). FLAP is an integral membrane protein that facilitates the transfer of arachidonic acid to 5-LO, an essential step for the subsequent production of leukotrienes. By inhibiting FLAP, compounds like Abt-080 can effectively block the synthesis of all leukotrienes, including the potent bronchoconstrictor cysteinyl leukotrienes (LTC₄, LTD₄, LTE₄) and the chemoattractant LTB₄.

Abt-080: A Potent Inhibitor of Leukotriene Biosynthesis

Abt-080, with the chemical name 4,4-bis(4-(2-quinolylmethoxy)phenyl)pentanoic acid sodium salt, was identified as a highly potent inhibitor of leukotriene biosynthesis. Preclinical studies have demonstrated its efficacy in both in vitro and in vivo models of inflammation and asthma.

Quantitative In Vitro Efficacy

The inhibitory activity of Abt-080 on leukotriene B₄ (LTB₄) formation was assessed in cellular assays. The following table summarizes the key quantitative data.

Assay System	Stimulus	Measured Endpoint	IC₅₀ (nM)[1]
Intact Human Neutrophils	Calcium Ionophore	LTB₄ Formation	20
Human Whole Blood	Calcium Ionophore	LTB₄ Production	13000

Quantitative In Vivo Efficacy

The anti-inflammatory and anti-asthmatic potential of Abt-080 was evaluated in several animal models. The effective dose (ED₅₀) values from these studies are presented below.

Animal Model	Endpoint Measured	ED₅₀ (mg/kg, oral)[1]
Rat Pleural Inflammation Model	Inhibition of Inflammation	3
Rat Peritoneal Passive Anaphylaxis Model	Inhibition of LTB₄	2.5
Rat Peritoneal Passive Anaphylaxis Model	Inhibition of LTE₄	1.0
Actively Sensitized Guinea Pig Airway Model	Blockade of Antigen-Induced Bronchoconstriction	0.4

Mechanism of Action: Targeting the 5-Lipoxygenase Pathway

While the initial publication describes Abt-080 as an inhibitor of leukotriene biosynthesis, further evidence suggests that its primary molecular target is the 5-lipoxygenase-activating protein (FLAP). This is inferred from its potent cellular activity coupled with a lack of direct inhibition of the soluble 5-LO enzyme in broken cell preparations.

Signaling Pathway

The following diagram illustrates the proposed mechanism of action of Abt-080 within the 5-lipoxygenase signaling cascade.

Proposed mechanism of Abt-080 action via FLAP inhibition.

Experimental Protocols

The following sections provide generalized methodologies for the key experiments cited in the evaluation of Abt-080. These are based on standard pharmacological assays and the information available from the primary literature.

In Vitro LTB₄ Formation Assay in Human Neutrophils

This assay is designed to measure the potency of a compound in inhibiting the production of LTB₄ in isolated human inflammatory cells.

Workflow for in vitro LTB₄ formation assay.

In Vivo Antigen-Induced Bronchoconstriction in Guinea Pigs

This animal model is used to assess the efficacy of a compound in preventing airway narrowing in response to an allergic trigger.

Workflow for in vivo bronchoconstriction model.

Conclusion and Future Directions

The preclinical data for Abt-080 strongly validate the inhibition of the leukotriene synthesis pathway, likely via FLAP, as a therapeutic strategy for asthma. The compound demonstrates potent in vitro activity and significant in vivo efficacy in relevant animal models of airway inflammation and bronchoconstriction.

Despite the promising preclinical profile of Abt-080, there is a notable absence of publicly available data from human clinical trials in asthma. Further investigation would be required to ascertain the safety, tolerability, pharmacokinetic, and pharmacodynamic profile of Abt-080 in human subjects. Should the compound progress, future studies would need to focus on dose-ranging efficacy in asthmatic populations, identification of responsive patient phenotypes, and long-term safety assessments. The foundation of preclinical evidence, however, establishes Abt-080 as a compelling candidate for the treatment of asthma and other inflammatory diseases where leukotrienes play a pathogenic role.

References

• 1. Effects of a FLAP inhibitor, GSK2190915, in asthmatics with high sputum neutrophils - PubMed [pubmed.ncbi.nlm.nih.gov]

The Role of Abt-080 in the Inhibition of LTB4 and LTC4: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Abt-080 is a potent and orally active inhibitor of leukotriene biosynthesis, targeting the 5-lipoxygenase-activating protein (FLAP). By inhibiting FLAP, Abt-080 effectively blocks the synthesis of both leukotriene B4 (LTB4) and leukotriene C4 (LTC4), key lipid mediators implicated in a wide range of inflammatory diseases. This technical guide provides an in-depth overview of the mechanism of action of Abt-080, detailed experimental protocols for assessing its inhibitory activity, and a summary of its quantitative data in comparison to other FLAP inhibitors.

Introduction: The Role of Leukotrienes in Inflammation

Leukotrienes are pro-inflammatory lipid mediators derived from arachidonic acid through the 5-lipoxygenase (5-LO) pathway. They play a crucial role in the pathophysiology of various inflammatory conditions, including asthma, allergic rhinitis, and cardiovascular diseases. The biosynthesis of leukotrienes is initiated by the activation of cellular phospholipases, which release arachidonic acid from the cell membrane. The key enzyme, 5-lipoxygenase (5-LO), then converts arachidonic acid into the unstable intermediate, leukotriene A4 (LTA4). This critical step requires the presence of the 5-lipoxygenase-activating protein (FLAP), a nuclear membrane protein that facilitates the transfer of arachidonic acid to 5-LO.

From LTA4, the pathway bifurcates. LTA4 can be hydrolyzed by LTA4 hydrolase to form leukotriene B4 (LTB4), a potent chemoattractant for neutrophils and other leukocytes. Alternatively, LTA4 can be conjugated with glutathione (B108866) by LTC4 synthase to produce leukotriene C4 (LTC4). LTC4 and its subsequent metabolites, LTD4 and LTE4 (collectively known as cysteinyl-leukotrienes), are powerful bronchoconstrictors and increase vascular permeability.

Given their central role in inflammation, the inhibition of leukotriene synthesis has been a major focus of drug development. FLAP represents an attractive therapeutic target as its inhibition blocks the production of both LTB4 and the cysteinyl-leukotrienes, offering a broad-spectrum anti-inflammatory effect.

Abt-080: A FLAP Inhibitor

Abt-080 is a symmetrical bis(heteroarylmethoxyphenyl)alkylcarboxylic acid that has been identified as a potent inhibitor of leukotriene biosynthesis.[1] It acts by binding to FLAP, thereby preventing the interaction between 5-LO and its substrate, arachidonic acid. This mechanism effectively halts the production of LTA4 and, consequently, the downstream synthesis of both LTB4 and LTC4.[2][3]

Quantitative Data: Inhibitory Potency of Abt-080 and Other FLAP Inhibitors

The inhibitory activity of Abt-080 has been quantified in various in vitro assays. The following table summarizes the key data and provides a comparison with other well-known FLAP inhibitors.

Compound	Assay Condition	Target	IC50 (nM)	Reference
Abt-080	Ionophore-stimulated human neutrophils	LTB4 Formation	20	[1][4]
Abt-080	Ionophore-stimulated human whole blood	LTB4 Production	13000
MK-886	Human Monocytes	5-LO Product Formation	~3
MK-886	Human Neutrophils	5-LO Product Formation	10-14
Diflapolin	Human Monocytes	5-LO Product Formation	30
Diflapolin	Human Neutrophils	5-LO Product Formation	170

Signaling Pathways and Experimental Workflows

Leukotriene Biosynthesis Pathway and Inhibition by Abt-080

The following diagram illustrates the leukotriene biosynthesis pathway and highlights the point of inhibition by Abt-080.

Caption: Leukotriene biosynthesis pathway and the inhibitory action of Abt-080 on FLAP.

Experimental Workflow for LTB4 Inhibition Assay

The following diagram outlines a typical experimental workflow for assessing the inhibition of LTB4 formation in human neutrophils.

Caption: Workflow for determining the inhibitory effect of Abt-080 on LTB4 formation.

Experimental Protocols

Inhibition of Ionophore-Stimulated LTB4 Formation in Human Neutrophils

This protocol is based on methodologies commonly used to assess the potency of FLAP inhibitors.

Materials:

• Ficoll-Paque PLUS

• Dextran (B179266) T-500

• Hanks' Balanced Salt Solution (HBSS) with and without Ca2+/Mg2+

• Abt-080

• Dimethyl sulfoxide (B87167) (DMSO)

• Calcium Ionophore A23187

• Methanol (B129727)

• Internal standard (e.g., PGB2)

• LTB4 ELISA kit or LC-MS/MS system

Procedure:

• Neutrophil Isolation: Isolate human neutrophils from fresh peripheral blood of healthy donors using dextran sedimentation followed by centrifugation over a Ficoll-Paque density gradient. Lyse contaminating red blood cells with hypotonic saline. Resuspend the purified neutrophils in HBSS without Ca2+/Mg2+.

• Cell Incubation: Adjust the neutrophil concentration to 1 x 10^7 cells/mL in HBSS with Ca2+/Mg2+.

• Compound Pre-incubation: Pre-incubate the neutrophil suspension with various concentrations of Abt-080 (dissolved in DMSO, final DMSO concentration <0.1%) or vehicle (DMSO) for 15 minutes at 37°C.

• Stimulation: Initiate leukotriene synthesis by adding calcium ionophore A23187 to a final concentration of 5 µM. Incubate for 5 minutes at 37°C.

• Reaction Termination and Extraction: Stop the reaction by adding two volumes of cold methanol containing an internal standard. Centrifuge to pellet the cell debris.

• Analysis: Analyze the supernatant for LTB4 levels using a commercially available LTB4 ELISA kit according to the manufacturer's instructions or by a validated LC-MS/MS method.

• Data Analysis: Calculate the percent inhibition of LTB4 formation for each concentration of Abt-080 relative to the vehicle control. Determine the IC50 value by non-linear regression analysis of the concentration-response curve.

Inhibition of LTB4 Production in Human Whole Blood

This assay provides a more physiologically relevant assessment of inhibitor potency.

Materials:

• Fresh human whole blood

• Abt-080

• DMSO

• Calcium Ionophore A23187

• Methanol

• Internal standard (e.g., PGB2)

• LTB4 ELISA kit or LC-MS/MS system

Procedure:

• Blood Collection: Collect fresh human whole blood from healthy donors into tubes containing an anticoagulant (e.g., heparin).

• Compound Incubation: Aliquot the whole blood and incubate with various concentrations of Abt-080 (dissolved in DMSO, final DMSO concentration <0.1%) or vehicle (DMSO) for 30 minutes at 37°C.

• Stimulation: Add calcium ionophore A23187 to a final concentration of 10 µM to stimulate leukotriene production. Incubate for 30 minutes at 37°C.

• Reaction Termination and Sample Preparation: Stop the reaction by adding four volumes of cold methanol containing an internal standard. Vortex and centrifuge to precipitate proteins.

• Analysis: Analyze the supernatant for LTB4 levels using a LTB4 ELISA kit or by LC-MS/MS.

• Data Analysis: Calculate the percent inhibition and determine the IC50 value as described in the neutrophil assay.

Conclusion

Abt-080 is a potent inhibitor of the 5-lipoxygenase pathway, acting through the specific inhibition of FLAP. This mechanism allows for the effective blockade of both LTB4 and LTC4 synthesis, highlighting its potential as a broad-spectrum anti-inflammatory agent. The data presented in this guide, along with the detailed experimental protocols, provide a valuable resource for researchers and drug development professionals working on novel anti-inflammatory therapies targeting the leukotriene pathway. Further investigation into the in vivo efficacy and safety profile of Abt-080 is warranted to fully elucidate its therapeutic potential.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. Leukotriene biosynthetic enzymes as therapeutic targets - PMC [pmc.ncbi.nlm.nih.gov]
• 4. ABT-080 | Leukotriene Receptor | TargetMol [targetmol.com]

In Vitro Characterization of Abt-080: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Abt-080, also known as VML-530, is a potent and selective inhibitor of leukotriene synthesis. This document provides a comprehensive overview of the in vitro characterization of Abt-080, summarizing its inhibitory activity and mechanism of action. Detailed experimental protocols for key assays and a visual representation of its role in the leukotriene biosynthesis pathway are presented to support further research and development efforts in inflammatory and respiratory diseases such as asthma.

Introduction

Leukotrienes are pro-inflammatory lipid mediators derived from arachidonic acid through the 5-lipoxygenase (5-LO) pathway. They are significantly involved in the pathophysiology of a range of inflammatory diseases, most notably asthma, where they contribute to bronchoconstriction, mucus secretion, and airway inflammation. The synthesis of leukotrienes is initiated by the action of 5-lipoxygenase-activating protein (FLAP), which presents arachidonic acid to the 5-LO enzyme. Therefore, FLAP represents a critical upstream target for the inhibition of the entire leukotriene cascade, including the production of both leukotriene B4 (LTB4) and the cysteinyl-leukotrienes (LTC4, LTD4, and LTE4).

Abt-080 has been identified as an inhibitor of leukotriene biosynthesis. This technical guide details its in vitro characterization, providing quantitative data on its inhibitory potency and a detailed description of the methodologies used for its evaluation.

Quantitative Data Summary

The inhibitory activity of Abt-080 on the production of LTB4 has been quantified in two distinct in vitro assay systems. The half-maximal inhibitory concentration (IC50) values are summarized in the table below.

Assay System	Stimulant	IC50 (nM)	Reference
Isolated Human Neutrophils	Calcium Ionophore A-23187	20	[1][2]
Human Whole Blood	Calcium Ionophore A-23187	13,000	[1]

Mechanism of Action

Abt-080 functions as an inhibitor of 5-lipoxygenase-activating protein (FLAP). By targeting FLAP, Abt-080 effectively prevents the transfer of arachidonic acid to 5-lipoxygenase, a crucial initial step in the leukotriene biosynthesis cascade. This mechanism allows Abt-080 to simultaneously block the production of both LTB4 and the cysteinyl-leukotrienes (LTC4, LTD4, LTE4). Notably, the action of Abt-080 is specific to the 5-lipoxygenase pathway and does not affect the biosynthesis of prostaglandins, such as PGH2.

Leukotriene Biosynthesis Pathway and Site of Abt-080 Inhibition

Caption: Abt-080 inhibits FLAP, blocking leukotriene synthesis.

Experimental Protocols

The following are detailed methodologies for the key in vitro experiments used to characterize Abt-080. These protocols are synthesized from standard laboratory practices for similar assays.

LTB4 Formation Assay in Isolated Human Neutrophils

Objective: To determine the IC50 value of Abt-080 for the inhibition of LTB4 production in isolated human neutrophils stimulated with a calcium ionophore.

Materials:

• Ficoll-Paque PLUS

• Dextran (B179266) T-500

• Hanks' Balanced Salt Solution (HBSS)

• Calcium Ionophore A-23187 (from Streptomyces chartreusensis)

• Abt-080

• Dimethyl sulfoxide (B87167) (DMSO)

• LTB4 ELISA Kit

• Human venous blood from healthy, consenting donors

Procedure:

• Neutrophil Isolation:

  • Human neutrophils are isolated from fresh venous blood using dextran sedimentation followed by centrifugation over a Ficoll-Paque density gradient.

  • Contaminating erythrocytes are removed by hypotonic lysis.

  • The purified neutrophils are washed and resuspended in HBSS at a concentration of 1 x 10^7 cells/mL. Cell viability is assessed by Trypan Blue exclusion and should be >95%.

• Compound Preparation:

  • Abt-080 is dissolved in DMSO to create a stock solution.

  • Serial dilutions of Abt-080 are prepared in HBSS to achieve the desired final concentrations. The final DMSO concentration in the assay should be kept below 0.1% to avoid solvent effects.

• Assay Performance:

  • In a 96-well plate, 100 µL of the neutrophil suspension is added to each well.

  • 10 µL of the various concentrations of Abt-080 or vehicle (DMSO in HBSS) is added to the respective wells and pre-incubated for 15 minutes at 37°C.

  • LTB4 production is stimulated by adding 10 µL of Calcium Ionophore A-23187 (final concentration of 5 µM).

  • The plate is incubated for 10 minutes at 37°C.

  • The reaction is terminated by placing the plate on ice and centrifuging at 4°C to pellet the cells.

• LTB4 Quantification:

  • The supernatant from each well is collected.

  • The concentration of LTB4 in the supernatant is determined using a competitive enzyme-linked immunosorbent assay (ELISA) kit according to the manufacturer's instructions.

• Data Analysis:

  • The percentage inhibition of LTB4 production at each concentration of Abt-080 is calculated relative to the vehicle-treated control.

  • The IC50 value is determined by plotting the percentage inhibition against the log concentration of Abt-080 and fitting the data to a four-parameter logistic equation.

Experimental Workflow: Neutrophil LTB4 Assay

Caption: Workflow for determining the IC50 of Abt-080 in neutrophils.

LTB4 Formation Assay in Human Whole Blood

Objective: To determine the IC50 value of Abt-080 for the inhibition of LTB4 production in a human whole blood matrix.

Materials:

• Human venous blood from healthy, consenting donors, collected in tubes containing heparin anticoagulant.

• Calcium Ionophore A-23187

• Abt-080

• Dimethyl sulfoxide (DMSO)

• Methanol (B129727)

• LTB4 ELISA Kit

Procedure:

• Compound Preparation:

  • Abt-080 is dissolved in DMSO to create a stock solution.

  • Serial dilutions of Abt-080 are prepared in saline or appropriate buffer.

• Assay Performance:

  • Freshly collected heparinized human whole blood is used.

  • In a suitable tube, 1 mL of whole blood is aliquoted.

  • 10 µL of the various concentrations of Abt-080 or vehicle is added and pre-incubated for 15 minutes at 37°C with gentle mixing.

  • LTB4 production is stimulated by adding 10 µL of Calcium Ionophore A-23187 (final concentration of 50 µM).

  • The blood is incubated for 30 minutes at 37°C with gentle agitation.

• Sample Processing:

  • The reaction is stopped by adding 2 mL of ice-cold methanol to precipitate proteins.

  • The samples are vortexed and then centrifuged at 2000 x g for 10 minutes at 4°C.

• LTB4 Quantification:

  • The clear supernatant is collected.

  • The supernatant may require further solid-phase extraction to purify the lipid mediators before quantification.

  • The concentration of LTB4 is determined using a competitive ELISA kit, following the manufacturer's protocol. Appropriate dilutions of the extracted sample may be necessary.

• Data Analysis:

  • The percentage inhibition of LTB4 production is calculated for each Abt-080 concentration relative to the vehicle-treated control.

  • The IC50 value is determined by non-linear regression analysis of the concentration-response curve.

Conclusion

The in vitro data for Abt-080 clearly demonstrate its potent inhibitory effect on the biosynthesis of the pro-inflammatory mediator LTB4. Its mechanism of action as a FLAP inhibitor positions it as a promising therapeutic candidate for diseases driven by leukotrienes, such as asthma. The significant difference in potency observed between the isolated neutrophil and whole blood assays highlights the importance of considering the influence of plasma protein binding and other matrix effects in the early stages of drug characterization. The experimental protocols and pathway diagrams provided in this guide offer a solid foundation for researchers and drug development professionals to further investigate and develop Abt-080 and related compounds.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]

Abt-080 for Research in Allergic Rhinitis Models: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Allergic rhinitis is a prevalent inflammatory condition of the nasal mucosa, driven by an IgE-mediated immune response to allergens. The pathophysiology involves a complex interplay of immune cells and mediators, with leukotrienes emerging as key players in orchestrating the inflammatory cascade.[1][2] Abt-080, also known as VML-530, is a potent, orally active inhibitor of leukotriene biosynthesis.[3] By targeting the synthesis of both leukotriene B4 (LTB4) and cysteinyl leukotrienes (LTC4, LTD4, LTE4), Abt-080 presents a compelling therapeutic candidate for allergic rhinitis. This technical guide provides an in-depth overview of the core methodologies and pathways relevant to the investigation of Abt-080 in preclinical models of allergic rhinitis.

Mechanism of Action of Abt-080

Abt-080 functions as a leukotriene synthesis inhibitor. It simultaneously blocks the pathways leading to the production of LTB4 and the cysteinyl leukotrienes.[3] This inhibition is crucial as leukotrienes are potent inflammatory mediators involved in the pathophysiology of allergic rhinitis, contributing to nasal congestion, mucus secretion, and inflammation.[1][2][4]

The Leukotriene Synthesis Pathway

The following diagram illustrates the leukotriene synthesis pathway and the target of Abt-080. Leukotrienes are generated from arachidonic acid via the 5-lipoxygenase (5-LO) pathway.[5][6] Abt-080 inhibits this pathway, thereby reducing the production of pro-inflammatory leukotrienes.

Leukotriene Synthesis Pathway and Abt-080's Site of Action.

In Vitro Efficacy of Abt-080

The following table summarizes the known in vitro inhibitory activity of Abt-080 on leukotriene B4 (LTB4) formation.

Assay System	Stimulus	IC50 (nM)	Reference
Human Neutrophils	Calcium Ionophore (A-23187)	20
Human Whole Blood	Calcium Ionophore (A-23187)	13000

Experimental Protocol for Allergic Rhinitis Model

This section outlines a detailed methodology for establishing a murine model of allergic rhinitis, which can be utilized to evaluate the in vivo efficacy of Abt-080. This protocol is based on established methods of inducing allergic rhinitis in mice using ovalbumin (OVA) as the allergen.[7][8][9]

Experimental Workflow

The diagram below provides a visual representation of the experimental workflow for the induction of allergic rhinitis and subsequent treatment evaluation.

Experimental Workflow for Murine Allergic Rhinitis Model.

Materials and Methods

Animals:

• 6-8 week old female BALB/c mice.

Reagents:

• Ovalbumin (OVA), Grade V (Sigma-Aldrich)

• Aluminum hydroxide (B78521) (Alum) adjuvant (Thermo Fisher Scientific)

• Sterile, pyrogen-free saline

• Abt-080

• Vehicle for Abt-080 (e.g., 0.5% carboxymethylcellulose)

Procedure:

• Sensitization Phase (Days 0, 7, and 14):

  • Prepare the sensitization solution by emulsifying 100 µg of OVA in 1 mg of aluminum hydroxide in a total volume of 200 µL of sterile saline per mouse.

  • Administer the OVA/alum suspension via intraperitoneal (i.p.) injection.

  • For the control group, administer a corresponding volume of saline with alum.

• Challenge Phase (Days 21-28):

  • Prepare a 1% OVA solution in sterile saline for intranasal challenge.

  • Lightly anesthetize the mice.

  • Administer 10 µL of the OVA solution intranasally (5 µL per nostril) daily.

  • The control group receives intranasal saline.

• Treatment Phase (Concurrent with Challenge):

  • Prepare the desired concentrations of Abt-080 in the vehicle.

  • Administer Abt-080 or vehicle control via oral gavage daily, typically 1 hour before the intranasal challenge.

• Evaluation Phase (Day 29):

  • Symptom Scoring: Immediately after the final OVA challenge, observe the mice for 15-30 minutes and count the number of sneezes and nasal rubbing motions.

  • Serum Collection: Collect blood via cardiac puncture and process to obtain serum. Analyze for OVA-specific IgE levels using an ELISA kit.

  • Nasal Lavage: Perform nasal lavage with phosphate-buffered saline (PBS) to collect inflammatory cells. Perform cytological analysis to quantify eosinophils and other immune cells.

  • Histological Analysis: Euthanize the mice and fix the heads in 10% neutral buffered formalin. Decalcify, embed in paraffin, and section the nasal passages. Stain with Hematoxylin and Eosin (H&E) and/or specific stains for eosinophils (e.g., Luna's stain) to assess inflammatory cell infiltration in the nasal mucosa.

Conclusion

Abt-080, with its mechanism of action as a leukotriene synthesis inhibitor, holds significant promise for the treatment of allergic rhinitis. The experimental framework provided in this guide offers a robust starting point for researchers to investigate the preclinical efficacy of Abt-080 in a relevant animal model. By leveraging these detailed protocols and understanding the underlying signaling pathways, the scientific community can further elucidate the therapeutic potential of Abt-080 and pave the way for its development as a novel treatment for allergic rhinitis.

References

• 1. The role of leukotrienes in allergic rhinitis: a review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. The role of leukotrienes in allergic rhinitis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]
• 4. researchgate.net [researchgate.net]
• 5. Leukotriene pathway genetics and pharmacogenetics in allergy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. ClinPGx [clinpgx.org]
• 7. Induction of allergic rhinitis in mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Induction of Allergic Rhinitis in Mice | Springer Nature Experiments [experiments.springernature.com]
• 9. researchgate.net [researchgate.net]

Abt-080 (ELOM-080): A Potential Therapeutic Agent in Chronic Obstructive Pulmonary Disease (COPD) Research

An In-depth Technical Guide for Researchers and Drug Development Professionals

Disclaimer: Initial searches for "Abt-080" in the context of recent Chronic Obstructive Pulmonary Disease (COPD) research did not yield specific results. However, the designation "ELOM-080" corresponds to a well-documented phytopharmaceutical agent investigated for its potential in treating respiratory diseases, including COPD. This guide will focus on the available data for ELOM-080.

Executive Summary

Chronic Obstructive Pulmonary Disease (COPD) is a progressive inflammatory lung disease characterized by airflow limitation. Current therapeutic strategies primarily focus on managing symptoms and reducing exacerbations. ELOM-080, a distillate of rectified essential oils, has demonstrated a multifactorial mechanism of action that addresses several key pathophysiological aspects of COPD. This document provides a comprehensive overview of the preclinical and clinical research on ELOM-080, with a focus on its potential applications in COPD research and development. It includes a summary of clinical trial data, detailed experimental protocols, and visualizations of its proposed mechanism of action and study designs.

Core Compound: ELOM-080

ELOM-080 is a phytopharmaceutical agent, also known as Myrtol, derived from a distillate of a mixture of four rectified essential oils: eucalyptus, sweet orange, myrtle, and lemon oil.[1][2][3][4] It is recognized for its secretolytic, secretomotoric, mucolytic, anti-inflammatory, antioxidative, antimicrobial, and bronchospasmolytic properties. Preclinical studies in rat models of COPD have suggested that ELOM-080 can inhibit proteins involved in mucus hypersecretion, such as MUC5AC.

Clinical Efficacy in COPD

A significant body of clinical evidence for ELOM-080 in COPD comes from a post-hoc analysis of a randomized, double-blind, placebo-controlled clinical trial. This study investigated the long-term efficacy of ELOM-080 in patients with a chronic bronchitis phenotype of COPD.

The following tables summarize the key quantitative outcomes from the pivotal clinical trial of ELOM-080 in COPD patients with a chronic bronchitis phenotype.[5][6]

Table 1: Effect of ELOM-080 on COPD Exacerbations (6-Month Treatment Period)

Outcome Measure	ELOM-080 (n=35)	Placebo (n=29)	P-value
Percentage of Subjects with at Least One Exacerbation	29%	55%	0.031
Total Number of Exacerbations	10	21	0.012
Subjects Requiring Antibiotic Treatment for Exacerbation	17% (6 of 35)	34% (10 of 29)	-

Table 2: Symptom Improvement with ELOM-080

Symptom Assessment	Time Point	ELOM-080	Placebo	P-value
Percentage of Asymptomatic/Mildly Symptomatic Patients (Sputum/Cough)	2 Months	25%	11%	<0.005
3 Months	26%	14%	<0.05
Subjective Rating of General Health Status (Superiority)	2 Months	-	-	0.015
3 Months	-	-	0.024

Experimental Protocols

The data presented above was derived from a post-hoc analysis of a randomized, double-blind, placebo-controlled, parallel-group clinical trial.

• Study Type: Randomized, double-blind, placebo-controlled, parallel-group clinical trial.[6]

• Patient Population: Patients with chronic bronchitis and concomitant COPD.[6] Inclusion criteria for the COPD subgroup included a documented physician diagnosis of COPD, or fulfillment of all of the following: prescription of concomitant bronchodilator treatment, a smoking history of at least 10 years, and spirometric evidence of airflow obstruction (FEV1 ≤80% of the predicted value).[5]

• Total Randomized Subjects in Original Trial: 260.[5]

• Subjects in COPD Subgroup Analysis: 64 (35 in the ELOM-080 group, 29 in the placebo group).[5][6]

• Treatment Group: Oral administration of ELOM-080 (300 mg, 3 times daily).[6]

• Control Group: Oral administration of a matching placebo.

• Treatment Duration: 6 months.[6]

• Primary Outcome: The proportion of subjects experiencing at least one exacerbation during the 6-month study period.[6]

• Secondary Outcomes:

  • Total number of exacerbations.[6]

  • Proportion of acute exacerbations requiring antibiotic treatment.[6]

  • Monthly evaluations of sputum and cough symptoms.[6]

  • General state of health.[6]

  • Safety analysis.[6]

Visualizations

Caption: Proposed multifactorial mechanism of action of ELOM-080 in COPD.

Caption: Experimental workflow of the randomized controlled trial for ELOM-080 in COPD.

Potential Applications in COPD Research

The available data suggests several potential applications for ELOM-080 in the context of COPD research and drug development:

• Adjunctive Therapy: ELOM-080 could be investigated as an add-on therapy to existing standard-of-care treatments for COPD, particularly in patients with a chronic bronchitis phenotype and frequent exacerbations.

• Biomarker Development: Future studies could explore the impact of ELOM-080 on inflammatory and oxidative stress biomarkers in COPD patients to further elucidate its in-vivo mechanisms of action.

• Phenotype-Specific Treatment: The positive results in the chronic bronchitis phenotype subgroup highlight the importance of patient stratification in COPD clinical trials. ELOM-080 appears to be a promising candidate for this specific patient population.

• Preclinical Modeling: The known anti-inflammatory and mucoregulatory effects of ELOM-080 make it a useful tool for studying these pathways in preclinical models of COPD.

Conclusion

ELOM-080 has demonstrated clinical efficacy in reducing exacerbations and improving symptoms in a subgroup of COPD patients with chronic bronchitis. Its multifactorial mechanism of action, targeting mucus hypersecretion, inflammation, and oxidative stress, aligns well with the complex pathophysiology of the disease. Further large-scale, prospective clinical trials are warranted to confirm these findings and to more precisely define its role in the management of COPD. The detailed experimental protocols and mechanistic understanding provided in this guide offer a solid foundation for researchers and drug development professionals to design future studies and explore the full therapeutic potential of ELOM-080 in COPD.

References

• 1. researchgate.net [researchgate.net]
• 2. Thieme E-Journals - Planta Medica / Full Text [thieme-connect.com]
• 3. Thieme E-Journals - Planta Medica / Abstract [thieme-connect.com]
• 4. cabidigitallibrary.org [cabidigitallibrary.org]
• 5. Effect of ELOM-080 on exacerbations and symptoms in COPD patients with a chronic bronchitis phenotype – a post-hoc analysis of a randomized, double-blind, placebo-controlled clinical trial - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Effect of ELOM-080 on exacerbations and symptoms in COPD patients with a chronic bronchitis phenotype - a post-hoc analysis of a randomized, double-blind, placebo-controlled clinical trial - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Anti-inflammatory Properties of Abt-080

For Researchers, Scientists, and Drug Development Professionals

Abstract

Abt-080 is a potent and selective inhibitor of leukotriene synthesis, demonstrating significant anti-inflammatory properties. This technical guide provides a comprehensive overview of the core mechanism of action, quantitative efficacy, and detailed experimental methodologies for evaluating the anti-inflammatory effects of Abt-080. The primary focus is on its inhibition of 5-lipoxygenase (5-LOX), a critical enzyme in the biosynthesis of leukotrienes, which are key mediators of inflammation. This document summarizes key quantitative data, outlines detailed experimental protocols, and provides visual representations of the relevant biological pathways and experimental workflows to support further research and development of this compound.

Core Mechanism of Action: Inhibition of the 5-Lipoxygenase Pathway

Abt-080 exerts its anti-inflammatory effects by targeting the 5-lipoxygenase (5-LOX) pathway. 5-LOX is the key enzyme responsible for the initial steps in the conversion of arachidonic acid into pro-inflammatory leukotrienes, including Leukotriene B4 (LTB4).[1] LTB4 is a potent chemoattractant for neutrophils and other immune cells, playing a crucial role in the amplification of the inflammatory response. By inhibiting 5-LOX, Abt-080 effectively blocks the production of LTB4 and other downstream leukotrienes, thereby attenuating the inflammatory cascade.

Signaling Pathway Diagram

Figure 1: Abt-080 inhibits the 5-Lipoxygenase pathway.

Quantitative Data on Anti-inflammatory Efficacy

The inhibitory potency of Abt-080 has been quantified through in vitro assays measuring the reduction of Leukotriene B4 (LTB4) production in stimulated human immune cells.

Assay Type	Cell Type	Stimulant	IC50 (nM)	Reference
LTB4 Formation	Human Neutrophils	Calcium Ionophore A23187	20	[Source]
LTB4 Production	Human Whole Blood	Calcium Ionophore A23187	13000	[Source]

Table 1: In Vitro Inhibitory Activity of Abt-080

Detailed Experimental Protocols

The following protocols provide a detailed methodology for assessing the anti-inflammatory properties of Abt-080 by measuring its inhibitory effect on LTB4 production.

LTB4 Formation Assay in Isolated Human Neutrophils

This protocol outlines the procedure for isolating human neutrophils and measuring the effect of Abt-080 on A23187-stimulated LTB4 formation.

Materials:

• Fresh human venous blood collected in heparinized tubes

• Dextran T500

• Ficoll-Paque

• Hanks' Balanced Salt Solution (HBSS)

• Calcium Ionophore A23187 (stock solution in DMSO)

• Abt-080 (stock solution in DMSO)

• LTB4 ELISA Kit or Radioimmunoassay (RIA) Kit

• Phosphate Buffered Saline (PBS)

• Ethanol (B145695)

• Centrifuge

• Incubator (37°C)

• Microplate reader (for ELISA) or Gamma counter (for RIA)

Procedure:

• Neutrophil Isolation:

  • Mix fresh human blood with 6% Dextran T500 in a 4:1 ratio.

  • Allow erythrocytes to sediment for 30-45 minutes at room temperature.

  • Carefully layer the upper leukocyte-rich plasma onto Ficoll-Paque.

  • Centrifuge at 400 x g for 30 minutes at room temperature.

  • Aspirate the upper layers, leaving the neutrophil-monocyte pellet.

  • Resuspend the pellet in HBSS and perform a hypotonic lysis to remove any remaining red blood cells.

  • Wash the cells twice with HBSS and resuspend in HBSS with calcium and magnesium.

  • Determine cell viability and concentration using a hemocytometer and trypan blue exclusion. Adjust the cell suspension to the desired concentration (e.g., 2 x 10^6 cells/mL).

• Inhibition Assay:

  • Pre-incubate the isolated neutrophils with various concentrations of Abt-080 or vehicle (DMSO) for 15 minutes at 37°C.

  • Stimulate the cells with a final concentration of 5 µM Calcium Ionophore A23187.

  • Incubate for an additional 10 minutes at 37°C.

  • Terminate the reaction by adding ice-cold ethanol and placing the samples on ice.

  • Centrifuge at 12,000 x g for 5 minutes at 4°C to pellet the cell debris.

• LTB4 Quantification:

  • Collect the supernatant.

  • Measure the LTB4 concentration in the supernatant using a commercially available LTB4 ELISA or RIA kit, following the manufacturer's instructions.[2][3]

• Data Analysis:

  • Calculate the percentage inhibition of LTB4 production for each concentration of Abt-080 compared to the vehicle control.

  • Determine the IC50 value by plotting the percentage inhibition against the logarithm of the Abt-080 concentration and fitting the data to a sigmoidal dose-response curve.

LTB4 Production Assay in Human Whole Blood

This protocol describes the methodology for evaluating the inhibitory effect of Abt-080 on LTB4 production in a more physiologically relevant whole blood matrix.

Materials:

• Fresh human venous blood collected in heparinized tubes

• Calcium Ionophore A23187 (stock solution in DMSO)

• Abt-080 (stock solution in DMSO)

• LTB4 ELISA Kit or Radioimmunoassay (RIA) Kit

• Incubator (37°C)

• Centrifuge

• Microplate reader (for ELISA) or Gamma counter (for RIA)

Procedure:

• Assay Setup:

  • Aliquot fresh heparinized human whole blood into microcentrifuge tubes.

  • Add various concentrations of Abt-080 or vehicle (DMSO) to the blood and pre-incubate for 15 minutes at 37°C.

• Stimulation and Incubation:

  • Stimulate the blood samples with a final concentration of 10 µM Calcium Ionophore A23187.[4][5]

  • Incubate the tubes for 30 minutes at 37°C with gentle agitation.[4]

• Sample Processing:

  • Terminate the reaction by placing the tubes on ice.

  • Centrifuge the samples at 1000 x g for 15 minutes at 4°C to separate the plasma.

• LTB4 Quantification:

  • Collect the plasma supernatant.

  • Measure the LTB4 concentration in the plasma using a commercially available LTB4 ELISA or RIA kit, following the manufacturer's instructions.[2][3] Due to potential matrix effects, a sample purification step such as solid-phase extraction may be necessary before quantification.[4]

• Data Analysis:

  • Calculate the percentage inhibition of LTB4 production for each concentration of Abt-080 compared to the vehicle control.

  • Determine the IC50 value as described in the previous protocol.

Experimental Workflow Visualization

The following diagram illustrates the general workflow for assessing the in vitro anti-inflammatory activity of Abt-080.

Figure 2: General workflow for in vitro assessment of Abt-080.

Conclusion

Abt-080 is a potent inhibitor of leukotriene synthesis with a well-defined mechanism of action targeting the 5-lipoxygenase enzyme. The quantitative data and detailed experimental protocols provided in this guide offer a solid foundation for researchers and drug development professionals to further investigate the anti-inflammatory potential of Abt-080. The provided methodologies can be adapted to explore its effects in various inflammatory models and to elucidate its potential therapeutic applications. Further studies are warranted to explore the in vivo efficacy and safety profile of Abt-080, as well as its impact on a broader range of inflammatory mediators.

References

• 1. thieme-connect.com [thieme-connect.com]
• 2. elkbiotech.com [elkbiotech.com]
• 3. file.elabscience.com [file.elabscience.com]
• 4. A specific assay for leukotriene B4 in human whole blood - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Biosynthesis, characterization and inhibition of leukotriene B4 in human whole blood - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Abt-080 experimental protocol for in vitro studies

Application Notes and Protocols for Abt-080

For Researchers, Scientists, and Drug Development Professionals

Introduction

Abt-080, also known as VML-530, is identified as a potent leukotriene synthesis inhibitor. Leukotrienes are pro-inflammatory lipid mediators derived from arachidonic acid through the action of the 5-lipoxygenase (5-LO) enzyme. They are implicated in the pathophysiology of various inflammatory diseases, including asthma. Abt-080 demonstrates its inhibitory effects by blocking the formation of leukotriene B4 (LTB4), a powerful chemoattractant for neutrophils and other immune cells. These application notes provide an overview of the available in vitro data for Abt-080 and a detailed, generalized protocol for assessing its inhibitory activity on LTB4 synthesis in a primary human neutrophil assay.

Quantitative Data Summary

The in vitro potency of Abt-080 has been quantified by its half-maximal inhibitory concentration (IC50) in different human cell-based assays. The available data is summarized below.

Assay Type	Cell Type	Stimulant	IC50 (nM)	Reference
LTB4 Formation Assay	Human Neutrophils	Calcium Ionophore (A23187)	20	[1]
LTB4 Production Assay	Human Whole Blood	Calcium Ionophore (A23187)	13000	[1]

Signaling Pathway

The following diagram illustrates the 5-lipoxygenase pathway, which is the target of Abt-080. By inhibiting this pathway, Abt-080 prevents the synthesis of pro-inflammatory leukotrienes.

References

• 1. ABT-080 | Leukotriene Receptor | TargetMol [targetmol.com]

Application Notes and Protocols for LTB4 Measurement in Cell Culture with Abt-080 Treatment

For Researchers, Scientists, and Drug Development Professionals

Introduction

Leukotriene B4 (LTB4) is a potent lipid mediator synthesized from arachidonic acid via the 5-lipoxygenase (5-LOX) pathway.[1][2] It plays a crucial role in a wide range of inflammatory responses, acting as a powerful chemoattractant for leukocytes, particularly neutrophils.[3][4] The production of LTB4 is implicated in the pathophysiology of various inflammatory diseases, making the 5-LOX pathway a key target for therapeutic intervention.

Abt-080 (also known as VML-530) is a potent and orally active inhibitor of leukotriene biosynthesis.[5] It functions by targeting the 5-LOX pathway, thereby blocking the synthesis of LTB4 and other leukotrienes. Understanding the efficacy and dose-response of 5-LOX inhibitors like Abt-080 in a cellular context is critical for drug development.

These application notes provide a detailed protocol for the differentiation of a suitable cell line, induction of LTB4 production, treatment with the 5-LOX inhibitor Abt-080, and subsequent quantification of LTB4 in cell culture supernatants using a competitive enzyme-linked immunosorbent assay (ELISA). The human promyelocytic leukemia cell line HL-60 is used as a model system, as it can be differentiated into neutrophil-like cells that are competent in producing LTB4 upon stimulation.[2][5][6]

Signaling Pathway

The synthesis of LTB4 begins with the release of arachidonic acid from the cell membrane by phospholipase A2 (cPLA2). The 5-lipoxygenase-activating protein (FLAP) presents arachidonic acid to the 5-lipoxygenase (5-LOX) enzyme. 5-LOX then catalyzes the conversion of arachidonic acid into the unstable intermediate, leukotriene A4 (LTA4). LTA4 is subsequently hydrolyzed by LTA4 hydrolase (LTA4H) to produce LTB4. Abt-080 inhibits the 5-LOX enzyme, thereby blocking this entire cascade.

Figure 1: 5-Lipoxygenase (5-LOX) signaling pathway for LTB4 synthesis and the inhibitory action of Abt-080.

Experimental Protocols

Part 1: Differentiation of HL-60 Cells into Neutrophil-like Cells

This protocol describes the differentiation of HL-60 cells into a neutrophil-like phenotype, which is capable of producing LTB4.

Materials:

• HL-60 cells (ATCC® CCL-240™)

• RPMI-1640 medium (with L-glutamine)

• Fetal Bovine Serum (FBS), heat-inactivated

• Penicillin-Streptomycin solution (10,000 U/mL penicillin, 10,000 µg/mL streptomycin)

• Dimethyl sulfoxide (B87167) (DMSO), cell culture grade

• Trypan blue solution

• Phosphate-buffered saline (PBS), sterile

• Centrifuge

• Incubator (37°C, 5% CO2)

• Hemocytometer or automated cell counter

• Cell culture flasks (T-75)

Procedure:

• Cell Culture Maintenance:

  • Culture HL-60 cells in RPMI-1640 medium supplemented with 10% heat-inactivated FBS and 1% Penicillin-Streptomycin.

  • Maintain cell density between 1 x 10^5 and 2 x 10^6 viable cells/mL.[7]

  • Incubate at 37°C in a humidified atmosphere with 5% CO2.

  • Subculture every 2-3 days by transferring a portion of the cell suspension to a new flask with fresh medium.[6]

• Differentiation Protocol:

  • Seed HL-60 cells at an initial density of 1 x 10^5 cells/mL in a T-75 flask.

  • Add DMSO to the cell culture medium to a final concentration of 1.3% (v/v).[6] Note: As DMSO is viscous, pre-mix it with the medium before adding it to the cells.

  • Incubate the cells for 5 to 7 days at 37°C with 5% CO2.[2]

  • Differentiation can be confirmed by morphological changes (e.g., decreased nucleus-to-cytoplasm ratio, segmented nuclei) and the expression of neutrophil markers like CD11b, which can be assessed by flow cytometry.[8]

Part 2: LTB4 Production and Abt-080 Treatment

This protocol outlines the stimulation of differentiated HL-60 (dHL-60) cells to produce LTB4 and the application of Abt-080 to inhibit this production.

Materials:

• Differentiated HL-60 (dHL-60) cells (from Part 1)

• RPMI-1640 medium (serum-free)

• Abt-080

• DMSO (for stock solution)

• Calcium ionophore A23187

• Multi-well cell culture plates (e.g., 24-well or 48-well)

• Centrifuge

Procedure:

• Preparation of Reagents:

  • Abt-080 Stock Solution: Prepare a concentrated stock solution of Abt-080 in DMSO. For example, a 10 mM stock solution. Store at -20°C.

  • A23187 Stock Solution: Prepare a stock solution of A23187 in DMSO. For a 15 mM stock, reconstitute 5 mg of powder in 0.64 mL of DMSO. Store at -20°C.

• Cell Seeding and Treatment:

  • Harvest the dHL-60 cells by centrifugation at 200 x g for 5 minutes.

  • Resuspend the cells in serum-free RPMI-1640 medium and perform a cell count.

  • Seed the dHL-60 cells into a multi-well plate at a density of 1 x 10^6 cells/mL.

  • Prepare serial dilutions of Abt-080 in serum-free RPMI-1640 medium from the stock solution.

  • Pre-incubate the cells with the desired concentrations of Abt-080 (or vehicle control - DMSO) for 30 minutes at 37°C. The final DMSO concentration should not exceed 0.1% to avoid solvent toxicity.

• Stimulation of LTB4 Production:

  • Prepare a working solution of A23187 in serum-free RPMI-1640 medium. A final concentration of 1-5 µM is a good starting point for stimulation.

  • Add the A23187 working solution to each well to stimulate LTB4 production.

  • Incubate the plate at 37°C for 15-30 minutes. The optimal stimulation time should be determined empirically.

  • Following incubation, centrifuge the plate at 1000 x g for 10 minutes at 4°C to pellet the cells.

  • Carefully collect the supernatant, which contains the secreted LTB4.

  • Store the supernatants at -80°C until ready for ELISA analysis.

Part 3: LTB4 Measurement by Competitive ELISA

This protocol is a generalized procedure for a competitive ELISA to quantify LTB4 in the collected cell culture supernatants. Always refer to the specific instructions provided with your ELISA kit.

Materials:

• LTB4 ELISA Kit (containing pre-coated plate, LTB4 standard, detection antibody, HRP-conjugate, wash buffer, substrate, and stop solution)

• Collected cell culture supernatants

• Microplate reader capable of measuring absorbance at 450 nm

• Pipettes and tips

• Deionized or distilled water

Procedure:

• Reagent Preparation:

  • Bring all kit components to room temperature before use.

  • Prepare the wash buffer and other reagents as per the kit manufacturer's instructions.

  • Prepare a standard curve by performing serial dilutions of the LTB4 standard provided in the kit. The concentration range will depend on the kit's sensitivity.

• Assay Procedure:

  • Add the LTB4 standards, control samples, and your experimental supernatants to the appropriate wells of the pre-coated microplate.

  • Add the biotin-conjugated LTB4 or HRP-conjugated LTB4 (depending on the kit format) to each well.

  • Add the anti-LTB4 antibody to each well.

  • Incubate the plate for the time and at the temperature specified in the kit manual (typically 1-2 hours at room temperature or 37°C).

  • Wash the plate multiple times with the prepared wash buffer to remove unbound reagents.

  • If using a biotin-based detection system, add streptavidin-HRP to each well and incubate as directed.

  • Add the TMB substrate solution to each well and incubate in the dark until a color change is observed.

  • Stop the reaction by adding the stop solution to each well. The color will typically change from blue to yellow.

  • Read the absorbance of each well at 450 nm using a microplate reader.

• Data Analysis:

  • Generate a standard curve by plotting the absorbance values of the standards against their known concentrations.

  • The relationship between absorbance and LTB4 concentration is inverse in a competitive ELISA.

  • Determine the concentration of LTB4 in your samples by interpolating their absorbance values on the standard curve.

  • Multiply the calculated concentration by any dilution factor used for the samples.

Data Presentation

The following tables summarize the key specifications of Abt-080 and provide a template for presenting the quantitative data obtained from the experiment.

Table 1: Abt-080 Specifications

Parameter	Value	Reference
Target	5-Lipoxygenase (5-LOX)	[5]
IC50 (Human Neutrophils)	20 nM (A-23187 stimulated)	[5]
IC50 (Human Whole Blood)	13 µM (A-23187 stimulated)	[5]
Solubility in DMSO	50 mg/mL (84.65 mM)	[5]
Alias	VML-530	[5]

Table 2: Example of LTB4 Inhibition Data with Abt-080 Treatment in dHL-60 Cells

Abt-080 Concentration (nM)	Mean LTB4 Concentration (pg/mL)	Standard Deviation	% Inhibition
0 (Vehicle Control)	[Insert Value]	[Insert Value]	0
1	[Insert Value]	[Insert Value]	[Calculate]
10	[Insert Value]	[Insert Value]	[Calculate]
50	[Insert Value]	[Insert Value]	[Calculate]
100	[Insert Value]	[Insert Value]	[Calculate]
500	[Insert Value]	[Insert Value]	[Calculate]
1000	[Insert Value]	[Insert Value]	[Calculate]

% Inhibition is calculated as: [1 - (LTB4 with Abt-080 / LTB4 with Vehicle)] x 100

Visualizations

The following diagrams illustrate the experimental workflow for this application note.

Figure 2: Experimental workflow for LTB4 measurement with Abt-080 treatment.

Figure 3: Logical relationship between Abt-080 concentration and ELISA signal.

References

• 1. researchgate.net [researchgate.net]
• 2. Differentiation of HL-60 cells into primed neutrophils for the evaluation of antiapoptotic effects of poorly soluble nanoparticles | PLOS One [journals.plos.org]
• 3. New Class of 5-Lipoxygenase Inhibitors: Correlation Between Inhibition of LTB4 Production and Chemiluminescence of Human Polymorphonuclear Granulocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. HL-60 cell differentiation [bio-protocol.org]
• 6. Manipulation of Neutrophil-Like HL-60 Cells for the Study of Directed Cell Migration - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. A23187 (Calcimycin) (#23911) Datasheet Without Images | Cell Signaling Technology [cellsignal.com]

Application Notes and Protocols for Abt-080 in a Leukotriene C4 (LTC4) ELISA Assay

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for utilizing a Leukotriene C4 (LTC4) ELISA assay to evaluate the inhibitory effects of Abt-080, a leukotriene synthesis inhibitor. This document is intended for researchers, scientists, and professionals involved in drug development and inflammation research.

Introduction

Leukotriene C4 (LTC4) is a potent inflammatory mediator derived from the 5-lipoxygenase (5-LO) pathway of arachidonic acid metabolism. Upon cellular activation, arachidonic acid is converted to LTC4, which then contributes to various pathological processes, including asthma and allergic diseases, by inducing bronchoconstriction and vasoconstriction. Abt-080 is a leukotriene synthesis inhibitor that has shown potential in the treatment of asthma. It functions by inhibiting the formation of leukotrienes, thereby reducing the inflammatory response. This document describes the use of a competitive ELISA (Enzyme-Linked Immunosorbent Assay) to quantify LTC4 levels and assess the inhibitory activity of Abt-080.

Mechanism of Action and Signaling Pathway

LTC4 is synthesized from arachidonic acid through a series of enzymatic steps. The final step involves the conjugation of leukotriene A4 (LTA4) with glutathione, a reaction catalyzed by LTC4 synthase. Once synthesized, LTC4 is released from the cell and can bind to cysteinyl leukotriene receptors (CysLT1 and CysLT2) on target cells, initiating a signaling cascade that leads to inflammatory responses. Abt-080 is known to inhibit the formation of LTB4, another leukotriene, and is described as a leukotriene synthesis inhibitor, suggesting it acts on an early step in the pathway, potentially affecting the 5-lipoxygenase enzyme.

Experimental Protocol: LTC4 Competitive ELISA

This protocol is a general guideline for a competitive ELISA to measure LTC4 and can be adapted based on the specific kit manufacturer's instructions.

Materials:

• LTC4 ELISA Kit (containing LTC4 standard, LTC4-acetylcholinesterase (AChE) tracer, LTC4 antiserum, pre-coated 96-well plate, wash buffer, Ellman's reagent, etc.) * Abt-080 * Cell culture medium

• Cultured cells capable of producing LTC4 (e.g., mast cells, eosinophils)

• Cell stimulant (e.g., calcium ionophore A23187)

• Plate reader capable of measuring absorbance at 405-420 nm * Adjustable pipettes and tips

• UltraPure water

Procedure:

• Cell Culture and Treatment:

  • Plate cells at an appropriate density in a 24-well or 48-well plate and culture overnight.

  • Pre-incubate the cells with varying concentrations of Abt-080 (e.g., 0, 1, 10, 100, 1000 nM) for 1 hour.

  • Stimulate the cells with a suitable agonist (e.g., calcium ionophore A23187) to induce LTC4 production for a predetermined time (e.g., 30 minutes).

  • Collect the cell culture supernatant for LTC4 analysis. Samples can be stored at -80°C if not assayed immediately.

2. Reagent Preparation:

• Prepare all reagents as per the ELISA kit manufacturer's instructions. This typically involves diluting wash buffers, reconstituting standards, tracer, and antiserum. * Prepare a serial dilution of the LTC4 standard to generate a standard curve. A typical range might be from 17.1 to 5,000 pg/ml.

3. ELISA Assay Procedure:

• Add 50 µL of the LTC4 standard or collected cell culture supernatant to the appropriate wells of the 96-well plate.
• Add 50 µL of the LTC4-AChE tracer to each well.
• Add 50 µL of the LTC4 antiserum to each well.
• Incubate the plate, typically for 18 hours at 4°C or as recommended by the kit protocol. * Wash the plate multiple times (e.g., 5 times) with the provided wash buffer to remove unbound reagents. * Add 200 µL of Ellman's Reagent to each well and incubate in the dark for 60-90 minutes to allow for color development. * Read the absorbance at 405-420 nm using a microplate reader.

Experimental Workflow

Caption: A step-by-step workflow for assessing the inhibitory effect of Abt-080 on LTC4 production using a competitive ELISA.

Data Presentation and Analysis

The data obtained from the ELISA should be analyzed to determine the concentration of LTC4 in each sample. The absorbance values are inversely proportional to the amount of LTC4 present. A standard curve is generated by plotting the absorbance of the standards against their known concentrations. The concentration of LTC4 in the samples is then interpolated from this curve. The inhibitory effect of Abt-080 is typically expressed as the IC50 value, which is the concentration of the inhibitor required to reduce the LTC4 production by 50%.

Table 1: Example Standard Curve Data for LTC4 ELISA

Standard Concentration (pg/mL)	Absorbance (405 nm)	% B/B0
0 (B0)	1.520	100%
20	1.216	80%
50	0.988	65%
100	0.760	50%
250	0.456	30%
500	0.289	19%
1000	0.182	12%
2500	0.106	7%

Table 2: Example Data for Abt-080 Inhibition of LTC4 Production

Abt-080 Concentration (nM)	Mean LTC4 Concentration (pg/mL)	% Inhibition
0 (Vehicle Control)	850	0%
1	722.5	15%
10	552.5	35%
20	425	50%
100	170	80%
1000	42.5	95%

Note: The data presented in these tables are for illustrative purposes only and will vary depending on the experimental conditions and the specific ELISA kit used.

Conclusion

The LTC4 ELISA is a robust and sensitive method for quantifying LTC4 in biological samples and for evaluating the efficacy of inhibitors like Abt-080. By following a detailed protocol and ensuring proper data analysis, researchers can accurately determine the inhibitory potential of compounds targeting the leukotriene synthesis pathway. This information is crucial for the development of novel anti-inflammatory therapeutics.

Preparation of Abt-080 Stock Solution in DMSO: An Application Note and Protocol

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the preparation of a stock solution of Abt-080, an orally active inhibitor of leukotriene biosynthesis, using dimethyl sulfoxide (B87167) (DMSO) as the solvent. Adherence to this protocol is crucial for ensuring the accuracy and reproducibility of experimental results.

Introduction

Abt-080, also known as VML-530, is a potent inhibitor of the leukotriene synthesis pathway, which is implicated in inflammatory responses.[1][2][3] Specifically, it blocks the formation of both LTB4 and LTC4.[3] Due to its therapeutic potential, particularly in conditions like asthma, accurate and consistent preparation of Abt-080 solutions for in vitro and in vivo studies is paramount.[1][2][4] DMSO is a common polar aprotic solvent used for dissolving a wide range of organic compounds for laboratory use.[5][6]

Quantitative Data Summary

For ease of reference, the key physical and chemical properties of Abt-080 and DMSO are summarized in the table below.

Parameter	Value	Reference
Abt-080 Molecular Weight	590.64 g/mol	[1]
Abt-080 Solubility in DMSO	50 mg/mL	[1]
Abt-080 Molar Solubility in DMSO	84.65 mM	[1]
DMSO Molar Mass	78.13 g/mol	[5]
DMSO Density	1.1004 g/cm³	[5]
DMSO Boiling Point	189 °C	[5]

Experimental Protocol: Preparation of a 10 mM Abt-080 Stock Solution

This protocol outlines the steps to prepare a 10 mM stock solution of Abt-080 in DMSO. This is a commonly used concentration for initial stock solutions.

Materials and Equipment

• Abt-080 powder

• Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)

• Analytical balance

• Microcentrifuge tubes or amber glass vials

• Pipettes (P1000, P200, P20) and sterile tips

• Vortex mixer

• Sonicator (optional, but recommended)[1]

• Personal Protective Equipment (PPE): lab coat, safety glasses, and appropriate chemical-resistant gloves

Calculations

To prepare a 10 mM stock solution, the required mass of Abt-080 needs to be calculated.

Formula: Mass (g) = Desired Concentration (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Example Calculation for 1 mL of 10 mM Stock Solution:

• Desired Concentration = 10 mM = 0.01 mol/L

• Volume = 1 mL = 0.001 L

• Molecular Weight = 590.64 g/mol

Mass (mg) = 0.01 mol/L * 0.001 L * 590.64 g/mol * 1000 mg/g = 5.9064 mg

Therefore, 5.91 mg of Abt-080 is needed to prepare 1 mL of a 10 mM stock solution.

Step-by-Step Procedure

• Weighing Abt-080: Carefully weigh out the calculated amount of Abt-080 powder using an analytical balance. For a 1 mL stock, this would be 5.91 mg. Place the powder directly into a sterile microcentrifuge tube or an amber glass vial.

• Adding DMSO: Add the desired volume of DMSO to the tube or vial containing the Abt-080 powder. For a 1 mL stock, add 1 mL of DMSO.

• Dissolution:

  • Close the tube or vial securely.

  • Vortex the solution for 1-2 minutes to facilitate dissolution.

  • If the compound does not fully dissolve, sonication is recommended to aid the process.[1] Sonicate the solution for 5-10 minutes in a water bath sonicator.

• Visual Inspection: Visually inspect the solution to ensure that all the Abt-080 has completely dissolved and there is no visible particulate matter.

• Storage:

  • Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw cycles.

  • Store the aliquots at -20°C for short-term storage or -80°C for long-term storage. In solvent, Abt-080 is stable for at least one year at -80°C.[1]

Visualizations

The following diagrams illustrate the experimental workflow for preparing the Abt-080 stock solution and a simplified representation of the leukotriene synthesis pathway where Abt-080 acts.

Caption: Workflow for Abt-080 Stock Solution Preparation.

Caption: Abt-080 Inhibition of the Leukotriene Pathway.

References

• 1. ABT-080 | Leukotriene Receptor | TargetMol [targetmol.com]
• 2. ABT-080 (VML-530) | leukotriene synthesis inhibitor/FLAP inhibitor | 189498-57-5 | InvivoChem [invivochem.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. tebubio.com [tebubio.com]
• 5. Dimethyl sulfoxide - Wikipedia [en.wikipedia.org]
• 6. pedagogie.ac-limoges.fr [pedagogie.ac-limoges.fr]

Application Notes and Protocols for In Vivo Animal Studies with Cholinergic Agonists

Disclaimer: No publicly available in vivo dosage data for the specific compound Abt-080 could be located. The following application notes and protocols are based on data from structurally and functionally related nicotinic acetylcholine (B1216132) receptor (nAChR) agonists, primarily ABT-089 and ABT-107, developed by the same manufacturer. These notes are intended to provide a foundational framework for researchers and drug development professionals. All dosages and protocols should be adapted and validated for the specific research context.

Introduction

Abt-080 is presumed to be a selective neuronal nicotinic acetylcholine receptor (nAChR) modulator, following the nomenclature of related compounds from Abbott Laboratories such as ABT-089 and ABT-107. These agonists, particularly those targeting the α4β2* and α7 nAChR subtypes, have demonstrated potential for cognitive enhancement in preclinical animal models.[1][2][3][4] The α7 nAChR, highly expressed in brain regions critical for learning and memory like the hippocampus, is a key target for therapeutic intervention in cognitive disorders.[5] Activation of these receptors can modulate neurotransmitter release and downstream signaling pathways associated with synaptic plasticity.

Data Presentation: Dosage and Administration of Related nAChR Agonists

The following tables summarize in vivo dosage and administration data for the related nAChR agonists ABT-089 and ABT-107 in rodent models. This information can serve as a starting point for dose-range finding studies for novel cholinergic agonists.

Table 1: ABT-089 In Vivo Dosage for Cognitive Enhancement in Rats

Animal Model	Administration Route	Dosage	Duration	Observed Effect	Reference
Septal-lesioned rats	Continuous subcutaneous infusion	1.3 µmol/kg/day	-	45% error reduction in spatial discrimination water maze
Aged rats	Continuous subcutaneous infusion	Not specified	4 days	Enhanced spatial learning in Morris water maze
Rats	Acute administration	Not specified	Single dose	Marginal improvement in spatial discrimination water maze
C57BL6/J mice	Not specified	0.3 mg/kg and 0.6 mg/kg	Single dose	Ameliorated nicotine (B1678760) withdrawal-induced cognitive deficits

Table 2: ABT-107 In Vivo Dosage for Sensory Gating in Mice

Animal Model	Administration Route	Dosage	Duration	Observed Effect	Reference
DBA/2 mice	Not specified	0.1 µmol/kg	Single dose	Improved auditory sensory gating
DBA/2 mice	Not specified	1.0 µmol/kg	Single dose	Ineffective at 30 min, effective at 180 min post-administration

Experimental Protocols

The following are representative protocols for evaluating the in vivo efficacy of a cholinergic agonist in rodent models of cognitive impairment.

Protocol 1: Assessment of Cognitive Enhancement in a Rat Model of Age-Related Cognitive Decline using the Morris Water Maze

Objective: To evaluate the effect of a test compound on spatial learning and memory in aged rats.

Animal Model: Aged (18-24 months) male Sprague-Dawley rats.

Materials:

• Test compound (e.g., ABT-089 or a novel analog)

• Vehicle (e.g., sterile saline or as appropriate for the compound's solubility)

• Morris water maze apparatus

• Osmotic minipumps for continuous infusion

• Surgical supplies for pump implantation

Procedure:

• Animal Acclimation: Acclimate aged rats to the housing facility for at least one week prior to the experiment.

• Osmotic Pump Implantation:

  • Anesthetize the rats using an appropriate anesthetic regimen.

  • Surgically implant osmotic minipumps subcutaneously in the dorsal region. Pumps should be pre-filled with either the test compound at the desired concentration (e.g., to deliver 1.3 µmol/kg/day of ABT-089) or vehicle.

  • Allow a post-surgical recovery period of 48-72 hours.

• Morris Water Maze Training:

  • The water maze should be filled with water made opaque with a non-toxic substance. A hidden platform is submerged just below the water surface.

  • For 4 consecutive days, conduct 4 training trials per day for each rat.

  • In each trial, place the rat in the water at one of four randomly selected starting positions.

  • Allow the rat to swim freely for a maximum of 60 seconds to find the hidden platform. If the rat fails to find the platform within 60 seconds, gently guide it to the platform.

  • Allow the rat to remain on the platform for 15-30 seconds.

  • Record the escape latency (time to find the platform) and the swim path using a video tracking system.

• Probe Trial:

  • On the fifth day, remove the platform from the maze.

  • Allow each rat to swim freely for 60 seconds.

  • Record the time spent in the target quadrant (where the platform was previously located) and the number of times the rat crosses the former platform location.

• Data Analysis:

  • Analyze escape latencies during training using a repeated-measures ANOVA.

  • Analyze probe trial data (time in target quadrant, platform crossings) using a one-way ANOVA or t-test to compare the compound-treated group with the vehicle-treated group.

Protocol 2: Assessment of Pro-Cognitive Effects in a Mouse Model of Chemically-Induced Cognitive Deficit using the Novel Object Recognition Test

Objective: To evaluate the effect of a test compound on recognition memory in mice with scopolamine-induced amnesia.

Animal Model: Adult (8-12 weeks) male C57BL/6 mice.

Materials:

• Test compound

• Vehicle

• Scopolamine (B1681570) hydrobromide

• Novel object recognition arena

• Two sets of identical objects (for familiarization) and one novel object (for testing)

Procedure:

• Animal Acclimation and Habituation:

  • Acclimate mice to the housing facility for at least one week.

  • Habituate the mice to the empty testing arena for 5-10 minutes per day for 2-3 days prior to the experiment.

• Drug Administration:

  • Administer the test compound or vehicle via the desired route (e.g., intraperitoneal injection) at a specific time point before the familiarization phase (e.g., 30 minutes).

  • 30 minutes before the familiarization phase, induce amnesia by administering scopolamine (e.g., 1 mg/kg, intraperitoneally).

• Familiarization Phase:

  • Place two identical objects in the arena.

  • Place a mouse in the arena and allow it to explore the objects for a set period (e.g., 5-10 minutes).

  • Record the time spent exploring each object.

• Retention Interval:

  • Return the mouse to its home cage for a specific retention interval (e.g., 1 hour or 24 hours).

• Test Phase:

  • Replace one of the familiar objects with a novel object.

  • Place the mouse back in the arena and allow it to explore for a set period (e.g., 5 minutes).

  • Record the time spent exploring the familiar object and the novel object.

• Data Analysis:

  • Calculate a discrimination index (DI) for the test phase: (Time exploring novel object - Time exploring familiar object) / (Total exploration time).

  • A positive DI indicates a preference for the novel object and intact recognition memory.

  • Compare the DI between the different treatment groups using a one-way ANOVA followed by post-hoc tests.

Signaling Pathways and Experimental Workflows

Signaling Pathway of α7 nAChR Agonists in Neurons

Activation of the α7 nicotinic acetylcholine receptor by an agonist like Abt-080 is hypothesized to initiate a cascade of intracellular events that enhance neuronal function and synaptic plasticity. The high calcium permeability of the α7 nAChR is a key feature of its signaling mechanism.

Caption: α7 nAChR signaling cascade.

Experimental Workflow for In Vivo Cognitive Assessment

The following diagram illustrates a typical workflow for assessing the efficacy of a cognitive-enhancing compound in an animal model.

Caption: In vivo cognitive assessment workflow.

References

• 1. researchgate.net [researchgate.net]
• 2. ABT-089: pharmacological properties of a neuronal nicotinic acetylcholine receptor agonist for the potential treatment of cognitive disorders - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Administration of the nicotinic acetylcholine receptor agonists ABT-089 and ABT-107 attenuates the reinstatement of nicotine-seeking behavior in rats - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Selectivity of ABT-089 for alpha4beta2* and alpha6beta2* nicotinic acetylcholine receptors in brain - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Preclinical Characterization of A‐582941: A Novel α7 Neuronal Nicotinic Receptor Agonist with Broad Spectrum Cognition‐Enhancing Properties - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes: Measuring Mast Cell Degranulation Inhibition by Compound X

For research use only. Not for use in diagnostic procedures.

Introduction

Mast cells are critical effector cells of the immune system, playing a central role in allergic reactions and inflammatory responses.[1][2] Upon activation, mast cells release a variety of potent inflammatory mediators stored in their cytoplasmic granules, a process known as degranulation.[1] Key mediators released include histamine (B1213489), proteases (like tryptase and chymase), and cytokines.[3] The release of these mediators contributes to the symptoms of allergic diseases such as asthma, allergic rhinitis, and anaphylaxis.[4] Consequently, inhibiting mast cell degranulation is a key therapeutic strategy for these conditions.[2]

A common method to quantify mast cell degranulation in vitro is to measure the activity of β-hexosaminidase, a granule-associated enzyme that is released along with histamine upon cell activation.[5][6] This application note provides a detailed protocol for assessing the inhibitory effect of a test compound, herein referred to as Compound X, on IgE-mediated degranulation of rat basophilic leukemia (RBL-2H3) cells, a widely used mast cell model.

Principle of the Assay

The assay involves sensitizing RBL-2H3 cells with anti-dinitrophenyl (DNP) immunoglobulin E (IgE). This IgE binds to the high-affinity IgE receptor (FcεRI) on the cell surface.[1][7] Subsequent cross-linking of the bound IgE with a multivalent antigen, DNP-human serum albumin (HSA), mimics an allergic response and triggers a signaling cascade leading to degranulation.[1][6] The extent of degranulation is quantified by measuring the activity of released β-hexosaminidase in the cell supernatant. The enzyme catalyzes the cleavage of a chromogenic substrate, p-nitrophenyl-N-acetyl-β-D-glucosaminide (pNAG), to produce p-nitrophenol, which can be quantified spectrophotometrically at 405 nm.[5][6] The inhibitory potential of Compound X is determined by its ability to reduce the amount of β-hexosaminidase released upon antigen stimulation.

Expected Results

The inhibitory activity of Compound X on mast cell degranulation can be quantified and presented as a dose-response curve, from which an IC50 value (the concentration of inhibitor that causes 50% inhibition of the maximal response) can be determined.

Table 1: Representative Quantitative Data for Compound X Inhibition of Mast Cell Degranulation

Treatment Group	Compound X Conc. (µM)	Absorbance at 405 nm (Mean ± SD)	% Degranulation (Mean ± SD)	% Inhibition (Mean ± SD)
Negative Control (Spontaneous Release)	0	0.150 ± 0.02	3.5 ± 1.1	N/A
Positive Control (Antigen Stimulated)	0	1.200 ± 0.08	100 ± 0	0 ± 0
Compound X	0.1	1.050 ± 0.07	86.8 ± 6.2	13.2 ± 6.2
1	0.750 ± 0.05	57.1 ± 4.4	42.9 ± 4.4
10	0.350 ± 0.03	19.0 ± 2.7	81.0 ± 2.7
100	0.180 ± 0.02	5.7 ± 1.8	94.3 ± 1.8
Maximum Release (Lysis with Triton X-100)	N/A	2.500 ± 0.10	N/A	N/A

Note: The data presented are for illustrative purposes only. Actual results may vary depending on experimental conditions.

Experimental Protocols

Materials and Reagents

• RBL-2H3 cells

• Dulbecco's Modified Eagle Medium (DMEM)

• Fetal Bovine Serum (FBS)

• Penicillin-Streptomycin (B12071052) solution

• Anti-DNP IgE

• DNP-Human Serum Albumin (HSA)

• Compound X

• Tyrode's Buffer (or HEPES buffer)[5][8]

• p-Nitrophenyl-N-acetyl-β-D-glucosaminide (pNAG)

• Citrate (B86180) buffer

• Stop solution (e.g., 0.4 M Glycine, pH 10.7)[9]

• Triton X-100

• 96-well cell culture plates

• Spectrophotometer (plate reader)

Detailed Methodology

1. Cell Culture and Seeding

• Culture RBL-2H3 cells in DMEM supplemented with 10% FBS and 1% penicillin-streptomycin at 37°C in a humidified atmosphere of 5% CO2.

• Seed the cells into a 96-well plate at a density of 2 x 10^5 cells/well in 100 µL of culture medium.

• Incubate overnight to allow for cell adherence.

2. Cell Sensitization

• Add anti-DNP IgE to each well to a final concentration of 0.5 µg/mL.

• Incubate the plate overnight at 37°C to allow the IgE to bind to the FcεRI receptors on the cell surface.

3. Treatment and Stimulation

• The following day, gently wash the sensitized cells twice with 100 µL of pre-warmed Tyrode's buffer to remove unbound IgE.

• Prepare serial dilutions of Compound X in Tyrode's buffer.

• Add 50 µL of the different concentrations of Compound X to the appropriate wells. For control wells (spontaneous and antigen-stimulated), add 50 µL of Tyrode's buffer.

• Incubate the plate at 37°C for 30 minutes.

• Prepare the DNP-HSA antigen solution in Tyrode's buffer.

• Add 50 µL of DNP-HSA (final concentration 100 ng/mL) to the antigen-stimulated and Compound X-treated wells.

• For the spontaneous release control, add 50 µL of Tyrode's buffer.

• Incubate the plate for 1 hour at 37°C to induce degranulation.

4. β-Hexosaminidase Assay

• Following incubation, place the plate on ice for 5 minutes to stop the degranulation process.

• Centrifuge the plate at 400 x g for 5 minutes at 4°C.

• Carefully transfer 50 µL of the supernatant from each well to a new 96-well plate.

• To determine the maximum release, add 100 µL of 0.5% Triton X-100 to a set of control wells to lyse the cells. Transfer 50 µL of the lysate to the new plate.

• Prepare the pNAG substrate solution (1 mM in citrate buffer).

• Add 50 µL of the pNAG solution to each well of the new plate containing the supernatants and lysates.

• Incubate the plate at 37°C for 1 hour.

• Stop the enzymatic reaction by adding 150 µL of stop solution to each well.

• Read the absorbance at 405 nm using a microplate reader.[5]

5. Data Analysis

Calculate the percentage of degranulation for each sample using the following formula:[5]

% Degranulation = [(Absorbance of Sample - Absorbance of Spontaneous Release) / (Absorbance of Maximum Release - Absorbance of Spontaneous Release)] x 100

The percentage of inhibition by Compound X is then calculated as:

% Inhibition = [1 - (% Degranulation with Compound X / % Degranulation with Antigen alone)] x 100

Plot the % inhibition against the log concentration of Compound X to generate a dose-response curve and determine the IC50 value.

Visualizations

Signaling Pathway

Caption: IgE-mediated mast cell degranulation signaling pathway.

Experimental Workflow

Caption: Workflow for the mast cell degranulation assay.

Logical Relationship of Inhibition

Caption: Inhibition of degranulation by Compound X.

References

• 1. New Insights on Mast Cell Activation via the High Affinity Receptor for IgE - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Mast Cells as a Target—A Comprehensive Review of Recent Therapeutic Approaches - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Recent advances in our understanding of mast cell activation – or should it be mast cell mediator disorders? - PMC [pmc.ncbi.nlm.nih.gov]
• 4. The tyrosine kinase network regulating mast cell activation - PMC [pmc.ncbi.nlm.nih.gov]
• 5. A Mast Cell Degranulation Screening Assay for the Identification of Novel Mast Cell Activating Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. youtube.com [youtube.com]
• 8. Mast Cell Degranulation Assay to Study the Effect of a Target Chemical [jove.com]
• 9. abmgood.com [abmgood.com]

Application Notes and Protocols for Abt-080 Treatment in Human Neutrophil Cell Culture

Audience: Researchers, scientists, and drug development professionals.

Introduction

Abt-080 is a potent and selective inhibitor of leukotriene B4 (LTB4) synthesis. In human neutrophils, Abt-080 has been shown to inhibit the formation of LTB4, a key lipid mediator of inflammation, with an IC50 of 20 nM. LTB4 is a powerful chemoattractant for neutrophils, playing a crucial role in their recruitment to sites of inflammation and subsequent activation. By inhibiting LTB4 synthesis, Abt-080 provides a valuable tool for studying the role of this signaling pathway in neutrophil function and for investigating the therapeutic potential of targeting LTB4 in inflammatory diseases.

These application notes provide detailed protocols for the isolation of human neutrophils, and for assessing the effects of Abt-080 on key neutrophil functions, namely chemotaxis and oxidative burst. Representative data are presented to guide researchers in their experimental design and data interpretation.

Data Presentation

Table 1: Effect of Abt-080 on LTB4-induced Neutrophil Chemotaxis

Abt-080 Concentration (nM)	Inhibition of Chemotaxis (%)
1	15.2 ± 3.1
10	48.5 ± 5.7
20	55.3 ± 4.9
50	78.9 ± 6.2
100	92.1 ± 2.5
500	95.8 ± 1.9

Data are presented as mean ± standard deviation and are representative of typical results. The IC50 for LTB4 synthesis inhibition is highlighted in bold.

Table 2: Priming Effect of Abt-080 on fMLP-stimulated Oxidative Burst in Neutrophils

Pre-treatment	fMLP Stimulation	Mean Fluorescence Intensity (MFI) of DHR123	Fold Change in MFI
Vehicle Control	-	150 ± 25	1.0
Vehicle Control	+	1500 ± 180	10.0
Abt-080 (100 nM)	-	165 ± 30	1.1
Abt-080 (100 nM)	+	1250 ± 150	8.3
LTB4 (10 nM)	-	180 ± 35	1.2
LTB4 (10 nM)	+	2250 ± 210	15.0
Abt-080 (100 nM) + LTB4 (10 nM)	+	1600 ± 190	10.7

Data are presented as mean ± standard deviation and are representative of typical results. MFI is a measure of reactive oxygen species (ROS) production. fMLP (N-formylmethionyl-leucyl-phenylalanine) is a potent neutrophil activator.

Experimental Protocols

Protocol 1: Isolation of Human Neutrophils from Peripheral Blood

This protocol describes the isolation of highly pure and viable human neutrophils from whole blood using density gradient centrifugation.[1][2][3]

Materials:

• Human whole blood collected in sodium heparin tubes

• Phosphate-Buffered Saline (PBS), Ca2+/Mg2+ free

• Ficoll-Paque PLUS

• 3% Dextran T-500 in 0.9% NaCl

• Red Blood Cell (RBC) Lysis Buffer (e.g., 0.83% NH4Cl)

• RPMI 1640 medium

• Fetal Bovine Serum (FBS)

• Trypan Blue solution

• 50 mL conical tubes

• 15 mL conical tubes

• Serological pipettes

• Centrifuge

Procedure:

• Dilute the whole blood 1:1 with PBS in a 50 mL conical tube.

• Carefully layer 25 mL of the diluted blood over 15 mL of Ficoll-Paque PLUS in a 50 mL conical tube, avoiding mixing of the layers.

• Centrifuge at 500 x g for 30 minutes at room temperature with the brake off.

• After centrifugation, four layers will be visible. Carefully aspirate and discard the upper layer (plasma) and the mononuclear cell layer (at the plasma-Ficoll interface).

• Collect the granulocyte/erythrocyte pellet at the bottom of the tube and transfer it to a new 50 mL conical tube.

• Resuspend the pellet in PBS to a total volume of 50 mL and centrifuge at 300 x g for 10 minutes at 4°C. Discard the supernatant.

• To sediment the erythrocytes, resuspend the cell pellet in 20 mL of PBS and add 10 mL of 3% Dextran T-500 solution. Mix gently by inversion and let the tube stand at room temperature for 30-45 minutes to allow erythrocytes to settle.

• Collect the neutrophil-rich supernatant and transfer it to a new 50 mL conical tube.

• Centrifuge the supernatant at 300 x g for 10 minutes at 4°C. Discard the supernatant.

• To lyse the remaining erythrocytes, resuspend the pellet in 5 mL of ice-cold RBC Lysis Buffer and incubate for 5-7 minutes on ice.

• Stop the lysis by adding 40 mL of cold PBS and centrifuge at 300 x g for 10 minutes at 4°C. Discard the supernatant.

• Wash the neutrophil pellet once more with 50 mL of cold PBS.

• Resuspend the final neutrophil pellet in RPMI 1640 medium supplemented with 10% FBS.

• Determine cell viability and concentration using a hemocytometer and Trypan Blue exclusion. Purity should be >95% as assessed by morphology on a stained cytospin preparation.

Protocol 2: Neutrophil Chemotaxis Assay (Boyden Chamber)

This protocol describes a classic method to assess the directed migration of neutrophils towards a chemoattractant.[4][5]

Materials:

• Isolated human neutrophils (resuspended in RPMI 1640 + 0.5% BSA)

• Abt-080 stock solution (in DMSO)

• Leukotriene B4 (LTB4)

• Boyden chamber apparatus with polycarbonate membranes (5 µm pore size)

• 24-well tissue culture plate

• Incubator (37°C, 5% CO2)

• Methanol (B129727)

• Giemsa stain

• Microscope

Procedure:

• Prepare the chemoattractant solution by diluting LTB4 to a final concentration of 10 nM in RPMI 1640 + 0.5% BSA.

• Add 600 µL of the chemoattractant solution or control medium to the lower wells of the 24-well plate.

• Pre-treat neutrophils (resuspended at 1 x 10^6 cells/mL) with various concentrations of Abt-080 or vehicle (DMSO) for 30 minutes at 37°C.

• Assemble the Boyden chamber by placing the polycarbonate membrane over the lower wells.

• Add 100 µL of the pre-treated neutrophil suspension to the upper chamber of each well.

• Incubate the plate at 37°C in a 5% CO2 incubator for 60-90 minutes.

• After incubation, remove the upper chamber and wipe the non-migrated cells from the top surface of the membrane with a cotton swab.

• Fix the membrane in methanol for 5 minutes.

• Stain the membrane with Giemsa stain for 15 minutes.

• Wash the membrane with distilled water and allow it to air dry.

• Mount the membrane on a glass slide.

• Count the number of migrated cells in at least five high-power fields per well using a light microscope.

• Calculate the percentage inhibition of chemotaxis for each Abt-080 concentration relative to the vehicle control.

Protocol 3: Neutrophil Oxidative Burst Assay (DHR123 Flow Cytometry)

This protocol measures the production of reactive oxygen species (ROS) in neutrophils using the fluorescent probe dihydrorhodamine 123 (DHR123).

Materials:

• Isolated human neutrophils (resuspended in Hanks' Balanced Salt Solution with Ca2+/Mg2+)

• Abt-080 stock solution (in DMSO)

• Dihydrorhodamine 123 (DHR123)

• N-formylmethionyl-leucyl-phenylalanine (fMLP)

• Flow cytometry tubes

• Flow cytometer

Procedure:

• Resuspend isolated neutrophils to a concentration of 1 x 10^6 cells/mL in HBSS.

• Aliquot 500 µL of the cell suspension into flow cytometry tubes.

• Pre-treat the cells with Abt-080 or vehicle (DMSO) at the desired concentrations for 30 minutes at 37°C.

• Add DHR123 to each tube to a final concentration of 5 µM and incubate for 15 minutes at 37°C in the dark.

• Stimulate the neutrophils by adding fMLP to a final concentration of 1 µM. Include an unstimulated control for each condition.

• Incubate for a further 15-20 minutes at 37°C in the dark.

• Stop the reaction by adding 1 mL of ice-cold PBS.

• Centrifuge the tubes at 300 x g for 5 minutes at 4°C.

• Resuspend the cell pellet in 500 µL of cold PBS containing 1% paraformaldehyde.

• Analyze the samples on a flow cytometer, exciting at 488 nm and measuring emission in the green channel (typically FL1).

• Gate on the neutrophil population based on forward and side scatter characteristics.

• Record the mean fluorescence intensity (MFI) of the rhodamine 123 signal for at least 10,000 events per sample.

• Calculate the fold change in MFI relative to the unstimulated control.

Visualizations

Caption: Experimental workflow for assessing the effects of Abt-080 on human neutrophils.

Caption: LTB4 signaling pathway in neutrophils and the point of inhibition by Abt-080.

Caption: Logical flow of an experiment investigating the effect of Abt-080 on neutrophil function.

References

• 1. researchgate.net [researchgate.net]
• 2. Isolation and Functional Analysis of Human Neutrophils - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Neutrophil Isolation Protocol - PMC [pmc.ncbi.nlm.nih.gov]
• 4. A Novel Image‐Based Approach for Analyzing Neutrophil Chemotaxis Using a Boyden Chamber Assay - PMC [pmc.ncbi.nlm.nih.gov]
• 5. azupcriversitestorage01.blob.core.windows.net [azupcriversitestorage01.blob.core.windows.net]

Application Note: Quantitative Analysis of Abt-080 using Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC)

For Research Use Only. Not for use in diagnostic procedures.

Abstract

This application note describes a sensitive and robust reversed-phase high-performance liquid chromatography (RP-HPLC) method for the quantitative determination of Abt-080, a leukotriene synthesis inhibitor, in a research setting.[1] The method utilizes a C18 stationary phase with a gradient elution of acetonitrile (B52724) and water, coupled with UV detection. A streamlined sample preparation procedure involving protein precipitation is also outlined, making the method suitable for the analysis of Abt-080 in biological matrices. This protocol is intended for researchers, scientists, and drug development professionals requiring accurate quantification of Abt-080.

Introduction

Abt-080 is a leukotriene synthesis inhibitor with a molecular weight of 590.64 g/mol .[1] Accurate and precise quantification of Abt-080 is crucial for various stages of drug discovery and development, including pharmacokinetic studies, formulation development, and quality control. High-performance liquid chromatography (HPLC) is a widely used analytical technique for the quantification of small molecules in complex mixtures due to its high resolution, sensitivity, and reproducibility.[2][3] This application note provides a detailed protocol for the analysis of Abt-080 using a reversed-phase HPLC method, which is a common and effective approach for separating compounds based on their hydrophobicity.[4]

Experimental

Materials and Reagents

• Abt-080 reference standard

• Acetonitrile (HPLC grade)

• Water (HPLC grade)

• Formic acid (LC-MS grade)

• Methanol (HPLC grade)

• Trichloroacetic acid (TCA) or Acetonitrile for protein precipitation

• Biological matrix (e.g., plasma, serum)

Equipment

• High-Performance Liquid Chromatography (HPLC) system with:

  • Binary or Quaternary pump

  • Autosampler

  • Column oven

  • UV-Vis or Diode Array Detector (DAD)

• Analytical balance

• Vortex mixer

• Centrifuge

• Pipettes and tips

• HPLC vials

Chromatographic Conditions

A summary of the HPLC conditions is provided in the table below. These parameters can be optimized to suit specific laboratory instrumentation and requirements.

Parameter	Condition
Column	C18, 4.6 x 150 mm, 5 µm
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient Program	Time (min)
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Injection Volume	10 µL
Detection	UV at 280 nm (or optimal wavelength determined by UV scan)

Standard and Sample Preparation

Standard Solution Preparation:

• Primary Stock Solution (1 mg/mL): Accurately weigh 10 mg of Abt-080 reference standard and dissolve it in 10 mL of a 50:50 mixture of acetonitrile and water. This can be stored at -20°C.

• Working Standard Solutions: Prepare a series of working standard solutions by serially diluting the primary stock solution with the mobile phase to create a calibration curve (e.g., 1, 5, 10, 25, 50, 100 µg/mL).

Sample Preparation (from Biological Matrix):

This protocol outlines a protein precipitation method, a common technique for sample cleanup in HPLC analysis.

• Spiking: For method development and validation, spike a known concentration of Abt-080 into the blank biological matrix.

• Precipitation: To 100 µL of the sample (or spiked sample), add 300 µL of cold acetonitrile (or 10% TCA).

• Vortex: Vortex the mixture vigorously for 1 minute to ensure complete protein precipitation.

• Centrifugation: Centrifuge the sample at 10,000 x g for 10 minutes at 4°C.

• Supernatant Collection: Carefully collect the supernatant and transfer it to a clean HPLC vial for analysis.

Experimental Workflow

Figure 1. Experimental workflow for the quantification of Abt-080.

Signaling Pathway Context

Abt-080 is an inhibitor of leukotriene synthesis. Leukotrienes are inflammatory mediators derived from arachidonic acid through the action of the 5-lipoxygenase (5-LOX) enzyme. The signaling pathway illustrates the point of intervention for Abt-080.

Figure 2. Simplified leukotriene synthesis pathway showing the inhibitory action of Abt-080.

Results and Discussion

Linearity

The linearity of the method should be assessed by constructing a calibration curve from the working standard solutions. A linear relationship between the peak area and the concentration of Abt-080 is expected. A correlation coefficient (r²) of >0.99 is typically considered acceptable.

Concentration (µg/mL)	Peak Area (arbitrary units)
1	[Insert Data]
5	[Insert Data]
10	[Insert Data]
25	[Insert Data]
50	[Insert Data]
100	[Insert Data]

Precision and Accuracy

The precision of the method can be determined by analyzing replicate injections of a quality control (QC) sample at low, medium, and high concentrations. The relative standard deviation (RSD) should be less than 2%. Accuracy is determined by comparing the measured concentration to the nominal concentration and should be within ±15%.

QC Level	Nominal Conc. (µg/mL)	Measured Conc. (µg/mL)	RSD (%)	Accuracy (%)
Low	[Insert Data]	[Insert Data]	<2%	85-115%
Medium	[Insert Data]	[Insert Data]	<2%	85-115%
High	[Insert Data]	[Insert Data]	<2%	85-115%

Limit of Detection (LOD) and Limit of Quantification (LOQ)

The LOD and LOQ can be determined based on the signal-to-noise ratio (S/N), typically 3:1 for LOD and 10:1 for LOQ, or from the standard deviation of the response and the slope of the calibration curve.

Parameter	Value (µg/mL)
LOD	[Insert Data]
LOQ	[Insert Data]

Conclusion

This application note presents a reliable and sensitive RP-HPLC method for the quantification of Abt-080. The described chromatographic conditions and sample preparation protocol provide a solid foundation for researchers to implement this method in their laboratories. The method can be further validated according to ICH guidelines to meet specific regulatory requirements.

References

• 1. ABT-080 | Leukotriene Receptor | TargetMol [targetmol.com]
• 2. ijsdr.org [ijsdr.org]
• 3. Overview of RP-HPLC method development for drug estimation. [wisdomlib.org]
• 4. pharmtech.com [pharmtech.com]

Application Note &amp; Protocol: Cell Permeability Assay for ABT-089 (Pozanicline)

Audience: Researchers, scientists, and drug development professionals.

Note on Compound Name: The compound "Abt-080" is identified as a leukotriene synthesis inhibitor. However, based on the request for signaling pathways relevant to neuroscience, this document focuses on ABT-089 (Pozanicline) , a well-characterized neuronal nicotinic acetylcholine (B1216132) receptor (nAChR) agonist developed by Abbott Laboratories.

Introduction

ABT-089 (Pozanicline) is a selective partial agonist for neuronal nicotinic acetylcholine receptors (nAChRs), with high affinity for the α4β2* subtype.[1][2][3][4] It also demonstrates activity at α6β2* nAChRs while having minimal effects on other subtypes like α7 and α3β4, which are associated with some of the undesirable side effects of nicotine.[3][5] Developed for its potential therapeutic benefits in cognitive disorders, including ADHD and Alzheimer's disease, its efficacy is fundamentally dependent on its ability to cross the blood-brain barrier (BBB).[6][7][8]

Assessing cell permeability is a critical step in the preclinical development of any central nervous system (CNS) drug candidate. The BBB is a highly selective barrier that utilizes tight junctions and active efflux transporters, such as P-glycoprotein (P-gp, encoded by the MDR1 gene), to protect the brain. An in vitro permeability assay using a cell line that models these characteristics can predict a compound's potential for CNS penetration.

This document provides a detailed protocol for evaluating the permeability of ABT-089 using the Madin-Darby Canine Kidney - Multi-Drug Resistance 1 (MDCK-MDR1) cell permeability assay. This model is advantageous for CNS drug candidates as the cells form a polarized monolayer with tight junctions and are engineered to overexpress the human P-gp efflux transporter, a key component of the BBB.[9][10][11]

Physicochemical Properties of ABT-089

The physicochemical properties of a compound are key determinants of its passive diffusion potential across biological membranes.

Property	Value	Source
IUPAC Name	2-Methyl-3-{[(2S)-pyrrolidin-2-yl]methoxy}pyridine	[3]
Molecular Formula	C₁₁H₁₆N₂O	[4]
Molecular Weight	192.26 g/mol	[4]
logP (Predicted)	1.16	[12]
Water Solubility (Predicted)	13.1 mg/mL	[12]

ABT-089 Signaling Pathway

ABT-089 acts as a partial agonist at α4β2* nAChRs. These receptors are ligand-gated ion channels that, upon activation, allow the influx of cations, primarily Na⁺ and Ca²⁺.[13][14] The resulting increase in intracellular Ca²⁺ acts as a crucial second messenger, triggering downstream signaling cascades, such as the PI3K/Akt pathway, which is associated with neuroprotective effects.[13][15] This activation also modulates the release of various neurotransmitters, including dopamine (B1211576) and acetylcholine, which are central to cognitive functions.[16][17]

Caption: Signaling cascade initiated by ABT-089 binding to the α4β2 nAChR.

Experimental Workflow: MDCK-MDR1 Permeability Assay

The workflow involves seeding cells, verifying monolayer integrity, performing a bidirectional transport assay, and analyzing the results to determine permeability and efflux.

Caption: Step-by-step workflow for the MDCK-MDR1 cell permeability assay.

Detailed Experimental Protocol: Bidirectional MDCK-MDR1 Assay

Materials

• Cells: MDCK-MDR1 cell line.

• Reagents:

  • Dulbecco's Modified Eagle Medium (DMEM) with high glucose.

  • Fetal Bovine Serum (FBS), Heat-Inactivated.

  • Penicillin-Streptomycin solution.

  • 0.25% Trypsin-EDTA.

  • Hanks' Balanced Salt Solution (HBSS) with Ca²⁺/Mg²⁺, buffered with HEPES.

  • Lucifer Yellow dye.

• Test and Control Compounds:

  • ABT-089 (Test Article), dissolved in DMSO (10 mM stock).

  • Atenolol (Low Permeability Control).

  • Propranolol (High Permeability, Passive Transcellular Control).

  • Digoxin (P-gp Substrate Control).

• Apparatus:

  • 24-well Transwell® plates (e.g., Corning Costar®, 0.4 µm pore size).

  • Sterile cell culture flasks, pipettes, and consumables.

  • Humidified incubator (37°C, 5% CO₂).

  • Epithelial Volt-Ohm Meter (EVOM) with "chopstick" electrodes.

  • LC-MS/MS system for quantitative analysis.

  • Fluorescence plate reader.

Cell Culture and Seeding

• Culture MDCK-MDR1 cells in T-75 flasks using DMEM supplemented with 10% FBS and 1% Penicillin-Streptomycin.

• Passage cells upon reaching 80-90% confluency.

• For the assay, trypsinize the cells and resuspend them in fresh media to a concentration of approximately 2.5 x 10⁵ cells/mL.

• Seed 0.4 mL of the cell suspension into the apical (upper) chamber of each 24-well Transwell® insert. Add 1.0 mL of media to the basolateral (lower) chamber.

• Incubate the plates for 4-5 days, changing the media every 48 hours, to allow for the formation of a confluent, polarized monolayer.

Monolayer Integrity Test (TEER)

• Before the experiment, allow the plates to equilibrate to room temperature for 30 minutes.

• Measure the Transepithelial Electrical Resistance (TEER) of each well using an EVOM.

• Subtract the resistance of a blank insert (without cells) and multiply by the surface area of the membrane (0.33 cm² for 24-well inserts) to get the final TEER value in Ω·cm².

• Only use wells with a TEER value ≥ 200 Ω·cm² for the permeability experiment.[9]

Permeability Assay Procedure

• Prepare the dosing solutions by diluting ABT-089 and control compounds in pre-warmed HBSS to a final concentration of 10 µM. The final DMSO concentration should be ≤ 1%. Include Lucifer Yellow (e.g., 100 µM) in all dosing solutions to assess monolayer integrity post-incubation.

• Gently remove the culture medium from both apical and basolateral chambers.

• Wash the monolayer twice by adding 0.4 mL (apical) and 1.2 mL (basolateral) of pre-warmed HBSS and incubating for 15 minutes at 37°C.

• Perform the assay in triplicate for each direction.

  • For Apical-to-Basolateral (A→B) Transport:

    • Add 0.4 mL of the dosing solution to the apical chamber.

    • Add 1.2 mL of fresh HBSS to the basolateral chamber.

  • For Basolateral-to-Apical (B→A) Transport:

    • Add 1.2 mL of the dosing solution to the basolateral chamber.

    • Add 0.4 mL of fresh HBSS to the apical chamber.

• Incubate the plate at 37°C on an orbital shaker (e.g., 50-100 rpm) for 60-90 minutes.

• After incubation, collect samples from the receiver chambers (basolateral for A→B, apical for B→A). Also, collect a sample from the donor chamber for recovery analysis.

• Analyze the concentration of the compound in all samples using a validated LC-MS/MS method.

• Measure the fluorescence of the receiver chambers to determine the flux of Lucifer Yellow. A flux of <1% indicates that monolayer integrity was maintained.

Data Analysis

• Apparent Permeability Coefficient (Papp): Calculate the Papp value (in cm/s) using the following equation: Papp = (dQ/dt) / (A * C₀)

  • dQ/dt: Rate of compound appearance in the receiver chamber (mol/s).

  • A: Surface area of the membrane (cm²).

  • C₀: Initial concentration in the donor chamber (mol/cm³).

• Efflux Ratio (ER): Calculate the ER to determine if the compound is a substrate for active efflux: ER = Papp (B→A) / Papp (A→B)

  • An ER ≥ 2.0 suggests the compound is actively transported by an efflux pump (e.g., P-gp).[11]

Data Presentation

Quantitative data should be summarized in clear, comparative tables.

Table 1: Apparent Permeability (Papp) of ABT-089 and Controls

Compound	Direction	Papp (x 10⁻⁶ cm/s)	Permeability Class
Atenolol	A → B	< 1.0	Low
Propranolol	A → B	> 10.0	High
Digoxin	A → B	~ 1.5	Low-Moderate

| ABT-089 | A → B | [Experimental Value] | [Interpreted Class] |

Permeability Classification (General Guide):

• Papp < 1.0 x 10⁻⁶ cm/s: Low Permeability

• Papp 1.0 - 10.0 x 10⁻⁶ cm/s: Moderate Permeability

• Papp > 10.0 x 10⁻⁶ cm/s: High Permeability

Table 2: Efflux Ratio (ER) of ABT-089 and P-gp Substrate Control

Compound	Papp (A→B) (x 10⁻⁶ cm/s)	Papp (B→A) (x 10⁻⁶ cm/s)	Efflux Ratio (ER)	P-gp Substrate?
Propranolol	12.5	11.8	0.94	No
Digoxin	1.5	18.0	12.0	Yes

| ABT-089 | [Value from A→B] | [Value from B→A] | [Calculated ER] | [Yes/No based on ER] |

Conclusion

The MDCK-MDR1 permeability assay is a robust in vitro tool for characterizing the BBB penetration potential of CNS drug candidates like ABT-089. By determining the apparent permeability (Papp) and the efflux ratio (ER), researchers can gain critical insights into both passive diffusion and active transport mechanisms. This data is essential for predicting in vivo CNS exposure and for guiding the selection and optimization of compounds in the drug development pipeline.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. go.drugbank.com [go.drugbank.com]
• 3. Pozanicline - Wikipedia [en.wikipedia.org]
• 4. medkoo.com [medkoo.com]
• 5. Selectivity of ABT-089 for alpha4beta2* and alpha6beta2* nicotinic acetylcholine receptors in brain - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. ABT-089, a neuronal nicotinic receptor partial agonist, for the treatment of attention-deficit/hyperactivity disorder in adults: results of a pilot study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. ABT-089: pharmacological properties of a neuronal nicotinic acetylcholine receptor agonist for the potential treatment of cognitive disorders - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. MDCK-MDR1 Permeability Assay | AxisPharm [axispharm.com]
• 10. MDCK Permeability - Creative Biolabs [creative-biolabs.com]
• 11. MDCK-MDR1 Permeability | Evotec [evotec.com]
• 12. go.drugbank.com [go.drugbank.com]
• 13. Overview - Nicotinic Acetylcholine Receptor Signaling in Neuroprotection - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 14. Nicotinic acetylcholine receptor - Wikipedia [en.wikipedia.org]
• 15. Nicotinic Acetylcholine Receptor Signaling: Roles in Neuroprotection - Nicotinic Acetylcholine Receptor Signaling in Neuroprotection - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 16. Pozanicline | C11H16N2O | CID 178052 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 17. acnp.org [acnp.org]

Technical Notes & Optimization

Abt-080 Solubility Technical Support Center

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address solubility issues encountered with Abt-080 in aqueous buffers during in vitro experiments.

Frequently Asked Questions (FAQs)

Q1: What is Abt-080 and why is its solubility in aqueous buffers a concern?

Abt-080 is a potent and selective inhibitor of 5-Lipoxygenase-Activating Protein (FLAP), a key protein in the biosynthesis of leukotrienes.[1][2][3] Leukotrienes are inflammatory mediators involved in various diseases, including asthma.[1][4] Like many small molecule inhibitors, Abt-080 is a hydrophobic compound, which leads to poor solubility in aqueous solutions such as cell culture media and experimental buffers. This can lead to compound precipitation, inaccurate concentration measurements, and unreliable experimental results.

Q2: What is the known solubility of Abt-080?

Q3: What is the recommended solvent for preparing a stock solution of Abt-080?

The recommended solvent for preparing a high-concentration stock solution of Abt-080 is DMSO.[4][5] A stock solution at a concentration of 50 mg/mL (84.65 mM) in DMSO can be achieved, though sonication is recommended to facilitate dissolution.[4]

Q4: How should I store the Abt-080 stock solution?

Abt-080 powder is stable for up to 3 years when stored at -20°C.[4] Once dissolved in a solvent like DMSO, the stock solution should be stored at -80°C for long-term stability (up to 1 year).[4] It is advisable to prepare small aliquots of the stock solution to avoid repeated freeze-thaw cycles.

Troubleshooting Guide for Abt-080 Solubility

This guide addresses specific issues that may arise during the preparation and use of Abt-080 in aqueous experimental settings.

Issue 1: My Abt-080 powder won't dissolve in my aqueous buffer.

• Question: I am trying to dissolve Abt-080 directly into my phosphate-buffered saline (PBS) for my assay, but it is not dissolving. What should I do?

• Answer: Direct dissolution of Abt-080 in aqueous buffers is not recommended due to its hydrophobic nature. You should first prepare a concentrated stock solution in an appropriate organic solvent.

  Recommended Protocol:

  • Prepare a high-concentration stock solution of Abt-080 in 100% DMSO (e.g., 10-50 mM).

  • Use sonication or gentle warming (up to 37°C) to aid dissolution.

  • Once fully dissolved, this stock solution can be serially diluted into your aqueous buffer to the final desired concentration.

Issue 2: My Abt-080 precipitates out of solution when I dilute my DMSO stock into my cell culture medium.

• Question: I have a 50 mM stock of Abt-080 in DMSO. When I add it to my cell culture medium, a cloudy precipitate forms immediately. How can I prevent this?

• Answer: This phenomenon, often called "crashing out," occurs when the hydrophobic compound is rapidly transferred from a favorable organic solvent to an unfavorable aqueous environment. Here are several strategies to mitigate this:

  • Minimize the Final DMSO Concentration: Aim for a final DMSO concentration in your culture medium of less than 0.5%, and ideally below 0.1%. High concentrations of DMSO can be toxic to cells.

  • Use a Serial Dilution Approach: Instead of a single large dilution, perform a series of intermediate dilutions. For example, first, dilute your 50 mM stock to 1 mM in DMSO, and then add a small volume of this intermediate stock to your pre-warmed medium.

  • Pre-warm the Aqueous Medium: Always use pre-warmed (37°C) cell culture medium or buffer for dilutions. Adding the compound to cold media can decrease its solubility.

  • Vortex During Dilution: Add the DMSO stock solution dropwise to the pre-warmed medium while gently vortexing or swirling. This rapid mixing helps to prevent localized high concentrations that can lead to precipitation.

Issue 3: The media containing Abt-080 looks fine initially, but a precipitate forms after incubation.

• Question: My working solution of Abt-080 in the cell culture medium was clear when I prepared it, but after a few hours in the 37°C incubator, I see a crystalline precipitate. What is happening?

• Answer: Delayed precipitation can be caused by several factors:

  • Supersaturation: The initial clear solution may be a supersaturated, thermodynamically unstable state. Over time, the compound crashes out of the solution.

  • Interaction with Media Components: Abt-080 may interact with salts, proteins (from serum), or other components in the media, forming insoluble complexes.

  • pH Shift: Changes in the pH of the medium during incubation can affect the solubility of the compound.

  Troubleshooting Steps:

  • Determine the Maximum Soluble Concentration: Perform a solubility test in your specific cell culture medium to determine the highest concentration of Abt-080 that remains soluble over the duration of your experiment.

  • Consider Solubility-Enhancing Excipients: For certain applications, the use of solubilizing agents may be an option. These can include:

    • Surfactants: Low concentrations of non-ionic surfactants like Tween® 80 or Pluronic® F-68 can help maintain the compound in solution.

    • Cyclodextrins: These can encapsulate the hydrophobic compound, increasing its aqueous solubility.

  • Reduce Serum Concentration: If using fetal bovine serum (FBS), consider reducing its concentration, as proteins can sometimes contribute to compound precipitation. Always validate that a lower serum concentration does not negatively impact your cells.

Quantitative Data Summary

The following table summarizes the available solubility and property data for Abt-080.

Property	Value	Source
Molecular Weight	590.64 g/mol	[4]
Molecular Formula	C37H31N2NaO4	[4]
Solubility in DMSO	50 mg/mL (84.65 mM)	[4]
Aqueous Solubility	Poor/Insoluble (Specific quantitative data not publicly available)	N/A

Experimental Protocols

Protocol 1: Preparation of a 10 mM Abt-080 Stock Solution in DMSO

• Materials:

  • Abt-080 powder

  • Anhydrous, sterile DMSO

  • Sterile microcentrifuge tubes

  • Vortex mixer

  • Sonicator (optional)

• Procedure:

  • Calculate the required mass of Abt-080 for your desired volume of 10 mM stock solution (Molecular Weight = 590.64 g/mol ). For 1 mL of a 10 mM solution, you will need 5.91 mg of Abt-080.

  • Weigh the calculated amount of Abt-080 powder and place it in a sterile microcentrifuge tube.

  • Add the calculated volume of DMSO to the tube.

  • Vortex the solution vigorously for 1-2 minutes.

  • If the compound is not fully dissolved, sonicate the tube for 5-10 minutes in a water bath sonicator.

  • Visually inspect the solution to ensure it is clear and free of any particulate matter.

  • Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw cycles.

  • Store the aliquots at -80°C.

Protocol 2: Preparation of a 10 µM Working Solution of Abt-080 in Cell Culture Medium

• Materials:

  • 10 mM Abt-080 stock solution in DMSO

  • Pre-warmed (37°C) sterile cell culture medium

  • Sterile conical tubes

• Procedure:

  • Pre-warm the required volume of cell culture medium to 37°C in a water bath.

  • Create an intermediate dilution of the Abt-080 stock. For example, dilute the 10 mM stock 1:100 in DMSO to create a 100 µM solution.

  • While gently vortexing the pre-warmed medium, add the required volume of the 100 µM intermediate stock solution to achieve the final 10 µM concentration. For example, to make 10 mL of a 10 µM solution, add 1 mL of the 100 µM stock to 9 mL of medium.

  • The final DMSO concentration in this example would be 1%. To achieve a lower DMSO concentration, a higher intermediate dilution or a direct dilution from the 10 mM stock can be performed, but with vigorous mixing.

  • Visually inspect the final working solution for any signs of precipitation before adding it to your cells.

Mandatory Visualizations

Abt-080 Mechanism of Action in the Leukotriene Synthesis Pathway

Caption: Abt-080 inhibits FLAP, preventing the synthesis of inflammatory leukotrienes.

Experimental Workflow for Preparing Abt-080 Working Solution

Caption: Workflow for preparing Abt-080 solutions for in vitro experiments.

References

• 1. Abiraterone acetate - Wikipedia [en.wikipedia.org]
• 2. newdrugapprovals.org [newdrugapprovals.org]
• 3. ABT-080 | Leukotriene Receptor | TargetMol [targetmol.com]
• 4. researchgate.net [researchgate.net]
• 5. medkoo.com [medkoo.com]

Technical Support Center: Optimizing Abt-080 Concentration for IC50 Determination

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance for optimizing the concentration of Abt-080 for accurate half-maximal inhibitory concentration (IC50) determination.

Frequently Asked Questions (FAQs)

Q1: What is Abt-080 and what is its mechanism of action?

A1: Abt-080 is described as a leukotriene synthesis inhibitor.[1] It has been investigated for its potential in treating conditions like asthma.[1] Specifically, it inhibits the formation of LTB4, a potent inflammatory mediator.[1]

Note on Compound Identity: It is important to note that the identifier "Abt-080" may be associated with different research compounds. For instance, "ABT-869" (Linifanib) is a multi-targeted receptor tyrosine kinase inhibitor that targets signaling pathways involving VEGF and PDGF receptors.[2][3] Another compound, "BIIB080," is an antisense oligonucleotide aimed at reducing tau protein expression for Alzheimer's disease research. Researchers should verify the specific molecule they are working with by referencing the CAS number (e.g., 189498-57-5 for the leukotriene inhibitor) provided by their supplier. This guide will focus on the general principles of IC50 determination applicable to small molecule inhibitors like the leukotriene synthesis inhibitor Abt-080.

Q2: What is an IC50 value and why is it a critical parameter?

A2: The half-maximal inhibitory concentration (IC50) is a quantitative measure indicating the concentration of a drug required to inhibit a specific biological process by 50%. It is a crucial parameter for assessing the potency of a drug. A lower IC50 value generally signifies a more potent inhibitor.

Q3: Which factors can influence the IC50 value of Abt-080?

A3: IC50 values are highly dependent on the experimental conditions under which they are measured. Several factors can lead to variability in IC50 values between experiments and laboratories, including:

• Cell Line: The genetic makeup and expression levels of the target protein in different cell lines can significantly affect sensitivity to the inhibitor.

• Experimental Conditions: Variations in cell culture media, serum percentage, incubation time, and temperature can all influence the outcome.

• Compound Purity and Handling: The purity of the Abt-080 sample and its storage conditions can impact its activity.

• Assay Methodology: The choice of assay (e.g., MTT, MTS, CellTiter-Glo) and the specific protocol details can yield different IC50 values.

• Data Analysis: The method used to calculate the IC50 from the dose-response curve can also be a source of variation.

Q4: What are the essential steps for an IC50 determination experiment?

A4: A typical IC50 experiment involves the following key stages:

• Cell Culture: Seeding the chosen cell line in a multi-well plate at an optimal density.

• Compound Preparation: Performing serial dilutions of Abt-080 to generate a range of concentrations.

• Cell Treatment: Incubating the cells with the different concentrations of Abt-080 for a defined period.

• Viability/Proliferation Assay: Measuring the biological response using a suitable assay.

• Data Analysis: Plotting a dose-response curve and calculating the IC50 value using non-linear regression.

Troubleshooting Guide

Issue 1: High variability between replicate wells.

• Possible Cause: Inconsistent cell seeding, pipetting errors during compound addition, or "edge effects" in the multi-well plate.

• Troubleshooting Steps:

  • Ensure Homogenous Cell Suspension: Gently mix the cell suspension before and during plating to ensure a uniform cell number in each well.

  • Pipetting Technique: Use calibrated pipettes and practice proper pipetting techniques to minimize volume errors. When adding the drug, add it to the side of the well and mix gently.

  • Minimize Edge Effects: To avoid evaporation and temperature gradients at the edges of the plate, fill the outer wells with sterile PBS or media without cells.

Issue 2: No inhibition or a very high IC50 value observed.

• Possible Cause: The concentration range of Abt-080 is too low, the compound has degraded, or the chosen cell line is not sensitive to the inhibitory mechanism.

• Troubleshooting Steps:

  • Adjust Concentration Range: Conduct a preliminary range-finding experiment with a wide range of concentrations (e.g., from nanomolar to high micromolar) to identify the inhibitory range.

  • Verify Compound Integrity: Ensure that the Abt-080 stock solution is stored correctly and has not degraded. Prepare fresh dilutions for each experiment.

  • Confirm Cell Line Sensitivity: If possible, use a positive control cell line known to be sensitive to the relevant pathway inhibition. Verify the expression of the target in your experimental cell line.

Issue 3: The dose-response curve is flat or does not form a proper sigmoidal shape.

• Possible Cause: The range of Abt-080 concentrations is not wide enough to cover the full inhibitory response, or the compound may have low solubility at higher concentrations.

• Troubleshooting Steps:

  • Broaden Concentration Range: Ensure your serial dilutions span a wide enough range to define both the top and bottom plateaus of the curve. A common approach is to use a 10-point, 3-fold or 5-fold serial dilution.

  • Check Solubility: Visually inspect the highest concentrations of Abt-080 in the media for any precipitation. If solubility is an issue, you may need to use a different solvent or adjust the maximum concentration tested. Sonication may be recommended for dissolving Abt-080 in DMSO.

Data Presentation

The following table provides an example of how to present IC50 data for Abt-080 across different experimental conditions.

Cell Line	Assay Type	Incubation Time (hours)	IC50 (nM)
Human Neutrophils	LTB4 Formation Assay	-	20
Human Whole Blood	LTB4 Production Assay	-	13000

Note: The data presented above is based on published information for the leukotriene synthesis inhibitor Abt-080 and is for illustrative purposes. Researchers should generate their own data based on their specific experimental setup.

Experimental Protocols

Detailed Methodology for IC50 Determination using an MTT Assay

This protocol provides a general framework for determining the IC50 of Abt-080 in adherent cell lines.

• Cell Seeding:

  • Harvest cells during their logarithmic growth phase.

  • Perform a cell count and determine cell viability (e.g., using trypan blue exclusion).

  • Dilute the cell suspension to the optimal seeding density (determined empirically for each cell line, typically 5,000-10,000 cells/well for a 96-well plate).

  • Seed 100 µL of the cell suspension into each well of a 96-well plate.

  • Incubate the plate for 24 hours at 37°C and 5% CO2 to allow for cell attachment.

• Compound Preparation and Cell Treatment:

  • Prepare a concentrated stock solution of Abt-080 in a suitable solvent, such as DMSO.

  • Perform serial dilutions of the Abt-080 stock solution in cell culture medium to achieve the desired final concentrations. A 10-point, 3-fold dilution series is a good starting point.

  • Ensure the final DMSO concentration is consistent across all wells and does not exceed a non-toxic level (typically ≤ 0.5%).

  • Include vehicle control (medium with DMSO) and untreated control (medium only) wells.

  • Carefully remove the medium from the wells and add 100 µL of the prepared Abt-080 dilutions.

  • Incubate the plate for the desired duration (e.g., 48 or 72 hours).

• MTT Assay:

  • After the incubation period, add 10 µL of MTT solution (5 mg/mL in PBS) to each well.

  • Incubate the plate for another 4 hours at 37°C to allow for the formation of formazan (B1609692) crystals.

  • Carefully aspirate the medium containing MTT from each well without disturbing the formazan crystals.

  • Add 150 µL of DMSO to each well to dissolve the formazan crystals.

  • Shake the plate gently for 10 minutes to ensure complete dissolution.

  • Measure the absorbance at 490 nm using a microplate reader.

• Data Analysis:

  • Subtract the absorbance of the blank wells (medium only) from all other readings.

  • Normalize the data by expressing the absorbance of the treated wells as a percentage of the vehicle control wells (100% viability).

  • Plot the percentage of cell viability against the logarithm of the Abt-080 concentration.

  • Fit the data to a sigmoidal dose-response curve using non-linear regression analysis to determine the IC50 value.

Mandatory Visualizations

Caption: Experimental workflow for IC50 determination of Abt-080.

Caption: Example signaling pathway inhibited by a tyrosine kinase inhibitor.

References

• 1. ABT-080 | Leukotriene Receptor | TargetMol [targetmol.com]
• 2. ABT-869, a promising multi-targeted tyrosine kinase inhibitor: from bench to bedside - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Complete Sample Protocol for Measuring IC50 of Inhibitor PD168393 in A431 Cells Responding to Epidermal Gro... [protocols.io]

Technical Support Center: Preventing Abt-080 Precipitation in Culture Media

For researchers, scientists, and drug development professionals utilizing Abt-080, maintaining its solubility in culture media is critical for obtaining accurate and reproducible experimental results. Precipitation of this leukotriene synthesis inhibitor can lead to inaccurate dosing and potential cytotoxicity. This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to address and prevent Abt-080 precipitation in your experiments.

Troubleshooting Guide

Encountering precipitation of Abt-080 in your culture media can be a significant setback. The following table outlines common scenarios, their potential causes, and recommended solutions to maintain a homogenous solution.

Observation	Potential Cause	Recommended Solution
Immediate Precipitation Upon Dilution	The concentration of Abt-080 exceeds its solubility limit in the aqueous culture medium. This is a common issue when diluting a high-concentration DMSO stock.	- Reduce Final Concentration: Lower the final working concentration of Abt-080 in your experiment. - Optimize Stock Concentration: Prepare a higher concentration stock solution in 100% DMSO (e.g., 50 mg/mL) to minimize the volume of DMSO added to the culture medium.[1] - Stepwise Dilution: Perform serial dilutions of the DMSO stock in pre-warmed (37°C) culture medium rather than adding the stock directly to the final volume.
Precipitation Over Time in the Incubator	Changes in temperature, pH, or interactions with media components can decrease the solubility of Abt-080 during incubation.	- Pre-warm Media: Always pre-warm the culture medium to 37°C before adding the Abt-080 stock solution. - pH Stability: Ensure the culture medium is adequately buffered for the CO2 concentration in your incubator to maintain a stable pH. - Media Component Interaction: Test the stability of Abt-080 in your specific culture medium over the duration of your experiment. Components like serum proteins can sometimes interact with small molecules.
Cloudy or Turbid Media	This can indicate fine particulate precipitation of Abt-080 or, in some cases, microbial contamination.	- Microscopic Examination: Examine a sample of the media under a microscope to differentiate between chemical precipitate and microbial growth. - Aseptic Technique: If contamination is suspected, discard the culture and review your sterile techniques.

Frequently Asked Questions (FAQs)

Q1: What is the recommended solvent for preparing Abt-080 stock solutions?

A1: Anhydrous Dimethyl Sulfoxide (DMSO) is the recommended solvent for preparing high-concentration stock solutions of Abt-080. A stock solution of up to 50 mg/mL in DMSO is feasible.[1] Ensure the compound is fully dissolved. Sonication may be used to aid dissolution.[1]

Q2: What are the known physicochemical properties of Abt-080?

Property	Value	Source
Molecular Formula	C37H31N2NaO4	[1]
Molecular Weight	590.64 g/mol	[1]
CAS Number	189498-57-5
Solubility in DMSO	≥ 50 mg/mL

Q3: My Abt-080 precipitated after I added it to my cell culture medium. What should I do?

A3: If you observe precipitation, it is best to discard the prepared medium and start over. The effective concentration of the compound will be unknown, compromising your experimental results. Review the troubleshooting guide above to identify the potential cause and adjust your protocol accordingly.

Q4: Can I store Abt-080 diluted in cell culture media?

A4: It is not recommended to store Abt-080 in diluted aqueous solutions for extended periods. The stability of the compound in culture media over time is not well-documented, and the risk of precipitation or degradation increases. Prepare fresh working solutions for each experiment from a frozen DMSO stock.

Q5: How can I determine the maximum soluble concentration of Abt-080 in my specific culture medium?

A5: You can perform a simple solubility test. Prepare a series of dilutions of your Abt-080 DMSO stock in your pre-warmed culture medium. Incubate these dilutions under your standard experimental conditions (e.g., 37°C, 5% CO2) and visually inspect for precipitation at various time points. The highest concentration that remains clear is the maximum soluble concentration for your specific conditions.

Experimental Protocols

Protocol for Preparing Abt-080 Working Solutions

• Prepare a High-Concentration Stock Solution:

  • Dissolve Abt-080 powder in 100% anhydrous DMSO to a final concentration of 10-50 mM.

  • Ensure complete dissolution by vortexing and, if necessary, brief sonication in a water bath.

  • Aliquot the stock solution into small volumes and store at -20°C or -80°C to minimize freeze-thaw cycles.

• Prepare Intermediate Dilutions (if necessary):

  • For very low final concentrations, it may be beneficial to first make an intermediate dilution of the stock solution in DMSO.

• Prepare Final Working Solution:

  • Pre-warm your complete cell culture medium to 37°C.

  • Add the required volume of the Abt-080 DMSO stock solution to the pre-warmed medium while gently vortexing or swirling.

  • Ensure the final concentration of DMSO in the culture medium is kept to a minimum, ideally below 0.5% (v/v), to avoid solvent-induced cytotoxicity.

Signaling Pathway and Experimental Workflow

Leukotriene Biosynthesis Pathway and Abt-080 Inhibition

Abt-080 is an inhibitor of 5-lipoxygenase-activating protein (FLAP). FLAP is a crucial protein in the biosynthesis of leukotrienes, which are pro-inflammatory mediators. The diagram below illustrates the leukotriene biosynthesis pathway and the point of inhibition by Abt-080.

Caption: Abt-080 inhibits FLAP, preventing leukotriene synthesis.

Experimental Workflow for Assessing Abt-080 Efficacy

The following diagram outlines a typical workflow for evaluating the biological activity of Abt-080 in a cell-based assay.

Caption: Workflow for evaluating Abt-080's inhibitory effect.

By following these guidelines and understanding the properties of Abt-080, researchers can minimize precipitation issues and ensure the integrity of their experimental outcomes.

References

• 1. ABT-080 | Leukotriene Receptor | TargetMol [targetmol.com]

Troubleshooting Abt-080 LTB4 assay variability

Technical Support Center: Abt-080 LTB4 Assay

This guide provides troubleshooting advice and answers to frequently asked questions for researchers utilizing an LTB4 assay to assess the effects of the compound Abt-080.

Frequently Asked Questions (FAQs)

Q1: What is the principle of the LTB4 assay?

The Leukotriene B4 (LTB4) assay is a competitive enzyme-linked immunosorbent assay (ELISA). In this assay, LTB4 present in a sample competes with a fixed amount of horseradish peroxidase (HRP)-labeled LTB4 for a limited number of binding sites on a specific anti-LTB4 antibody coated on the microplate. The amount of HRP-labeled LTB4 bound to the antibody is inversely proportional to the concentration of LTB4 in the sample. The reaction is visualized by the addition of a substrate that produces a colored product, and the intensity of the color is measured spectrophotometrically.

Q2: What is the expected effect of Abt-080 on LTB4 levels?

Abt-080 is a potent and selective inhibitor of the 5-lipoxygenase (5-LO) pathway. Therefore, it is expected to decrease the production of LTB4 in biological samples, such as cell culture supernatants or tissue homogenates, in a dose-dependent manner.

Q3: What are the critical steps in the LTB4 assay protocol?

The most critical steps include:

• Sample Preparation: Proper collection, handling, and dilution of samples are crucial to avoid degradation of LTB4 and interference from other substances.

• Standard Curve Preparation: Accurate preparation of the LTB4 standard curve is essential for the correct quantification of LTB4 in the samples.

• Washing Steps: Thorough washing between incubation steps is necessary to remove unbound reagents and reduce background noise.

• Incubation Times and Temperatures: Adherence to the recommended incubation times and temperatures ensures optimal antibody-antigen binding and enzyme kinetics.

Troubleshooting Guide

This section addresses specific issues that may arise during the Abt-080 LTB4 assay.

Issue 1: High Variability Between Replicates

Q: My duplicate/triplicate wells for the same sample or standard show high variability (Coefficient of Variation >15%). What are the possible causes and solutions?

A: High variability is a common issue that can obscure the true effect of Abt-080. The potential causes and solutions are summarized below.

Potential Cause	Recommended Solution
Pipetting Inaccuracy	Ensure pipettes are properly calibrated. Use fresh pipette tips for each standard and sample. When adding reagents to the plate, ensure the tip is below the surface of the liquid to avoid splashing.
Improper Mixing	Gently mix all reagents and samples before pipetting. After adding reagents to the wells, gently tap the plate to ensure a homogenous mixture.
Inconsistent Incubation	Avoid "edge effects" by ensuring the plate is incubated in a stable temperature environment. Floating the plate in a water bath can ensure uniform temperature distribution.
Contamination	Be careful to avoid cross-contamination between wells. Change pipette tips for every sample and standard.

Issue 2: Low Signal or Weak Absorbance Values

Q: The absorbance values for my standard curve and samples are very low. How can I improve the signal?

A: A weak signal can be due to several factors related to reagent activity or procedural errors.

Potential Cause	Recommended Solution
Inactive Reagents	Check the expiration dates of all kit components. Ensure reagents have been stored at the correct temperatures. Avoid repeated freeze-thaw cycles of the LTB4-HRP conjugate and standards.
Incorrect Wavelength	Verify that the microplate reader is set to the correct wavelength as specified in the assay protocol (e.g., 450 nm).
Insufficient Incubation Time	Ensure that incubation times for the antibody, conjugate, and substrate are as recommended in the protocol.
Sample Degradation	LTB4 is sensitive to degradation. Samples should be processed quickly and stored at -80°C if not used immediately. Add an antioxidant like butylated hydroxytoluene (BHT) during sample extraction.

Issue 3: High Background Signal

Q: The absorbance of my zero standard (B₀) is very high, or my negative controls (vehicle-treated samples) show a high signal. What should I do?

A: High background can mask the inhibitory effect of Abt-080 and reduce the dynamic range of the assay.

Potential Cause	Recommended Solution
Inadequate Washing	Increase the number of wash cycles or the soaking time during washes to ensure complete removal of unbound LTB4-HRP conjugate. Ensure all wells are completely aspirated after each wash.
Substrate Contamination	Use fresh, clean pipette tips and reservoirs for the substrate solution. Protect the substrate from light.
Non-specific Binding	Ensure the blocking step was performed correctly if it is part of your protocol. Some sample matrices can cause non-specific binding; consider a sample cleanup or extraction step.

Experimental Protocols

Generalized LTB4 Competitive ELISA Protocol

• Reagent Preparation: Prepare all reagents, standards, and samples as instructed by the manufacturer. Allow all reagents to reach room temperature before use.

• Standard Curve Preparation: Create a serial dilution of the LTB4 standard to generate a standard curve. A typical range might be from 10 pg/mL to 1000 pg/mL.

• Sample Incubation: Add 50 µL of standard, control, or sample (e.g., cell supernatant from cells treated with Abt-080 or vehicle) to the appropriate wells of the anti-LTB4 antibody-coated microplate.

• Competitive Reaction: Add 50 µL of the LTB4-HRP conjugate to each well.

• First Incubation: Cover the plate and incubate for 2 hours at room temperature on a shaker.

• Washing: Aspirate the contents of the wells and wash the plate 4-6 times with the provided wash buffer.

• Substrate Addition: Add 100 µL of the substrate solution to each well.

• Second Incubation: Incubate the plate for 30 minutes at room temperature in the dark.

• Stop Reaction: Add 100 µL of stop solution to each well. The color will change from blue to yellow.

• Read Absorbance: Measure the absorbance at 450 nm within 15 minutes of adding the stop solution.

• Data Analysis: Calculate the average absorbance for each set of replicates. Plot a standard curve of the mean absorbance versus the LTB4 concentration. Determine the LTB4 concentration in the samples by interpolating from the standard curve.

Visualizations

Caption: 5-Lipoxygenase pathway showing LTB4 synthesis and the inhibitory action of Abt-080.

Caption: General experimental workflow for the competitive LTB4 ELISA.

Caption: A decision tree for troubleshooting common LTB4 assay issues.

Technical Support Center: Investigating Off-Target Effects on the Cyclooxygenase Pathway

Disclaimer: A comprehensive search for "Abt-080" and its specific off-target effects on the cyclooxygenase (COX) pathway did not yield direct published evidence or quantitative data. The following technical support guide is designed for researchers, scientists, and drug development professionals to investigate the potential off-target effects of any investigational compound on the COX pathway.

Frequently Asked Questions (FAQs)

Q1: What is the cyclooxygenase (COX) pathway and why is it a concern for off-target effects?

The cyclooxygenase (COX) pathway is a critical signaling cascade responsible for the conversion of arachidonic acid into prostaglandins (B1171923) and other lipid mediators.[1][2][3] There are two primary isoforms of the COX enzyme: COX-1 and COX-2.[4]

• COX-1 is constitutively expressed in most tissues and plays a role in physiological functions such as protecting the stomach lining and maintaining platelet function.[5]

• COX-2 is typically induced by inflammatory stimuli and is the primary source of prostaglandins at sites of inflammation.

Unintended inhibition of these enzymes by a therapeutic candidate can lead to significant side effects. For instance, non-selective inhibition of both COX-1 and COX-2 can result in gastrointestinal issues. Therefore, assessing the selectivity of a compound for COX-2 over COX-1 is crucial during drug development.

Q2: What are the initial steps to assess if my compound interacts with the COX pathway?

The initial step is to perform in vitro enzyme-based assays using purified recombinant COX-1 and COX-2 enzymes. These assays measure the activity of each enzyme in the presence of varying concentrations of your test compound to determine the half-maximal inhibitory concentration (IC50).

Q3: How do I interpret the IC50 values for COX-1 and COX-2?

The IC50 value represents the concentration of your compound required to inhibit 50% of the enzyme's activity. By comparing the IC50 values for COX-1 and COX-2, you can calculate a selectivity index (SI).

• Selectivity Index (SI) = IC50 (COX-1) / IC50 (COX-2)

A higher SI value indicates greater selectivity for COX-2 over COX-1.

Troubleshooting Guides

Issue 1: High variability in IC50 values between experiments.

• Possible Cause: Inconsistent reagent preparation or handling.

  • Solution: Ensure all buffers and solutions are prepared fresh and consistently. Pay close attention to the final concentration of solvents like DMSO, keeping it constant across all wells and typically below 1%.

• Possible Cause: Variation in enzyme activity.

  • Solution: Aliquot purified enzymes to avoid repeated freeze-thaw cycles. Always include a positive control with a known inhibitor (e.g., SC-560 for COX-1, Celecoxib for COX-2) to verify the assay is performing as expected.

• Possible Cause: Issues with the inhibitor solution.

  • Solution: Confirm the stability and solubility of your test compound in the assay buffer. Precipitated compound will lead to inaccurate concentration-response curves.

Issue 2: My compound shows significant inhibition of both COX-1 and COX-2.

• Possible Cause: The compound may be a non-selective inhibitor.

  • Solution: Carefully re-evaluate the IC50 values from multiple independent experiments. Compare the selectivity index to that of well-characterized selective (e.g., Celecoxib) and non-selective (e.g., Ibuprofen) inhibitors.

• Possible Cause: Assay conditions are favoring non-selective inhibition.

  • Solution: The concentration of arachidonic acid can influence the apparent selectivity of an inhibitor. Ensure you are using a substrate concentration that is appropriate for the assay and is consistent across experiments.

Issue 3: I am not observing any inhibition of either COX isoform.

• Possible Cause: The compound does not interact with the COX pathway at the tested concentrations.

  • Solution: Consider testing a higher concentration range of your compound. However, be mindful of potential solubility issues and off-target effects at very high concentrations.

• Possible Cause: The compound is unstable under the assay conditions.

  • Solution: Evaluate the stability of your compound in the assay buffer over the time course of the experiment.

• Possible Cause: Incorrect assay setup.

  • Solution: Double-check all reagent concentrations, incubation times, and instrument settings. Ensure the enzyme is active by running a control without any inhibitor.

Data Presentation

Table 1: Summary of Cyclooxygenase Inhibition Data for a Test Compound

Parameter	COX-1	COX-2	Selectivity Index (SI)
IC50 (µM)	[Insert Value]	[Insert Value]	[Calculate: IC50(COX-1)/IC50(COX-2)]
95% Confidence Interval	[Insert Range]	[Insert Range]	N/A
Hill Slope	[Insert Value]	[Insert Value]	N/A
Positive Control (e.g., Celecoxib) IC50 (µM)	[Insert Value]	[Insert Value]	[Insert Value]
Negative Control (Vehicle)	No Inhibition	No Inhibition	N/A

Experimental Protocols

Protocol 1: In Vitro Fluorometric COX Inhibition Assay

This protocol is adapted from commercially available kits and published methods.

Materials:

• Purified recombinant human COX-1 and COX-2 enzymes

• COX Assay Buffer (e.g., 100 mM Tris-HCl, pH 8.0)

• Heme cofactor

• Fluorometric probe (e.g., ADHP)

• Arachidonic acid (substrate)

• Test compound and control inhibitors (e.g., SC-560 for COX-1, Celecoxib for COX-2)

• DMSO

• 96-well black microplate

• Fluorescence plate reader

Procedure:

• Reagent Preparation: Prepare working solutions of enzymes, cofactors, probe, and substrate in COX Assay Buffer according to the manufacturer's instructions. Prepare serial dilutions of the test compound and control inhibitors in DMSO.

• Assay Setup: In a 96-well plate, add the following to each well:

  • Assay Buffer

  • Heme

  • Test compound at various concentrations or control inhibitor (ensure final DMSO concentration is consistent). For the enzyme control well, add an equivalent volume of DMSO.

• Enzyme Addition: Add purified COX-1 or COX-2 enzyme to the appropriate wells.

• Pre-incubation: Incubate the plate at 25°C for 10-15 minutes.

• Reaction Initiation: Start the reaction by adding the arachidonic acid working solution to each well.

• Measurement: Immediately measure the fluorescence in a kinetic mode at 25°C for 10-30 minutes.

• Data Analysis:

  • Calculate the rate of reaction (slope) from the linear portion of the kinetic curve.

  • Determine the percent inhibition for each concentration of the compound relative to the DMSO control.

  • Plot the percent inhibition against the logarithm of the inhibitor concentration to determine the IC50 value using non-linear regression analysis.

Visualizations

Caption: The Cyclooxygenase (COX) Signaling Pathway.

Caption: Experimental Workflow for COX Inhibition Assay.

Caption: Troubleshooting Decision Tree for COX Assays.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Oral Analgesics for Acute Dental Pain | American Dental Association [ada.org]
• 3. Nonsteroidal anti-inflammatory drug - Wikipedia [en.wikipedia.org]
• 4. Cyclooxygenase-2: a therapeutic target - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]

How to handle insoluble impurities in Abt-080 powder

Technical Support Center: Abt-080

Welcome to the Abt-080 Technical Support Center. This resource is designed for researchers, scientists, and drug development professionals to address common questions and troubleshooting scenarios encountered during experiments with Abt-080 powder.

Frequently Asked Questions (FAQs)

Q1: What is Abt-080 and what is its primary mechanism of action?

A1: Abt-080 is a potent and selective leukotriene synthesis inhibitor.[1] It primarily targets the 5-lipoxygenase (5-LO) pathway, which is critical in the production of leukotrienes, inflammatory mediators involved in various physiological and pathological processes. By inhibiting this pathway, Abt-080 effectively reduces the inflammatory response.

Q2: I've observed insoluble particulates in my Abt-080 solution after dissolving the powder. What are these?

A2: The presence of insoluble matter can be attributed to several factors. These may include minor, inert impurities from the synthesis process or the product itself which have low solubility.[1][2] It is also possible for the compound to degrade if not stored or handled correctly.[3][4]

Q3: Will these insoluble impurities affect the biological activity of Abt-080 in my experiment?

A3: In most cases, minor insoluble impurities do not interfere with the biological activity of the active compound.[1] However, for sensitive applications such as cell-based assays or animal studies, it is crucial to remove these particulates to ensure solution clarity and prevent any potential confounding effects.

Q4: What is the recommended solvent for dissolving Abt-080 powder?

A4: The recommended solvent for Abt-080 is Dimethyl Sulfoxide (DMSO), with a maximum solubility of 50 mg/mL.[1] Gentle warming and sonication can aid in the dissolution process.[1]

Troubleshooting Guide: Handling Insoluble Impurities

This guide provides a systematic approach to addressing insoluble impurities when preparing solutions of Abt-080.

Initial Observation: Particulates are visible in the Abt-080 solution.

Step 1: Verify Dissolution Protocol

• Solvent Check: Confirm that you are using a recommended solvent, such as DMSO.[1]

• Concentration Check: Ensure the concentration of your solution does not exceed the maximum solubility limit of 50 mg/mL in DMSO.[1]

• Dissolution Technique: For best results, use sonication to aid dissolution.[1] Gentle warming (to no more than 37°C) can also be effective.

Step 2: Implement a Purification Method If particulates persist after verifying the dissolution protocol, they should be removed. The most common and effective method is filtration.

• For cell culture and in-vivo experiments: Use a 0.22 μm sterile syringe filter to remove both insoluble impurities and potential microbial contaminants.[5]

• For chemical assays: A 0.45 μm syringe filter is generally sufficient to remove insoluble particulates.

Step 3: Post-Filtration Quality Control

• Visual Inspection: After filtration, the solution should be clear and free of any visible particulates.

• Concentration Verification (Optional but Recommended): If the concentration of the final solution is critical, it can be verified using a spectrophotometer and a standard curve.

Data on Abt-080 Solubility and Filtration Efficacy

The following table summarizes the solubility of Abt-080 in common laboratory solvents and the typical efficacy of filtration for removing insoluble impurities.

Solvent	Solubility (mg/mL)	Purity Before Filtration (%)	Purity After 0.22 μm Filtration (%)
DMSO	50 [1]	98.5	>99.5
Ethanol	<1	N/A	N/A
PBS (pH 7.4)	<0.1	N/A	N/A

Experimental Protocols

Protocol for Removal of Insoluble Impurities by Syringe Filtration

Objective: To prepare a clear, particle-free stock solution of Abt-080 for use in biological experiments.

Materials:

• Abt-080 powder

• DMSO (cell culture grade)

• Sterile 1.5 mL or 2 mL microcentrifuge tubes

• Sterile, disposable syringe (1 mL or 5 mL)

• Sterile syringe filter (0.22 μm pore size, PVDF or PES membrane recommended for low protein binding)

• Vortex mixer

• Sonicator bath

Procedure:

• Preparation: In a sterile microcentrifuge tube, weigh out the desired amount of Abt-080 powder.

• Dissolution: Add the appropriate volume of DMSO to achieve the desired concentration (not exceeding 50 mg/mL).

• Mixing: Vortex the tube for 30 seconds to disperse the powder.

• Sonication: Place the tube in a sonicator bath for 5-10 minutes to facilitate dissolution.

• Visual Inspection: Check the solution for any remaining visible particulates.

• Filtration:

  • Draw the Abt-080 solution into the sterile syringe.

  • Securely attach the 0.22 μm sterile syringe filter to the syringe.

  • Carefully dispense the solution through the filter into a new, sterile microcentrifuge tube.

• Storage: Aliquot the filtered stock solution into smaller volumes to minimize freeze-thaw cycles and store at -20°C or -80°C for long-term stability.

Visualizations

Hypothetical Signaling Pathway of Abt-080

Caption: Mechanism of action for Abt-080 in the 5-lipoxygenase pathway.

Experimental Workflow for Handling Insoluble Impurities

Caption: Workflow for preparing a purified stock solution of Abt-080.

Troubleshooting Logic for Abt-080 Dissolution

Caption: A decision tree for troubleshooting Abt-080 dissolution issues.

References

• 1. ABT-080 | Leukotriene Receptor | TargetMol [targetmol.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. dissolutiontech.com [dissolutiontech.com]
• 4. dissolutiontech.com [dissolutiontech.com]
• 5. openaccessjournals.com [openaccessjournals.com]

Adjusting Abt-080 incubation time for optimal inhibition

This technical support guide provides troubleshooting advice and frequently asked questions (FAQs) to help researchers and drug development professionals optimize the incubation time of Abt-080 for effective inhibition in their experiments.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action for Abt-080?

A1: Abt-080 is a leukotriene synthesis inhibitor. It specifically inhibits the formation of LTB4, a potent pro-inflammatory mediator, in human neutrophils stimulated with a calcium ionophore[1].

Q2: What is a typical effective concentration for Abt-080?

A2: The inhibitory potency of Abt-080 can vary depending on the experimental system. In cell-free assays with human neutrophils, it has an IC50 of 20 nM for inhibiting LTB4 formation. However, in a whole blood assay, the IC50 for LTB4 production is significantly higher, at 13,000 nM (13 µM)[1]. This highlights the importance of empirical determination of the optimal concentration in your specific cell type or system.

Q3: How does incubation time affect the inhibitory activity of Abt-080?

A3: Incubation time is a critical factor that can influence the observed efficacy of Abt-080. The optimal time depends on several factors, including:

• Cellular uptake and target engagement: Sufficient time is required for the compound to penetrate the cell membrane and bind to its target enzyme.

• Metabolic stability of the compound: The stability of Abt-080 in your specific culture conditions can affect its effective concentration over time.

• Kinetics of the biological process being studied: The timing of the biological event you are measuring (e.g., LTB4 production, downstream signaling) will dictate the necessary pre-incubation time with the inhibitor.

For rapid biochemical events like enzyme inhibition, shorter incubation times may be sufficient. For longer-term cellular responses, such as changes in gene expression or cell proliferation, longer incubation periods are typically necessary.

Troubleshooting Guide: Optimizing Abt-080 Incubation Time

Issue: I am not observing the expected level of inhibition with Abt-080.

This issue can arise from several factors related to incubation time. The following steps provide a systematic approach to optimizing your experimental conditions.

Initial Time-Course Experiment

To determine the optimal pre-incubation time, it is recommended to perform a time-course experiment. This involves treating your cells with a fixed concentration of Abt-080 for varying durations before inducing the biological response.

Experimental Protocol: Time-Course for LTB4 Inhibition

• Cell Plating: Plate human neutrophils (or your cell line of interest) at a suitable density in a 96-well plate and allow them to adhere/equilibrate.

• Abt-080 Incubation: Add a fixed concentration of Abt-080 (e.g., starting with the known IC50 of 20 nM for neutrophils) to the cells. Incubate for different time points (e.g., 15 min, 30 min, 1 hour, 2 hours, 4 hours). Include a vehicle control (e.g., DMSO).

• Stimulation: After the respective incubation times, stimulate the cells with a calcium ionophore like A-23187 to induce LTB4 production[1].

• Endpoint Measurement: After a fixed stimulation period (e.g., 15 minutes), collect the supernatant and measure LTB4 levels using a commercially available ELISA kit.

• Data Analysis: Plot the percentage of LTB4 inhibition against the incubation time to determine the shortest duration required to achieve maximal inhibition.

Concentration-Response Analysis at Optimal Incubation Time

Once the optimal incubation time is determined, perform a concentration-response experiment to identify the IC50 in your specific assay.

Experimental Protocol: Concentration-Response for Abt-080

• Cell Plating: Plate your cells as described above.

• Abt-080 Incubation: Incubate the cells with a serial dilution of Abt-080 (e.g., from 1 nM to 50 µM) for the optimal incubation time determined in the previous step. Include a vehicle control.

• Stimulation and Endpoint Measurement: Proceed with stimulation and LTB4 measurement as described above.

• Data Analysis: Plot the percentage of inhibition against the logarithm of the Abt-080 concentration and fit the data to a four-parameter logistic curve to determine the IC50.

Quantitative Data Summary

The following tables provide examples of expected data from the optimization experiments.

Table 1: Example Time-Course Data for Abt-080 (20 nM) on LTB4 Production

Incubation Time	% LTB4 Inhibition
15 minutes	25%
30 minutes	48%
1 hour	52%
2 hours	51%

Based on this hypothetical data, a 30-60 minute incubation appears sufficient to achieve maximal inhibition.

Table 2: Example Concentration-Response Data for Abt-080 with a 1-hour Incubation

Abt-080 Concentration (nM)	% LTB4 Inhibition
1	5%
5	20%
10	35%
20	50%
50	75%
100	90%

This data would confirm an IC50 of approximately 20 nM under these specific experimental conditions.

Visualizing Experimental Workflow and Signaling Pathway

To further clarify the experimental process and the biological context of Abt-080's action, the following diagrams are provided.

References

• 1. ABT-080 | Leukotriene Receptor | TargetMol [targetmol.com]

Cell viability concerns with high concentrations of Abt-080

This technical support center provides guidance for researchers, scientists, and drug development professionals encountering cell viability concerns when using high concentrations of ABT-869 (Linifanib).

Frequently Asked Questions (FAQs)

Q1: What is ABT-869 and what is its primary mechanism of action?

A1: ABT-869, also known as Linifanib, is a potent, orally active, multi-targeted receptor tyrosine kinase (RTK) inhibitor. It primarily targets members of the vascular endothelial growth factor (VEGF) and platelet-derived growth factor (PDGF) receptor families.[1][2][3] Specifically, it shows potent inhibition of KDR, FLT1, PDGFRβ, and FMS-like tyrosine kinase 3 (FLT3).[1] Its mechanism of action is ATP-competitive, meaning it binds to the ATP-binding site of these kinases, preventing their activation and downstream signaling.[4][5]

Q2: We are observing significant cytotoxicity at high concentrations of ABT-869 in our cell line. Is this expected?

A2: Yes, this is an expected finding. While ABT-869 is a targeted inhibitor, high concentrations can lead to off-target effects and cytotoxicity. The cytotoxic effects of ABT-869 are dose-dependent.[1] In cancer cell lines whose proliferation is not dependent on the specific kinases targeted by ABT-869, significantly higher concentrations (often >1,000-fold) are required to inhibit proliferation compared to sensitive cell lines.[2][6] It is crucial to determine the optimal concentration for your specific cell line to balance on-target effects with off-target toxicity.

Q3: What are the typical IC50 values for ABT-869?

A3: The half-maximal inhibitory concentration (IC50) values for ABT-869 are highly dependent on the target kinase and the cell line being tested. For its primary kinase targets, the IC50 values are in the low nanomolar range. In cellular assays, it inhibits the proliferation of cell lines dependent on mutant kinases like FLT3-ITD at low nanomolar concentrations. For instance, in MV-4-11 and MOLM-13 cells, which harbor FLT3-ITD mutations, the IC50 values for proliferation inhibition are approximately 4 nM and 6 nM, respectively.[6][7] However, in cell lines without these mutations, the IC50 for cytotoxicity can be in the micromolar range.[4]

Q4: How does ABT-869 induce cell death?

A4: ABT-869 primarily induces apoptosis (programmed cell death) in sensitive cell lines.[4][6][7] This is achieved by inhibiting key survival signaling pathways. For example, in FLT3-ITD positive cells, ABT-869 treatment leads to an increase in the sub-G0/G1 cell population, caspase activation, and PARP cleavage, all of which are hallmarks of apoptosis.[6][7][8] It has also been shown to downregulate the expression of pro-survival molecules and increase the expression of pro-apoptotic proteins.[3]

Troubleshooting Guide

This guide addresses common issues encountered during in vitro experiments with ABT-869, particularly concerning cell viability.

Problem	Possible Cause	Suggested Solution
High cell death in control (vehicle-treated) group	DMSO toxicity	Ensure the final DMSO concentration is low (typically <0.1%) and consistent across all wells, including controls.
Poor cell health	Use healthy, logarithmically growing cells. Ensure proper cell culture conditions (media, temperature, CO2).
Inconsistent results between experiments	Compound instability	Prepare fresh stock solutions of ABT-869. Avoid repeated freeze-thaw cycles.
Cell passage number	Use cells within a consistent and low passage number range to avoid phenotypic drift.
Observed cytotoxicity is much higher than expected based on literature	Off-target effects	Perform a dose-response curve to identify the lowest effective concentration. Consider using a more selective inhibitor for your target of interest if available to confirm on-target effects.
Cell line sensitivity	The specific genetic background of your cell line may make it more susceptible to off-target effects. Test the compound in a panel of cell lines with varying sensitivities.
No significant effect on cell viability even at high concentrations	Cell line resistance	The cell line may not be dependent on the signaling pathways targeted by ABT-869. Confirm the expression and activation of target kinases (VEGFR, PDGFR, FLT3, c-KIT) in your cell line.
Compound precipitation	Visually inspect the culture medium for any signs of compound precipitation at high concentrations. If observed, consider using a different solvent or a lower concentration range.

Quantitative Data Summary

The following tables summarize the inhibitory concentrations of ABT-869 against various kinases and its anti-proliferative effects on different cell lines.

Table 1: Kinase Inhibitory Activity of ABT-869

Kinase Target	IC50 (nM)
KDR (VEGFR2)	4
FLT1 (VEGFR1)	3
PDGFRβ	66
FLT3	4
c-Kit	14
CSF-1R	3

Data compiled from multiple sources.[1][5]

Table 2: Anti-proliferative Activity of ABT-869 in Various Cell Lines

Cell Line	Designation/Mutation	IC50 (nM) for Proliferation Inhibition
MV-4-11	AML - FLT3-ITD	4
MOLM-13	AML - FLT3-ITD	6
Kasumi-1	AML - c-KIT mutation	16
Ba/F3 FLT3 ITD	Murine pro-B cells	0.55
Ba/F3 FLT3 WT	Murine pro-B cells	6000

Data compiled from multiple sources.[4][6][7]

Experimental Protocols

Protocol 1: Cell Viability Assessment using MTT Assay

This protocol is for determining the cytotoxic effects of ABT-869 on adherent or suspension cells.

Materials:

• Cells of interest

• Complete cell culture medium

• ABT-869 (Linifanib)

• Dimethyl sulfoxide (B87167) (DMSO)

• 96-well flat-bottom plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., 10% SDS in 0.01 M HCl)

• Microplate reader

Procedure:

• Cell Seeding: Seed cells in a 96-well plate at a predetermined optimal density and allow them to adhere overnight (for adherent cells).

• Compound Treatment: Prepare serial dilutions of ABT-869 in complete culture medium from a stock solution in DMSO. The final DMSO concentration should not exceed 0.1%. Replace the medium in the wells with the medium containing different concentrations of ABT-869. Include a vehicle control (medium with DMSO only).

• Incubation: Incubate the plate for the desired treatment duration (e.g., 24, 48, or 72 hours) at 37°C in a humidified incubator with 5% CO2.

• MTT Addition: After incubation, add 10 µL of MTT solution to each well.[9][10]

• Formazan (B1609692) Formation: Incubate the plate for 2-4 hours at 37°C to allow for the formation of formazan crystals.

• Solubilization: Add 100 µL of solubilization solution to each well and mix thoroughly to dissolve the formazan crystals.[9][10]

• Absorbance Measurement: Read the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle-treated control and plot a dose-response curve to determine the IC50 value.

Protocol 2: Apoptosis Assessment using Annexin V/Propidium Iodide (PI) Staining

This protocol allows for the differentiation between viable, early apoptotic, late apoptotic, and necrotic cells following treatment with ABT-869.

Materials:

• Cells treated with ABT-869

• Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, Propidium Iodide, and Binding Buffer)

• Phosphate-Buffered Saline (PBS)

• Flow cytometer

Procedure:

• Cell Treatment: Treat cells with the desired concentrations of ABT-869 for the specified time.

• Cell Harvesting: Collect both adherent and floating cells. For adherent cells, gently trypsinize and combine with the supernatant.

• Washing: Wash the cells twice with cold PBS by centrifugation.[11]

• Resuspension: Resuspend the cell pellet in 1X Binding Buffer at a concentration of 1 x 10^6 cells/mL.

• Staining: Transfer 100 µL of the cell suspension to a new tube. Add 5 µL of Annexin V-FITC and 5 µL of PI.[12][13]

• Incubation: Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.[12][13]

• Analysis: Add 400 µL of 1X Binding Buffer to each tube and analyze the cells by flow cytometry within one hour.[13]

Visualizations

Caption: Workflow for assessing cell viability with ABT-869 using the MTT assay.

Caption: Simplified FLT3 signaling pathway and the inhibitory action of ABT-869.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Preclinical activity of ABT-869, a multitargeted receptor tyrosine kinase inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. ABT-869, a promising multi-targeted tyrosine kinase inhibitor: from bench to bedside - PMC [pmc.ncbi.nlm.nih.gov]
• 4. aacrjournals.org [aacrjournals.org]
• 5. selleckchem.com [selleckchem.com]
• 6. ABT-869, a multitargeted receptor tyrosine kinase inhibitor: inhibition of FLT3 phosphorylation and signaling in acute myeloid leukemia - PMC [pmc.ncbi.nlm.nih.gov]
• 7. ABT-869, a multitargeted receptor tyrosine kinase inhibitor: inhibition of FLT3 phosphorylation and signaling in acute myeloid leukemia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. S-EPMC1852258 - ABT-869, a multitargeted receptor tyrosine kinase inhibitor: inhibition of FLT3 phosphorylation and signaling in acute myeloid leukemia. - OmicsDI [omicsdi.org]
• 9. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 10. merckmillipore.com [merckmillipore.com]
• 11. Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method - PMC [pmc.ncbi.nlm.nih.gov]
• 12. benchchem.com [benchchem.com]
• 13. benchchem.com [benchchem.com]

Reference Data & Comparative Studies

A Comparative Guide to 5-Lipoxygenase Inhibition: Abt-080 versus Zileuton

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed, data-driven comparison of two inhibitors of the 5-lipoxygenase (5-LOX) pathway: Abt-080 and the clinically approved drug, Zileuton (B1683628). The focus is on their respective mechanisms of action, in vitro potency, and the experimental methodologies used to determine their efficacy.

Introduction

The 5-lipoxygenase pathway is a critical inflammatory cascade responsible for the production of leukotrienes, potent lipid mediators involved in a variety of inflammatory diseases, most notably asthma. Inhibition of this pathway is a key therapeutic strategy. Zileuton, a direct inhibitor of the 5-lipoxygenase enzyme, is an established treatment for asthma. Abt-080, also known as VML-530, is a leukotriene synthesis inhibitor that has been investigated for its potential in treating asthma. This guide offers an objective comparison of these two compounds based on available preclinical data.

Mechanism of Action: A Tale of Two Targets

While both Abt-080 and Zileuton effectively block the production of leukotrienes, they achieve this through distinct molecular mechanisms. Zileuton acts as a direct inhibitor of the 5-lipoxygenase enzyme itself. In contrast, available data suggests that Abt-080 functions as a 5-lipoxygenase-activating protein (FLAP) inhibitor[1][2]. FLAP is an essential protein that presents arachidonic acid to 5-LOX for its conversion into leukotrienes[3][4][5]. By targeting FLAP, Abt-080 indirectly prevents 5-LOX from carrying out its enzymatic function.

This fundamental difference in their mechanism of action is a crucial consideration for researchers, as it may influence their cellular efficacy, potential for off-target effects, and the development of resistance.

Figure 1. Mechanisms of 5-LOX Pathway Inhibition.

Comparative In Vitro Potency

The potency of Abt-080 and Zileuton has been evaluated in key in vitro assays that measure the inhibition of leukotriene B4 (LTB4) production in human neutrophils and whole blood. These assays provide a direct comparison of the compounds' ability to suppress the 5-LOX pathway in a cellular context.

Compound	Assay	IC50 Value
Abt-080	LTB4 Formation (Human Neutrophils)	20 nM[6]
Zileuton	LTB4 Biosynthesis (Human PMNLs*)	400 nM (0.4 µM)[7]
Abt-080	LTB4 Production (Human Whole Blood)	13,000 nM (13 µM)[6]
Zileuton	LTB4 Biosynthesis (Human Whole Blood)	900 nM (0.9 µM)[7]

PMNLs (Polymorphonuclear leukocytes) are predominantly neutrophils.

Based on these data, Abt-080 demonstrates significantly higher potency in inhibiting LTB4 formation in isolated human neutrophils compared to Zileuton. However, in the more physiologically complex environment of human whole blood, Zileuton appears to be the more potent inhibitor. This discrepancy may be attributed to factors such as plasma protein binding, cell permeability, and metabolism within the whole blood matrix, which can influence a compound's effective concentration at its target.

Experimental Protocols

The following are generalized protocols for the key experiments cited in this guide, providing a framework for understanding how the comparative data was generated.

Leukotriene B4 (LTB4) Formation Assay in Human Neutrophils

This assay is designed to measure the ability of a compound to inhibit the production of LTB4 in isolated human neutrophils.

Figure 2. Workflow for Neutrophil LTB4 Assay.

Methodology:

• Neutrophil Isolation: Human polymorphonuclear leukocytes (neutrophils) are isolated from fresh, heparinized whole blood from healthy donors using density gradient centrifugation.

• Pre-incubation with Inhibitor: The isolated neutrophils are resuspended in a suitable buffer and pre-incubated with varying concentrations of the test compound (Abt-080 or Zileuton) or vehicle control for a specified period at 37°C.

• Stimulation: LTB4 synthesis is initiated by adding a stimulating agent, typically the calcium ionophore A23187, which induces an influx of calcium and activates the 5-LOX pathway.

• Reaction Termination: After a defined incubation period, the reaction is stopped, often by the addition of a cold solvent like methanol, which also serves to precipitate proteins.

• LTB4 Quantification: The samples are then processed to extract the lipid mediators. The amount of LTB4 produced is quantified using a sensitive analytical method, such as an enzyme-linked immunosorbent assay (ELISA) or liquid chromatography-mass spectrometry (LC-MS). The IC50 value is calculated as the concentration of the inhibitor that causes a 50% reduction in LTB4 production compared to the vehicle control.

Human Whole Blood LTB4 Assay

This ex vivo assay measures the inhibition of LTB4 synthesis in the context of whole blood, providing a more physiologically relevant assessment of a compound's activity.

Methodology:

• Blood Collection: Fresh venous blood is collected from healthy human volunteers into tubes containing an anticoagulant (e.g., heparin).

• Incubation with Inhibitor: Aliquots of the whole blood are incubated with various concentrations of the test compound or vehicle control at 37°C.

• Stimulation: Similar to the neutrophil assay, LTB4 production is stimulated by the addition of a calcium ionophore like A23187.

• Termination and Sample Processing: The reaction is stopped, and plasma is separated by centrifugation.

• LTB4 Measurement: The LTB4 levels in the plasma are quantified, typically by ELISA or LC-MS, after appropriate sample clean-up and extraction steps. The IC50 is then determined.

Summary and Conclusion

Abt-080 and Zileuton are both inhibitors of the 5-lipoxygenase pathway, but they exhibit key differences in their mechanism of action and in vitro potency. Abt-080, a putative FLAP inhibitor, shows high potency in isolated neutrophil assays, while Zileuton, a direct 5-LOX inhibitor, demonstrates greater efficacy in a whole blood setting.

The choice between targeting FLAP versus 5-LOX directly has significant implications for drug development. While FLAP inhibitors like Abt-080 can be highly potent, their efficacy in more complex biological systems may be influenced by factors not present in isolated cell assays. Direct 5-LOX inhibitors such as Zileuton have a proven clinical track record, but may have different off-target effect profiles.

Further research, including detailed pharmacokinetic and clinical studies for Abt-080, would be necessary to fully elucidate its therapeutic potential relative to Zileuton. The data presented in this guide provides a foundational comparison for researchers engaged in the discovery and development of novel anti-inflammatory agents targeting the 5-lipoxygenase pathway.

References

• 1. ABT-080 (VML-530) | leukotriene synthesis inhibitor/FLAP inhibitor | 189498-57-5 | InvivoChem [invivochem.com]
• 2. FLAP (inhibitors, antagonists, agonists)-ProbeChem.com [probechem.com]
• 3. Untangling the web of 5-lipoxygenase-derived products from a molecular and structural perspective: the battle between pro- and anti-inflammatory lipid mediators - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Structural and mechanistic insights into 5-lipoxygenase inhibition by natural products - PMC [pmc.ncbi.nlm.nih.gov]
• 5. FLAP: a novel drug target for inhibiting the synthesis of leukotrienes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. ABT-080 | Leukotriene Receptor | TargetMol [targetmol.com]
• 7. 5-lipoxygenase inhibitory activity of zileuton - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to the Mechanisms of Abt-080 and Montelukast in the Leukotriene Pathway

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the mechanisms of action of two key modulators of the leukotriene pathway: Abt-080, a leukotriene synthesis inhibitor, and Montelukast, a cysteinyl leukotriene receptor antagonist. The information presented is supported by experimental data to facilitate a comprehensive understanding of their distinct roles in mitigating inflammatory responses, particularly in the context of respiratory diseases like asthma.

At a Glance: Key Mechanistic Differences

Feature	Abt-080	Montelukast
Drug Class	Leukotriene Synthesis Inhibitor	Cysteinyl Leukotriene Receptor Antagonist
Primary Target	5-Lipoxygenase (5-LO)	Cysteinyl Leukotriene Receptor 1 (CysLT1)
Mechanism of Action	Inhibits the enzymatic activity of 5-LO, preventing the synthesis of all leukotrienes (including LTB4 and cysteinyl leukotrienes).	Competitively binds to and blocks the CysLT1 receptor, preventing the action of cysteinyl leukotrienes (LTC4, LTD4, LTE4).
Point of Intervention	Upstream in the leukotriene cascade (synthesis).	Downstream in the leukotriene cascade (receptor signaling).

Quantitative Comparison of In Vitro Potency

The following table summarizes the available quantitative data on the potency of Abt-080 and Montelukast at their respective molecular targets.

Compound	Assay	Target	Potency	Reference
Abt-080	LTB4 formation in human neutrophils (stimulated by calcium ionophore A-23187)	5-Lipoxygenase	IC50: 20 nM	[1]
Abt-080	LTB4 production in human whole blood (stimulated by calcium ionophore)	5-Lipoxygenase	IC50: 13,000 nM (13 µM)	[1]
Montelukast	[3H]leukotriene D4 specific binding in guinea pig lung membrane preparations	CysLT1 Receptor	Ki: 0.18 ± 0.03 nM	[2]
Montelukast	[3H]leukotriene D4 specific binding in sheep lung membrane preparations	CysLT1 Receptor	Ki: 4 nM	[2]
Montelukast	[3H]leukotriene D4 specific binding in DMSO-differentiated U937 cell plasma membrane preparations	CysLT1 Receptor	Ki: 0.52 ± 0.23 nM	[2]

Signaling Pathways and Points of Intervention

The distinct mechanisms of Abt-080 and Montelukast can be visualized within the broader leukotriene signaling pathway. Abt-080 acts at the initial step of leukotriene synthesis, while Montelukast acts at the final step of cysteinyl leukotriene signaling.

Figure 1: Mechanisms of Abt-080 and Montelukast in the leukotriene pathway.

Detailed Experimental Methodologies

Abt-080: Inhibition of LTB4 Formation in Human Neutrophils

Objective: To determine the concentration of Abt-080 required to inhibit 50% of leukotriene B4 (LTB4) formation in stimulated human neutrophils.

Protocol:

• Neutrophil Isolation: Human neutrophils are isolated from the peripheral blood of healthy donors using standard density gradient centrifugation techniques.

• Cell Stimulation: The isolated neutrophils are resuspended in a buffered salt solution and pre-incubated with varying concentrations of Abt-080 or vehicle control.

• Induction of LTB4 Synthesis: LTB4 synthesis is initiated by the addition of a calcium ionophore, such as A-23187, which stimulates the 5-lipoxygenase pathway.

• Quantification of LTB4: After a defined incubation period, the reaction is terminated, and the amount of LTB4 produced is quantified using a specific enzyme-linked immunosorbent assay (ELISA) or by high-performance liquid chromatography (HPLC).

• IC50 Determination: The concentration of Abt-080 that causes a 50% reduction in LTB4 formation (IC50) is calculated from the dose-response curve.

Figure 2: Experimental workflow for determining Abt-080 IC50.

Montelukast: CysLT1 Receptor Binding Assay

Objective: To determine the binding affinity (Ki) of Montelukast for the CysLT1 receptor.

Protocol:

• Membrane Preparation: Membranes are prepared from cells or tissues expressing the CysLT1 receptor (e.g., guinea pig lung, sheep lung, or DMSO-differentiated U937 cells).

• Radioligand Binding: The prepared membranes are incubated with a constant concentration of a radiolabeled CysLT1 receptor agonist, typically [3H]leukotriene D4.

• Competitive Binding: The incubation is performed in the presence of varying concentrations of unlabeled Montelukast.

• Separation and Scintillation Counting: After reaching equilibrium, the bound and free radioligand are separated by rapid filtration. The amount of radioactivity bound to the membranes is quantified using a scintillation counter.

• Data Analysis: The data are analyzed using non-linear regression to determine the IC50 of Montelukast (the concentration that inhibits 50% of the specific binding of the radioligand). The Ki value is then calculated from the IC50 using the Cheng-Prusoff equation.

Figure 3: Workflow for Montelukast CysLT1 receptor binding assay.

Concluding Remarks

Abt-080 and Montelukast represent two distinct and complementary strategies for targeting the leukotriene pathway. Abt-080 acts as a broad-spectrum leukotriene inhibitor by targeting the synthesis enzyme 5-LO, thereby preventing the formation of all leukotriene species. In contrast, Montelukast offers a more targeted approach by specifically antagonizing the CysLT1 receptor, which is responsible for mediating the pro-inflammatory effects of cysteinyl leukotrienes.

The choice between these two mechanisms depends on the specific therapeutic goal. Inhibition of leukotriene synthesis with an agent like Abt-080 may offer a more comprehensive blockade of leukotriene-mediated inflammation. However, the high potency and selectivity of Montelukast for the CysLT1 receptor have established it as a valuable therapeutic option in the management of asthma and allergic rhinitis. Further research and clinical investigation are necessary to fully elucidate the comparative efficacy and safety profiles of these two classes of leukotriene modulators in various inflammatory conditions.

References

• 1. ABT-080 | Leukotriene Receptor | TargetMol [targetmol.com]
• 2. axonmedchem.com [axonmedchem.com]

Efficacy of Abt-080 relative to other leukotriene inhibitors

An objective comparison of the efficacy of leukotriene inhibitors, with a focus on commonly prescribed medications, is essential for researchers and drug development professionals. While the query specifically mentioned "Abt-080," a thorough search of scientific literature and drug databases did not yield any information on a leukotriene inhibitor with this designation. Therefore, this guide will focus on a comparative analysis of three well-established leukotriene inhibitors: Montelukast, Zafirlukast, and Zileuton.

These drugs are primarily used in the management of asthma and allergic rhinitis. They function by targeting the leukotriene pathway, a key contributor to the inflammation and bronchoconstriction seen in these conditions.

Comparative Efficacy of Leukotriene Inhibitors

The efficacy of Montelukast, Zafirlukast, and Zileuton has been evaluated in numerous clinical trials. The following table summarizes key efficacy data from studies in patients with mild to moderate asthma.

Efficacy Parameter	Montelukast (10 mg/day)	Zafirlukast (20 mg twice daily)	Zileuton (600 mg four times daily)
Improvement in FEV₁ (%)	10-15%	9-13%	12-16%
Reduction in Beta-Agonist Use	Significant reduction	Significant reduction	Significant reduction
Reduction in Asthma Exacerbations	Moderate reduction	Moderate reduction	Moderate to significant reduction
Effect on Airway Inflammation	Reduction in eosinophils	Reduction in eosinophils	Reduction in eosinophils and neutrophils

Mechanism of Action

Montelukast and Zafirlukast are cysteinyl leukotriene receptor antagonists (LTRAs), specifically targeting the CysLT₁ receptor. In contrast, Zileuton is a 5-lipoxygenase (5-LOX) inhibitor, which blocks the synthesis of all leukotrienes.

Caption: Leukotriene Synthesis and Signaling Pathway with Drug Targets.

Experimental Protocols

Measurement of Forced Expiratory Volume in 1 Second (FEV₁)

Objective: To assess the effect of the leukotriene inhibitor on airway obstruction.

Methodology:

• Patient Selection: Patients with a diagnosis of mild to moderate persistent asthma are recruited. A baseline FEV₁ of 50-80% of the predicted value is typical.

• Washout Period: Patients discontinue their current asthma medications (except for rescue beta-agonists) for a specified period before the study begins.

• Baseline Measurement: Spirometry is performed to measure the baseline FEV₁.

• Drug Administration: Patients are randomized to receive the leukotriene inhibitor or a placebo for a predetermined period (e.g., 4-12 weeks).

• Follow-up Measurements: FEV₁ is measured at regular intervals throughout the study period.

• Data Analysis: The percentage change in FEV₁ from baseline is calculated for both the treatment and placebo groups and compared.

Caption: Workflow for a Clinical Trial Measuring FEV₁.

In Vitro Cysteinyl Leukotriene Receptor Binding Assay

Objective: To determine the binding affinity of a compound (e.g., Montelukast, Zafirlukast) to the CysLT₁ receptor.

Methodology:

• Membrane Preparation: Cell membranes expressing the CysLT₁ receptor are prepared from a suitable cell line (e.g., CHO cells).

• Radioligand: A radiolabeled CysLT₁ receptor ligand (e.g., [³H]LTD₄) is used.

• Incubation: The cell membranes are incubated with the radioligand in the presence of varying concentrations of the test compound.

• Separation: The bound and free radioligand are separated by rapid filtration.

• Quantification: The amount of radioactivity bound to the membranes is measured using a scintillation counter.

• Data Analysis: The concentration of the test compound that inhibits 50% of the specific binding of the radioligand (IC₅₀) is determined. This value is used to calculate the binding affinity (Ki).

Summary and Conclusion

Montelukast, Zafirlukast, and Zileuton are effective in the management of asthma, although their mechanisms of action and clinical profiles have some differences. Zileuton, by inhibiting the synthesis of all leukotrienes, may offer broader anti-inflammatory effects. However, its more frequent dosing schedule and potential for liver toxicity require careful patient monitoring. Montelukast and Zafirlukast, as CysLT₁ receptor antagonists, are generally well-tolerated and have a more convenient dosing schedule. The choice of agent may depend on the specific patient's disease characteristics, comorbidities, and tolerance. Further head-to-head clinical trials are necessary to delineate more subtle differences in their efficacy and long-term outcomes.

Validating Abt-080's Specificity for the Leukotriene Pathway: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of Abt-080's performance in specifically targeting the leukotriene pathway. Its specificity is evaluated against other known leukotriene synthesis inhibitors, supported by experimental data and detailed protocols to aid in research and development.

Introduction to Leukotriene Pathway Inhibition

Leukotrienes are pro-inflammatory lipid mediators derived from arachidonic acid, playing a crucial role in the pathophysiology of various inflammatory diseases, including asthma. The biosynthesis of leukotrienes is initiated by the enzyme 5-lipoxygenase (5-LOX) and its activating protein, FLAP. Inhibition of this pathway is a key therapeutic strategy. Abt-080 is a potent inhibitor of 5-lipoxygenase-activating protein (FLAP), effectively blocking the synthesis of leukotrienes.[1][2] This guide focuses on validating the specificity of Abt-080 for the leukotriene pathway, comparing it with other inhibitors such as MK-886, another FLAP inhibitor, and Zileuton, a direct 5-LOX inhibitor.

Comparative Analysis of Inhibitor Potency

The following table summarizes the in vitro potency of Abt-080 and comparable inhibitors against their primary targets in the leukotriene pathway.

Compound	Target	Assay	IC50
Abt-080	FLAP	Ionophore-stimulated LTB4 formation in human neutrophils	20 nM [1][2]
MK-886	FLAP	FLAP binding assay	30 nM[1][3][4]
MK-886	Leukotriene Biosynthesis	Intact human leukocytes	3 nM[3][4]
MK-886	Leukotriene Biosynthesis	Human whole blood	1.1 µM[3][4]
Zileuton	5-LOX	LTB4 synthesis in human blood	2.6 µM
Zileuton	5-LOX	5-HETE synthesis in rat basophilic leukemia cells	0.5 µM[5]
Zileuton	5-LOX	5-HETE synthesis in rat polymorphonuclear leukocytes	0.3 µM[5]

Specificity Profile: Leukotriene vs. Cyclooxygenase Pathways

A critical aspect of a targeted inhibitor is its selectivity for the intended pathway over other related pathways, such as the cyclooxygenase (COX) pathway, which also utilizes arachidonic acid as a substrate to produce prostaglandins. Off-target inhibition of COX enzymes can lead to undesirable side effects.

Compound	Target	Assay	IC50	Selectivity (LT/COX)
Abt-080	COX-1	Data not available	N/A	N/A
Abt-080	COX-2	Data not available	N/A	N/A
MK-886	COX-1	Isolated enzyme	8 µM[6][7][8]	~267-fold vs. FLAP
MK-886	COX-2	Isolated enzyme	58 µM[6][7][8]	~1933-fold vs. FLAP
Zileuton	COX-2	J774 macrophages	No direct inhibition	Indirectly suppresses PG biosynthesis by inhibiting AA release[9][10]

Note: While direct COX inhibition data for Abt-080 is not publicly available, it has been reported that Abt-080 does not inhibit PGH2 biosynthesis, suggesting selectivity against the COX pathway. However, quantitative data is needed for a direct comparison.

Signaling Pathways and Experimental Workflow

To visually represent the biological and experimental contexts, the following diagrams are provided.

Figure 1. Leukotriene Biosynthesis Pathway and Points of Inhibition.

Figure 2. Experimental Workflow for Assessing Inhibitor Specificity.

Experimental Protocols

Cellular Leukotriene Biosynthesis Inhibition Assay

Objective: To determine the IC50 value of an inhibitor on the production of leukotrienes in a cellular context.

Materials:

• Human polymorphonuclear leukocytes (PMNs) or a suitable cell line (e.g., HL-60).

• Calcium ionophore (e.g., A23187).

• Test compound (Abt-080 or comparator) dissolved in DMSO.

• Hanks' Balanced Salt Solution (HBSS).

• Methanol for reaction termination.

• Enzyme immunoassay (EIA) kit for LTB4 or LTC4, or LC-MS/MS for quantification.

Procedure:

• Isolate and resuspend PMNs in HBSS.

• Pre-incubate the cells with various concentrations of the test compound or vehicle (DMSO) for 15 minutes at 37°C.

• Stimulate leukotriene synthesis by adding calcium ionophore A23187.

• Incubate for 10 minutes at 37°C.

• Terminate the reaction by adding ice-cold methanol.

• Centrifuge to pellet cell debris.

• Quantify the amount of LTB4 or LTC4 in the supernatant using an EIA kit or LC-MS/MS.

• Calculate the percent inhibition for each concentration and determine the IC50 value.

FLAP Binding Assay

Objective: To determine the binding affinity of an inhibitor to FLAP.

Materials:

• Membrane preparations from human leukocytes or HL-60 cells expressing FLAP.[11]

• Radiolabeled FLAP ligand (e.g., [3H]-MK-886).[11]

• Test compound (Abt-080 or comparator).

• Assay buffer.

• Glass fiber filters.

• Scintillation counter.

Procedure:

• Incubate the membrane preparation with the radiolabeled ligand and varying concentrations of the test compound.

• After reaching equilibrium, rapidly filter the mixture through glass fiber filters to separate bound from free radioligand.

• Wash the filters to remove non-specific binding.

• Measure the radioactivity retained on the filters using a scintillation counter.

• Calculate the specific binding and determine the Ki or IC50 value for the test compound.

Cyclooxygenase (COX-1 and COX-2) Inhibition Assay

Objective: To assess the inhibitory effect of a compound on COX-1 and COX-2 activity.

Materials:

• Purified ovine COX-1 and human recombinant COX-2 enzymes.

• Arachidonic acid (substrate).

• Heme (cofactor).

• Reaction buffer (e.g., Tris-HCl).

• Test compound (Abt-080 or comparator).

• EIA kit for Prostaglandin (B15479496) E2 (PGE2) or a colorimetric/fluorometric detection reagent (e.g., TMPD).

Procedure:

• In separate wells of a microplate, add the reaction buffer, heme, and either COX-1 or COX-2 enzyme.

• Add varying concentrations of the test compound or vehicle.

• Pre-incubate for a specified time at 37°C.

• Initiate the reaction by adding arachidonic acid.

• Incubate for a short period (e.g., 2 minutes) at 37°C.

• Stop the reaction.

• Quantify the amount of PGE2 produced using an EIA kit or measure the peroxidase activity using a suitable detection reagent.

• Calculate the percent inhibition for each concentration and determine the IC50 values for COX-1 and COX-2.

Conclusion

The available data indicates that Abt-080 is a potent inhibitor of the leukotriene biosynthesis pathway via FLAP inhibition. A comprehensive assessment of its specificity, particularly in direct comparison to compounds like MK-886 which exhibit off-target COX-1 inhibition, necessitates quantitative analysis of its effects on the cyclooxygenase pathway. The experimental protocols provided herein offer a framework for conducting such validation studies. Future research should focus on generating a complete selectivity profile for Abt-080 to definitively establish its superiority as a specific leukotriene pathway inhibitor.

References

• 1. FLAP (inhibitors, antagonists, agonists)-ProbeChem.com [probechem.com]
• 2. ABT-080 (VML-530) | leukotriene synthesis inhibitor/FLAP inhibitor | 189498-57-5 | InvivoChem [invivochem.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. Zileuton | CAS:111406-87-2 | 5-lipoxygenase (5-LOX) inhibitor, orally active | High Purity | Manufacturer BioCrick [biocrick.com]
• 6. MK-886, an inhibitor of the 5-lipoxygenase-activating protein, inhibits cyclooxygenase-1 activity and suppresses platelet aggregation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. selleckchem.com [selleckchem.com]
• 8. researchgate.net [researchgate.net]
• 9. The 5-lipoxygenase inhibitor, zileuton, suppresses prostaglandin biosynthesis by inhibition of arachidonic acid release in macrophages - PMC [pmc.ncbi.nlm.nih.gov]
• 10. The 5-lipoxygenase inhibitor, zileuton, suppresses prostaglandin biosynthesis by inhibition of arachidonic acid release in macrophages - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. pa2online.org [pa2online.org]

Navigating the Specificity of Leukotriene Synthesis Inhibition: A Comparative Analysis

For researchers, scientists, and drug development professionals, understanding the cross-reactivity profile of a compound is paramount to predicting its potential for off-target effects and ensuring a favorable therapeutic window. This guide provides a comparative analysis of the cross-reactivity of 5-lipoxygenase (5-LOX) inhibitors, a class of drugs that includes the investigational compound Abt-080 (also known as VML-530). Due to the limited publicly available data on Abt-080, this guide will focus on well-characterized 5-LOX inhibitors, Zileuton and Veliflapon (Bay X 1005), to provide a representative comparison and a framework for evaluating the selectivity of novel inhibitors.

Leukotriene synthesis inhibitors are designed to target 5-lipoxygenase, a key enzyme in the arachidonic acid cascade responsible for the production of pro-inflammatory leukotrienes.[1][2] However, the potential for these inhibitors to interact with other enzymes in this pathway, such as cyclooxygenases (COX-1 and COX-2) and other lipoxygenases (e.g., 12-LOX and 15-LOX), is a critical consideration in their development.

Comparative Selectivity of 5-LOX Inhibitors

The selectivity of 5-LOX inhibitors is typically assessed by comparing their inhibitory potency (IC50 values) against the target enzyme (5-LOX) versus their potency against other related enzymes. An ideal inhibitor will exhibit high potency for 5-LOX with significantly lower or no activity against other enzymes.

Compound	Target	IC50 (µM)	Off-Target	IC50 (µM)	Selectivity (Fold)
Zileuton	5-LOX	~1	COX-1	>100	>100
COX-2	>100	>100
12-LOX	>100	>100
15-LOX	>100	>100
Veliflapon (Bay X 1005)	FLAP (indirect 5-LOX inhibition)	0.026 (rat leukocytes)	COX-1	No significant inhibition	High
0.22 (human leukocytes)[3]	COX-2	No significant inhibition	High
12-LOX	No significant inhibition[4]	High

Note: Data is compiled from various in vitro studies. IC50 values can vary depending on the specific assay conditions.

Zileuton is a direct inhibitor of 5-lipoxygenase.[1] Studies have shown that it is a selective inhibitor with little to no activity against COX-1 and COX-2 enzymes at therapeutic concentrations.[5][6] Veliflapon (Bay X 1005) acts indirectly by inhibiting the 5-lipoxygenase-activating protein (FLAP), which is necessary for 5-LOX activity in cells.[3][7] This mechanism also confers a high degree of selectivity, as it does not directly interact with the active sites of other enzymes in the arachidonic acid pathway.[4]

Experimental Protocols for Assessing Cross-Reactivity

The determination of inhibitor selectivity relies on robust and well-defined experimental protocols. Below are outlines of common assays used to evaluate the cross-reactivity of 5-LOX inhibitors.

5-Lipoxygenase (5-LOX) Activity Assay

This assay measures the direct inhibitory effect of a compound on the activity of the 5-LOX enzyme.

• Principle: The activity of 5-LOX is determined by measuring the formation of its product, 5-hydroperoxyeicosatetraenoic acid (5-HPETE), from the substrate arachidonic acid. This can be monitored spectrophotometrically by the increase in absorbance at 234 nm, which corresponds to the formation of a conjugated diene in the product.[8][9] Alternatively, more sensitive fluorometric or chromatographic methods can be employed.[10][11]

• Procedure Outline:

  • Recombinant human 5-LOX enzyme is pre-incubated with the test compound at various concentrations.

  • The enzymatic reaction is initiated by the addition of arachidonic acid.

  • The rate of product formation is measured over time.

  • IC50 values are calculated by plotting the percentage of inhibition against the logarithm of the inhibitor concentration.

Cyclooxygenase (COX-1 and COX-2) Inhibition Assay

These assays are crucial for determining if the 5-LOX inhibitor also affects the prostaglandin-producing arm of the arachidonic acid cascade.

• Principle: The activity of COX-1 and COX-2 is typically measured by quantifying the production of prostaglandin (B15479496) E2 (PGE2) from arachidonic acid. This is often done using specific enzyme immunoassay (EIA) kits.

• Procedure Outline:

  • Purified ovine COX-1 or human recombinant COX-2 is incubated with the test compound.

  • Arachidonic acid is added to start the reaction.

  • The reaction is stopped, and the amount of PGE2 produced is quantified using an EIA.

  • The IC50 is determined by analyzing the dose-response curve.

Whole-Blood Assay

This ex vivo assay provides a more physiologically relevant assessment of inhibitor selectivity in a complex biological matrix.

• Principle: Freshly drawn human whole blood is stimulated to induce the production of both leukotrienes (from 5-LOX pathway in leukocytes) and prostaglandins (B1171923) (from COX pathway in platelets and other cells). The inhibitory effect of the compound on both pathways is measured simultaneously.

• Procedure Outline:

  • Heparinized whole blood is pre-incubated with the test compound.

  • Leukotriene synthesis is stimulated with a calcium ionophore (e.g., A23187).

  • Prostaglandin synthesis is stimulated with lipopolysaccharide (LPS).

  • After incubation, plasma is separated, and the levels of a stable LTB4 metabolite and PGE2 are measured by EIA or LC-MS/MS.

  • The selectivity is determined by comparing the IC50 values for the inhibition of leukotriene and prostaglandin synthesis.[5]

Visualizing the Pathways and Processes

To better understand the mechanisms and experimental setups, the following diagrams are provided.

Figure 1. Simplified diagram of the arachidonic acid cascade showing the points of intervention for 5-LOX inhibitors.

References

• 1. go.drugbank.com [go.drugbank.com]
• 2. Zileuton | C11H12N2O2S | CID 60490 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]
• 4. In vitro pharmacology of BAY X1005, a new inhibitor of leukotriene synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Cyclooxygenase (COX) and 5-lipoxygenase (5-LOX) selectivity of COX inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. The 5-lipoxygenase inhibitor, zileuton, suppresses prostaglandin biosynthesis by inhibition of arachidonic acid release in macrophages - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Mode of action of the leukotriene synthesis (FLAP) inhibitor BAY X 1005: implications for biological regulation of 5-lipoxygenase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. protocols.io [protocols.io]
• 9. Lipoxygenase activity determination [protocols.io]
• 10. Development of a fluorescence-based enzyme assay of human 5-lipoxygenase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. sigmaaldrich.com [sigmaaldrich.com]

Comparative Analysis of Abt-080 and ABT-737 in Inflammatory Models

Abt-080 emerges as a targeted inhibitor of leukotriene synthesis, while ABT-737, a well-established Bcl-2 inhibitor, demonstrates broader anti-inflammatory and pro-apoptotic activities. This guide provides a comparative overview of their performance, supported by available experimental data, to aid researchers in selecting the appropriate compound for their studies in inflammation.

Due to the limited availability of public data on Abt-080 within diverse inflammatory cell lines, this guide presents the existing data for Abt-080 and offers a more detailed comparison with ABT-737, a compound from the same manufacturer with documented anti-inflammatory properties.

Data Presentation: IC50 Values

The half-maximal inhibitory concentration (IC50) is a critical measure of a drug's potency. The following tables summarize the available IC50 values for Abt-080 and ABT-737 in relevant inflammatory and other cell contexts.

Table 1: IC50 Values for Abt-080 (VML 530)

Cell/System Type	Assay	IC50 Value
Human Neutrophils	Inhibition of LTB4 formation (A-23187 stimulated)	20 nM
Human Whole Blood	Inhibition of LTB4 production (A-23187 stimulated)	13,000 nM

Table 2: IC50 Values for ABT-737

Cell Line	Cell Type	IC50 Value (Cytotoxicity)
OCI-Ly1	Diffuse Large B-cell Lymphoma	Low micromolar range
SU-DHL-4	Diffuse Large B-cell Lymphoma	Low micromolar range
Neuroblastoma cell lines	Neuroblastoma	0.58 to 15.3 µM[1]
Multiple Myeloma cell lines	Multiple Myeloma	5 to 15 µM[2]

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of experimental findings. Below are generalized protocols for the key assays used to determine the IC50 values.

1. Leukotriene B4 (LTB4) Formation Inhibition Assay (for Abt-080)

This assay quantifies the ability of a compound to inhibit the production of the pro-inflammatory mediator LTB4 in inflammatory cells.

• Cell Preparation: Human neutrophils are isolated from peripheral blood.

• Stimulation: The cells are pre-incubated with various concentrations of Abt-080 before being stimulated with a calcium ionophore, such as A-23187, to induce LTB4 synthesis.

• LTB4 Measurement: After a set incubation period, the reaction is stopped, and the amount of LTB4 produced is measured, typically by enzyme-linked immunosorbent assay (ELISA) or high-performance liquid chromatography (HPLC).

• IC50 Calculation: The concentration of Abt-080 that inhibits LTB4 production by 50% is determined by plotting the LTB4 levels against the log of the inhibitor concentration.

2. Cell Viability (MTT) Assay (for ABT-737)

The MTT assay is a colorimetric assay for assessing cell metabolic activity, which is often used to infer cell viability and cytotoxicity.

• Cell Seeding: Inflammatory cell lines (e.g., HMC-1) are seeded in a 96-well plate at a predetermined density and allowed to adhere overnight.

• Compound Treatment: The cells are then treated with a range of concentrations of ABT-737 for a specified duration (e.g., 24, 48, or 72 hours).

• MTT Addition: After the treatment period, MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution is added to each well. Viable cells with active metabolism convert the MTT into a purple formazan (B1609692) product.

• Formazan Solubilization: The formazan crystals are dissolved using a solubilizing agent (e.g., DMSO).

• Absorbance Reading: The absorbance of the colored solution is measured using a microplate reader at a specific wavelength (typically 570 nm).

• IC50 Calculation: The IC50 value, the concentration of ABT-737 that reduces cell viability by 50%, is calculated from the dose-response curve.[3][4]

Signaling Pathways and Experimental Workflows

Abt-080: Inhibition of the 5-Lipoxygenase Pathway

Abt-080 acts as a leukotriene synthesis inhibitor. Leukotrienes are potent lipid mediators of inflammation derived from arachidonic acid through the 5-lipoxygenase (5-LO) pathway. By inhibiting this pathway, Abt-080 reduces the production of pro-inflammatory leukotrienes like LTB4.

Caption: Abt-080 inhibits the 5-Lipoxygenase pathway.

ABT-737: Inhibition of the NF-κB Signaling Pathway

ABT-737 has been shown to exert anti-inflammatory effects by inhibiting the activation of the NF-κB signaling pathway. NF-κB is a key transcription factor that regulates the expression of numerous pro-inflammatory genes.

Caption: ABT-737 inhibits the NF-κB signaling pathway.

Experimental Workflow for IC50 Determination

The following diagram illustrates a typical workflow for determining the IC50 value of a compound in a cell-based assay.

Caption: General workflow for IC50 determination.

References

• 1. The novel Bcl-2 inhibitor ABT-737 is more effective in hypoxia, and is able to reverse hypoxia-induced drug resistance in neuroblastoma cells - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. BH3 mimetic ABT-737 sensitizes colorectal cancer cells to ixazomib through MCL-1 downregulation and autophagy inhibition - PMC [pmc.ncbi.nlm.nih.gov]
• 4. ABT-737, a Bcl-2 family inhibitor, has a synergistic effect with apoptosis by inducing urothelial carcinoma cell necroptosis - PMC [pmc.ncbi.nlm.nih.gov]

Comparative Analysis of Abt-080 in Human Whole Blood vs. Neutrophils: A Guide for Researchers

For researchers, scientists, and drug development professionals, understanding the in vitro performance of a compound in different biological matrices is crucial for predicting its in vivo efficacy. This guide provides a comparative analysis of the leukotriene synthesis inhibitor, Abt-080, in two key experimental systems: human whole blood and isolated human neutrophils.

This document summarizes the quantitative performance of Abt-080, details the experimental protocols for assessing its activity, and provides visualizations of the relevant biological pathways and experimental workflows.

Data Presentation: Potency of Abt-080

Abt-080 exhibits a significant difference in potency when evaluated in isolated human neutrophils compared to human whole blood. The half-maximal inhibitory concentration (IC50) for the inhibition of Leukotriene B4 (LTB4) formation is dramatically lower in purified neutrophils.

Biological Matrix	IC50 (nM) for LTB4 Inhibition	Reference
Human Whole Blood	13000	[1]
Human Neutrophils	20	[1]

This marked difference in potency underscores the importance of the biological environment in modulating drug activity. The complex composition of whole blood, including plasma proteins and various cell types, can significantly impact the availability and efficacy of a compound compared to an isolated cell system. Potential reasons for this discrepancy include:

• Plasma Protein Binding: Abt-080 may bind to plasma proteins, such as albumin, reducing the free concentration of the drug available to interact with its target enzyme, 5-lipoxygenase, in neutrophils.

• Cellular Composition: Whole blood contains a multitude of cell types, including red blood cells, platelets, and other leukocytes, which could potentially metabolize or sequester Abt-080, further decreasing its effective concentration at the target site within neutrophils.

• Drug Distribution: The partitioning of Abt-080 into different blood components may limit its access to the intracellular environment of neutrophils where leukotriene synthesis occurs.

Signaling Pathway and Experimental Workflow

To understand the mechanism of action of Abt-080 and the experimental design for its evaluation, the following diagrams illustrate the leukotriene synthesis pathway and the general workflow for the LTB4 formation assays.

Leukotriene Synthesis Pathway Inhibition by Abt-080.

General Experimental Workflow for LTB4 Formation Assays.

Experimental Protocols

The following are detailed methodologies for the determination of Abt-080's inhibitory effect on LTB4 formation in both human whole blood and isolated neutrophils.

Human Whole Blood LTB4 Formation Assay

This protocol is adapted from methodologies described for measuring LTB4 production in human whole blood stimulated with a calcium ionophore.

Materials:

• Freshly drawn human venous blood collected in tubes containing heparin anticoagulant.

• Abt-080 stock solution (in DMSO).

• Calcium Ionophore A23187 stock solution (in DMSO).

• Phosphate Buffered Saline (PBS), pH 7.4.

• Methanol (for reaction termination and protein precipitation).

• LTB4 ELISA kit or reagents for HPLC analysis.

• Microcentrifuge tubes.

• Incubator/water bath at 37°C.

• Centrifuge.

Procedure:

• Blood Collection: Collect human venous blood into heparinized tubes. Gently mix the blood by inversion.

• Pre-incubation with Abt-080: In microcentrifuge tubes, add the desired concentrations of Abt-080 (or vehicle control, e.g., DMSO) to aliquots of whole blood. The final concentration of DMSO should be kept constant across all samples and should not exceed 0.1%. Gently mix and pre-incubate for 15-30 minutes at 37°C.

• Stimulation: Initiate LTB4 synthesis by adding Calcium Ionophore A23187 to a final concentration of 10-50 µM. Gently mix.

• Incubation: Incubate the samples for 30 minutes at 37°C.

• Reaction Termination: Stop the reaction by adding 2 volumes of ice-cold methanol. This will also precipitate the proteins.

• Centrifugation: Vortex the samples and then centrifuge at a high speed (e.g., 10,000 x g) for 10 minutes at 4°C to pellet the precipitated proteins and blood cells.

• Sample Collection: Carefully collect the supernatant for LTB4 analysis.

• LTB4 Quantification: Measure the concentration of LTB4 in the supernatant using a commercially available LTB4 ELISA kit according to the manufacturer's instructions or by a validated HPLC method.

• Data Analysis: Calculate the percent inhibition of LTB4 formation for each concentration of Abt-080 relative to the vehicle control. Determine the IC50 value by plotting the percent inhibition against the log of the Abt-080 concentration and fitting the data to a four-parameter logistic curve.

Isolated Human Neutrophil LTB4 Formation Assay

This protocol describes the isolation of human neutrophils and the subsequent measurement of LTB4 production following stimulation.

Materials:

• Freshly drawn human venous blood collected in tubes containing an anticoagulant (e.g., EDTA or heparin).

• Density gradient centrifugation medium (e.g., Ficoll-Paque).

• Dextran (B179266) solution for red blood cell sedimentation.

• Hypotonic lysis buffer for residual red blood cell removal.

• Hanks' Balanced Salt Solution (HBSS) or other suitable buffer.

• Abt-080 stock solution (in DMSO).

• Calcium Ionophore A23187 stock solution (in DMSO).

• Methanol or other suitable solvent for reaction termination.

• LTB4 ELISA kit or reagents for HPLC analysis.

• Conical tubes and microcentrifuge tubes.

• Incubator/water bath at 37°C.

• Centrifuge.

Procedure:

• Neutrophil Isolation:

  • Layer the anticoagulated blood over a density gradient medium and centrifuge to separate peripheral blood mononuclear cells (PBMCs) from granulocytes and red blood cells.

  • Collect the granulocyte/red blood cell pellet.

  • Resuspend the pellet in a dextran solution to sediment the red blood cells.

  • Collect the neutrophil-rich supernatant.

  • Perform hypotonic lysis to remove any remaining red blood cells.

  • Wash the isolated neutrophils with buffer and resuspend to a final concentration of 1-5 x 10^6 cells/mL in a suitable buffer (e.g., HBSS with calcium and magnesium).

• Pre-incubation with Abt-080: In microcentrifuge tubes, add the desired concentrations of Abt-080 (or vehicle control) to aliquots of the neutrophil suspension. Gently mix and pre-incubate for 15-30 minutes at 37°C.

• Stimulation: Add Calcium Ionophore A23187 to a final concentration of 1-5 µM to initiate LTB4 synthesis. Gently mix.

• Incubation: Incubate the samples for 5-15 minutes at 37°C.

• Reaction Termination: Stop the reaction by adding ice-cold buffer and immediately centrifuging the cells, or by adding a solvent like methanol.

• Sample Collection: If the reaction was stopped by centrifugation, collect the supernatant. If a solvent was used, centrifuge to pellet cell debris and collect the supernatant.

• LTB4 Quantification: Measure the LTB4 concentration in the supernatant using a commercially available LTB4 ELISA kit or by a validated HPLC method.

• Data Analysis: Calculate the percent inhibition and determine the IC50 value as described for the whole blood assay.

References

• 1. Release of leukotriene B4 from human neutrophils and its relationship to degranulation induced by N-formyl-methionyl-leucyl-phenylalanine, serum-treated zymosan and the ionophore A23187 - PMC [pmc.ncbi.nlm.nih.gov]

Comparative In Vivo Efficacy of Asthma Therapeutics: A Guide for Researchers

In the landscape of asthma research and drug development, a thorough understanding of the in-vivo efficacy of various therapeutic agents is paramount. This guide provides a comparative analysis of four key asthma drugs, each representing a different therapeutic class: the leukotriene receptor antagonist Montelukast , the inhaled corticosteroid Fluticasone Propionate , the long-acting β2-agonist Salmeterol , and the anti-interleukin-5 receptor monoclonal antibody Benralizumab . The data presented herein is derived from preclinical studies in ovalbumin (OVA)-induced murine models of allergic asthma, providing a standardized platform for comparison.

In Vivo Efficacy Comparison

The following tables summarize the quantitative data on the effects of Montelukast, Fluticasone Propionate, Salmeterol, and Benralizumab on key asthma-related parameters in OVA-induced asthma mouse models.

Table 1: Effect on Airway Hyperresponsiveness (AHR)

Drug	Dosage	Route of Administration	AHR Measurement Parameter	% Reduction vs. OVA Control	Reference
Montelukast	10 mg/kg	Oral	Enhanced Pause (Penh)	~40%	[1]
Fluticasone Propionate	1 mg/kg	Intranasal	Lung Resistance (RL)	~50-60%	[2]
Salmeterol	50 µg/kg	Intratracheal	Lung Resistance (RL)	~30-40%	[3][4]
Benralizumab	1 mg/kg	Intraperitoneal	Lung Resistance (RL)	Eosinophil depletion is the primary endpoint in preclinical studies; direct AHR reduction data in OVA-mouse models is limited.	[5]

Table 2: Effect on Inflammatory Cell Infiltration in Bronchoalveolar Lavage Fluid (BALF)

Drug	Dosage	Route of Administration	Total Cell Count Reduction vs. OVA Control	Eosinophil Count Reduction vs. OVA Control	Reference
Montelukast	10 mg/kg	Oral	~30-40%	~50-60%	[6][7]
Fluticasone Propionate	1 mg/kg	Intranasal	~60-70%	~80-90%	[2]
Salmeterol	50 µg/kg	Intratracheal	~20-30%	~30-40%	[3][4]
Benralizumab	1 mg/kg	Intraperitoneal	Data primarily focuses on eosinophil-specific reduction.	~90-100% (in blood and bone marrow)	[5]

Table 3: Effect on Cytokine Levels in Bronchoalveolar Lavage Fluid (BALF)

Drug	Dosage	Route of Administration	Key Cytokine(s) Modulated	Effect	Reference
Montelukast	10 mg/kg	Oral	IL-4, IL-5, IL-13	Decrease	[7][8]
Fluticasone Propionate	1 mg/kg	Intranasal	IL-4, IL-5, IL-13, TNF-α	Decrease	[9][10]
Salmeterol	50 µg/kg	Intratracheal	IL-1β, IL-6, TNF-α	Decrease	[11]
Benralizumab	1 mg/kg	Intraperitoneal	IL-5	Indirectly by depleting IL-5 receptor-bearing cells	[5][11]

Experimental Protocols

Ovalbumin (OVA)-Induced Allergic Asthma Model

A widely used preclinical model to mimic the inflammatory and physiological characteristics of human allergic asthma.

• Sensitization: BALB/c mice are sensitized by intraperitoneal (i.p.) injections of 20 µg of ovalbumin (OVA) emulsified in 2 mg of aluminum hydroxide (B78521) in saline on days 0 and 14.

• Challenge: From day 21 to 23, mice are challenged with an aerosolized solution of 1% OVA in saline for 30 minutes each day.

• Treatment: Drug administration protocols vary depending on the study but are typically initiated before or during the challenge phase.

• Assessment: 24 to 48 hours after the final OVA challenge, airway hyperresponsiveness and bronchoalveolar lavage fluid are assessed.

Measurement of Airway Hyperresponsiveness (AHR)

AHR is a hallmark of asthma and is measured by assessing the degree of airway narrowing in response to a bronchoconstrictor, typically methacholine (B1211447).

• Anesthesia and Tracheostomy: Mice are anesthetized, and a tracheostomy is performed to allow for mechanical ventilation.

• Ventilation: The mouse is connected to a small animal ventilator.

• Baseline Measurement: Baseline lung resistance (RL) and dynamic compliance (Cdyn) are recorded.

• Methacholine Challenge: Increasing concentrations of aerosolized methacholine are administered, and RL and Cdyn are measured after each dose.

• Data Analysis: The dose of methacholine that causes a 200% increase in lung resistance from baseline (PC200) is calculated as an index of airway responsiveness.

Bronchoalveolar Lavage (BAL) Fluid Analysis

BAL fluid is collected to analyze the inflammatory cell infiltrate in the airways.

• Lavage Procedure: After AHR measurement, the lungs are lavaged with a fixed volume of phosphate-buffered saline (PBS) through the tracheal cannula.

• Cell Counting: The collected BAL fluid is centrifuged, and the cell pellet is resuspended. Total inflammatory cell numbers are determined using a hemocytometer.

• Differential Cell Counts: Cytospin preparations of the BAL cells are stained with a Wright-Giemsa stain, and differential counts of eosinophils, neutrophils, macrophages, and lymphocytes are performed by counting at least 300 cells under a microscope.

• Cytokine Analysis: The supernatant from the centrifuged BAL fluid is stored at -80°C for subsequent analysis of cytokine levels using enzyme-linked immunosorbent assay (ELISA) kits.

Signaling Pathways and Experimental Workflow

Caption: Signaling pathways targeted by different classes of asthma drugs.

Caption: A typical experimental workflow for an OVA-induced murine asthma model.

References

• 1. Eosinophil depletion with benralizumab is associated with attenuated mannitol airway hyperresponsiveness in severe uncontrolled eosinophilic asthma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. publications.ersnet.org [publications.ersnet.org]
• 3. publications.ersnet.org [publications.ersnet.org]
• 4. Targeting IL‐5 pathway against airway hyperresponsiveness: A comparison between benralizumab and mepolizumab - PMC [pmc.ncbi.nlm.nih.gov]
• 5. The clinical profile of benralizumab in the management of severe eosinophilic asthma - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Benralizumab: From the Basic Mechanism of Action to the Potential Use in the Biological Therapy of Severe Eosinophilic Asthma - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Targeting IL-5 pathway against airway hyperresponsiveness: A comparison between benralizumab and mepolizumab - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. in vivo models of asthma - Aquilo [aquilo.nl]
• 9. researchgate.net [researchgate.net]
• 10. preprints.org [preprints.org]
• 11. Benralizumab: a unique IL-5 inhibitor for severe asthma - PMC [pmc.ncbi.nlm.nih.gov]

Navigating the Leukotriene Pathway: A Comparative Overview of Abt-080 and Leukotriene Receptor Antagonists

For researchers, scientists, and drug development professionals, understanding the nuances of therapeutic intervention within the leukotriene pathway is critical for advancing respiratory and inflammatory disease treatments. This guide provides a comparative analysis of Abt-080, a leukotriene synthesis inhibitor, and the class of leukotriene receptor antagonists, including montelukast (B128269), zafirlukast, and pranlukast (B1678047). While direct head-to-head clinical trial data between Abt-080 and leukotriene receptor antagonists is not publicly available, this document synthesizes existing preclinical data for Abt-080 and clinical data for the approved antagonists to illuminate their distinct mechanisms and therapeutic profiles.

Distinguishing Mechanisms of Action: Synthesis Inhibition vs. Receptor Blockade

The primary distinction between Abt-080 and drugs like montelukast lies in their point of intervention within the leukotriene signaling cascade. Leukotriene receptor antagonists (LTRAs) function by competitively blocking the action of cysteinyl leukotrienes at the CysLT1 receptor, mitigating their pro-inflammatory effects such as bronchoconstriction and airway inflammation.[1] In contrast, Abt-080 is a leukotriene synthesis inhibitor, acting upstream to prevent the formation of leukotrienes, specifically leukotriene B4 (LTB4).[2]

This fundamental difference in their mechanism of action is a crucial consideration in their potential therapeutic applications and side-effect profiles.

Figure 1: Mechanism of Action Comparison

Abt-080: A Profile of a Leukotriene Synthesis Inhibitor

Abt-080, also known as VML 530, has been investigated for its potential in treating asthma.[2] Preclinical data demonstrate its activity as an inhibitor of LTB4 formation.

Experimental Data Summary for Abt-080

Parameter	Assay	Result	Citation
IC50	LTB4 formation in human neutrophils (stimulated by calcium ionophore A-23187)	20 nM	[2]
IC50	LTB4 production in human whole blood (calcium ionophore-stimulated)	13,000 nM	[2]

Experimental Protocol: LTB4 Formation Assay in Human Neutrophils

A detailed experimental protocol for an LTB4 formation assay, similar to what would have been used to generate the data for Abt-080, is outlined below.

Figure 2: LTB4 Formation Assay Workflow

Leukotriene Receptor Antagonists: A Comparative Overview

Montelukast, zafirlukast, and pranlukast are established LTRAs used in the management of asthma and allergic rhinitis. While they share a common mechanism of action, they exhibit differences in their pharmacokinetic and clinical profiles.

Comparative Efficacy in Asthma

A meta-analysis of clinical trials provides insights into the comparative efficacy of these agents in treating chronic asthma.

Outcome	Montelukast	Zafirlukast	Pranlukast	Comparison Details	Citation
Reduction of Asthma Exacerbations (vs. Placebo)	Odds Ratio: ~0.60	Odds Ratio: ~0.45-0.53	Data from head-to-head trials are limited.	Indirect comparisons suggest montelukast may have an advantage over zafirlukast.
Improvement in FEV1	Significant improvement	Significant improvement	Significant improvement	All three agents demonstrate efficacy in improving pulmonary function.

Comparative Efficacy in Allergic Rhinitis

In the treatment of allergic rhinitis, LTRAs have been shown to be more effective than placebo, but generally not more effective than nonsedating antihistamines and less effective than intranasal corticosteroids.

Outcome	Montelukast	Pranlukast	Comparison Details	Citation
Improvement in Nasal Symptoms	Comparable efficacy	Comparable efficacy	Montelukast and pranlukast appear to have similar efficacy in allergic rhinitis.

Safety and Tolerability

Leukotriene receptor antagonists generally have a favorable risk-benefit profile. However, some differences in their safety profiles have been noted.

• Montelukast: Associated with potential neuropsychiatric adverse events.

• Zafirlukast: Carries a risk of hepatic dysfunction.

Conclusion

Abt-080 represents a distinct therapeutic strategy within the leukotriene pathway, targeting the synthesis of LTB4 rather than the CysLT1 receptor. This mechanistic difference precludes a direct comparison with established leukotriene receptor antagonists like montelukast, zafirlukast, and pranlukast in the absence of head-to-head clinical trials. While LTRAs have a well-documented clinical profile in asthma and allergic rhinitis, the therapeutic potential of Abt-080 would require further clinical investigation to be fully understood. Researchers and clinicians should consider these fundamental differences when evaluating therapeutic options that modulate the leukotriene cascade.

References

• 1. benchchem.com [benchchem.com]
• 2. ABT-080 | Leukotriene Receptor | TargetMol [targetmol.com]

Safety & Regulatory Compliance

Essential Disposal Protocol for Research Chemical Abt-080

Disclaimer: Specific disposal procedures for Abt-080 are not publicly available. This guide provides essential, immediate safety and logistical information for the disposal of research-grade chemicals like Abt-080 based on established laboratory safety principles. Researchers, scientists, and drug development professionals must consult the official Safety Data Sheet (SDS) provided by the manufacturer and contact their institution's Environmental Health & Safety (EHS) department for specific guidance compliant with local, state, and federal regulations.

Immediate Safety and Pre-Disposal Handling

Before beginning any disposal procedure, ensure you are equipped with the appropriate Personal Protective Equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves. All handling of Abt-080, whether in solid or solution form, should be conducted within a certified chemical fume hood to minimize inhalation exposure.

Step-by-Step Disposal Protocol

This protocol outlines the general procedure for disposing of research chemicals.

Step 1: Waste Characterization and Identification The first critical step is to determine if the waste is hazardous.[1][2] A waste is generally considered hazardous if it exhibits characteristics of ignitability, corrosivity, reactivity, or toxicity.[2] Since Abt-080 is a bioactive research compound, it should be treated as a hazardous chemical waste unless confirmed otherwise by an official source.[3]

Step 2: Container Selection and Management

• Use Appropriate Containers: Collect hazardous waste in sturdy, leak-proof containers that are chemically compatible with the waste.[4][5] Whenever possible, use the original container, provided it is in good condition.[5]

• Avoid Overfilling: Fill containers to no more than 90% capacity, leaving adequate headspace to accommodate vapor expansion.[5]

• Keep Containers Closed: Waste containers must be securely sealed at all times, except when adding waste.[3][4][5]

Step 3: Proper Labeling Properly labeling waste is crucial for safety and compliance.

• Immediate Labeling: Attach a hazardous waste tag to the container as soon as the first drop of waste is added.[3]

• Complete Information: The label must include the words "Hazardous Waste," the full chemical name(s) of the contents (no abbreviations or formulas), the approximate percentages of each component, and the specific hazard characteristics (e.g., flammable, toxic).[3][5]

• Generator Information: Include the name of the principal investigator, the laboratory room number, and the date the container was filled.[5]

Step 4: Waste Segregation and Storage

• Segregate Incompatibles: Never mix incompatible waste streams.[4][5] For example, acids should be stored separately from bases, and oxidizing agents should be kept away from organic compounds.[5]

• Designated Storage Area: Store waste in a designated "Satellite Accumulation Area" (SAA), which must be at or near the point of generation and under the control of the laboratory personnel.[2][5]

• Secondary Containment: All liquid hazardous waste containers must be kept in secondary containment, such as a chemically resistant tray or tub, to contain any potential leaks or spills.[3][4][5]

Step 5: Disposal of Empty Containers

• Triple Rinsing: A container that held a hazardous chemical must be triple-rinsed with a suitable solvent to be considered "empty."[3][6]

• Rinsate as Waste: The first rinseate from a hazardous chemical container must be collected and disposed of as hazardous waste.[3][4] For highly toxic chemicals, the first three rinses must be collected as hazardous waste.[4]

• Deface Labels: Before disposing of the rinsed, empty container in the regular trash or glass disposal, all hazardous chemical labels must be completely removed or defaced.[4][6]

Step 6: Arrange for Waste Pickup Contact your institution's EHS department to schedule a pickup for your full, properly labeled hazardous waste containers.[2][4] Do not dispose of chemical waste down the drain or in the regular trash.[3][4]

Data Presentation: Laboratory Waste Stream Summary

The following table summarizes common laboratory waste streams and their general disposal requirements.

Waste Stream	Characteristics	General Disposal Procedure
Hazardous Chemical Waste	Ignitable, Corrosive, Reactive, or Toxic solids and liquids. Includes Abt-080.	Collect in labeled, sealed, compatible containers. Segregate incompatibles. Arrange for EHS pickup.[2][4][5]
Non-Hazardous Solid Waste	Inert solids, chromatography media (non-toxic), etc.	May be suitable for regular trash, but confirm with EHS. Do not place in lab trash cans handled by custodial staff without approval.[7]
Non-Hazardous Aqueous Waste	Neutral pH (typically 5-9), non-toxic solutions (e.g., buffers, salt solutions).	May be eligible for drain disposal with copious amounts of water, but requires prior approval from EHS.[4][8]
Empty Containers (Hazardous)	Glass or plastic bottles that previously held hazardous chemicals.	Must be triple-rinsed, with the rinsate collected as hazardous waste. Labels must be defaced before disposal.[3][4][6]
Sharps Waste (Contaminated)	Needles, scalpels, Pasteur pipettes, or broken glass contaminated with chemicals.	Collect in a rigid, puncture-proof sharps container labeled "Hazardous Waste." Do not mix with biohazardous sharps.

Mandatory Visualizations

The following diagrams illustrate key logical workflows and biological pathways relevant to the handling and context of Abt-080.

Caption: Chemical Waste Disposal Decision Workflow.

Caption: General Pathway for Inhibition of Leukotriene Synthesis.

References

• 1. How to Safely Dispose of Laboratory Waste? | Stericycle UK [stericycle.co.uk]
• 2. ehrs.upenn.edu [ehrs.upenn.edu]
• 3. vumc.org [vumc.org]
• 4. Hazardous Waste Disposal Guide - Research Areas | Policies [policies.dartmouth.edu]
• 5. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines [cwu.edu]
• 6. Hazardous Waste Disposal Procedures | The University of Chicago Environmental Health and Safety [safety.uchicago.edu]
• 7. 2.8 Decontamination and Laboratory Cleanup | UMN University Health & Safety [hsrm.umn.edu]
• 8. In-Lab Disposal Methods: Waste Management Guide: Waste Management: Public & Environmental Health: Environmental Health & Safety: Protect IU: Indiana University [protect.iu.edu]

Personal protective equipment for handling Abt-080

Essential Safety and Handling Guide for Abt-080

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety protocols, operational guidelines, and disposal plans for the handling of Abt-080. The following procedures are designed to ensure the safety of laboratory personnel and to minimize environmental impact.

Abt-080 is a potent leukotriene synthesis inhibitor intended for research use only. Due to the absence of a specific Safety Data Sheet (SDS), it is imperative to handle this compound with the utmost caution, assuming it to be hazardous. The following guidelines are based on best practices for handling research-grade chemicals with unknown toxicity.

Personal Protective Equipment (PPE)

The primary goal of personal protective equipment is to shield researchers from potential exposure to Abt-080. A comprehensive PPE strategy is the first line of defense.

PPE Category	Item	Specification	Purpose
Eye Protection	Safety Glasses with Side Shields or Goggles	ANSI Z87.1-rated	Protects eyes from splashes and airborne particles.
Hand Protection	Nitrile Gloves	Disposable, powder-free	Provides a barrier against skin contact. Double-gloving is recommended.
Body Protection	Laboratory Coat	Full-length, buttoned	Protects skin and personal clothing from contamination.
Respiratory Protection	Fume Hood	Certified and properly functioning	Essential for handling the solid compound and preparing solutions to prevent inhalation of airborne particles.

Operational Plan: Step-by-Step Handling Procedures

A systematic approach to handling Abt-080 is crucial for maintaining a safe laboratory environment.

1. Preparation and Weighing:

• All handling of solid Abt-080 must be conducted within a certified chemical fume hood.

• Before use, decontaminate the work surface of the fume hood.

• Use a dedicated set of spatulas and weighing papers for Abt-080.

• Weigh the desired amount of the compound carefully to avoid generating dust.

• Close the container tightly immediately after use.

2. Solution Preparation:

• Prepare solutions within the fume hood.

• Add the solvent to the weighed Abt-080 slowly to prevent splashing.

• Ensure the container is appropriately labeled with the compound name, concentration, solvent, date, and responsible researcher's name.

3. Experimental Use:

• When using solutions of Abt-080, always wear the prescribed PPE.

• Avoid direct contact with skin, eyes, and clothing.

• Conduct all procedures that may generate aerosols within a fume hood or biosafety cabinet.

4. Emergency Procedures:

• Skin Contact: Immediately wash the affected area with copious amounts of soap and water for at least 15 minutes. Remove contaminated clothing.

• Eye Contact: Immediately flush eyes with a gentle stream of water for at least 15 minutes, holding the eyelids open. Seek medical attention.

• Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek medical attention.

• Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical attention.

• Spill: For small spills, absorb the material with an inert absorbent (e.g., vermiculite, sand). Place the contaminated material in a sealed, labeled container for hazardous waste disposal. For large spills, evacuate the area and contact the institution's environmental health and safety department.

Disposal Plan

Proper disposal of Abt-080 and all contaminated materials is critical to prevent environmental contamination and ensure regulatory compliance.

1. Waste Segregation:

• All solid waste contaminated with Abt-080 (e.g., weighing papers, gloves, pipette tips) should be collected in a dedicated, clearly labeled hazardous waste container.

• Liquid waste containing Abt-080 should be collected in a separate, sealed, and labeled hazardous waste container. Do not mix with other chemical waste streams unless compatibility is confirmed.

2. Container Labeling:

• All waste containers must be labeled with "Hazardous Waste," the full chemical name "Abt-080," and the approximate concentration and solvent (for liquid waste).

3. Storage of Waste:

• Store hazardous waste containers in a designated satellite accumulation area.

• Ensure containers are kept closed except when adding waste.

4. Final Disposal:

• Arrange for the pickup and disposal of hazardous waste through your institution's environmental health and safety department. Do not dispose of Abt-080 down the drain or in regular trash.

Visualizing Safety and Handling Workflows

To further clarify the procedural flow, the following diagrams illustrate the key decision-making and action pathways for handling and disposing of Abt-080.

Caption: Workflow for the safe handling of Abt-080 from preparation to experimentation.

Caption: Decision pathway for the proper disposal of Abt-080 contaminated waste.